Bacillibactin

• CAS: 95536-41-7

Core Science & Biosynthesis

What is the chemical structure of Bacillibactin?

An In-depth Technical Guide to the Chemical Structure of Bacillibactin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin is a potent catecholate-based siderophore produced by various members of the Bacillus genus, including Bacillus subtilis and Bacillus anthracis, to facilitate the sequestration and uptake of ferric iron (Fe³⁺) from the environment.[1][2] Its high affinity for iron and unique structural features make it a subject of significant interest in microbiology, biochemistry, and drug development, particularly in the context of antimicrobial strategies and iron metabolism. This guide provides a comprehensive overview of the chemical structure of Bacillibactin, supported by quantitative data, detailed experimental protocols, and visualizations of its biosynthetic pathway and characterization workflow.

Core Chemical Structure

Bacillibactin is a cyclic tridepsipeptide with the chemical formula C₃₉H₄₂N₆O₁₈ and a molar mass of 882.789 g·mol⁻¹.[2] Its structure is characterized by a C₃-symmetric architecture, which is crucial for its function as a hexadentate ligand for ferric iron. The core components of the Bacillibactin molecule are:

• A Trilactone Ring: The central scaffold of Bacillibactin is a 12-membered cyclic ester formed from three L-threonine residues. This trilactone ring provides the foundational structure upon which the iron-chelating arms are appended.[2]

• Glycine (B1666218) Spacers: Each L-threonine residue in the trilactone core is connected to a 2,3-dihydroxybenzoyl group via a glycine (Gly) linker. These glycine spacers provide flexibility to the chelating arms, allowing them to effectively coordinate with a central iron ion.[2]

• Three 2,3-Dihydroxybenzoate (DHB) Groups: The iron-chelating moieties of Bacillibactin are three 2,3-dihydroxybenzoate (also known as 2,3-dihydroxybenzoic acid or DHB) groups. These catecholate groups are responsible for the high-affinity binding of ferric iron.[1][2]

The systematic IUPAC name for Bacillibactin is N-[2-[[(2R,3S,6R,7S,10R,11S)-7,11-bis[[2-[(2,3-dihydroxybenzoyl)amino]acetyl]amino]-2,6,10-trimethyl-4,8,12-trioxo-1,5,9-trioxacyclododec-3-yl]amino]-2-oxoethyl]-2,3-dihydroxybenzamide.[3]

Quantitative Structural and Physicochemical Data

The precise arrangement and properties of Bacillibactin have been characterized using various analytical techniques. The following tables summarize key quantitative data.

Table 1: Physicochemical Properties of Bacillibactin

Property	Value	Reference(s)
Chemical Formula	C₃₉H₄₂N₆O₁₈	[2]
Molar Mass	882.789 g·mol⁻¹	[2]
Ferric Iron Stability Constant (log K)	~47.6	[1]

Table 2: ¹H and ¹³C NMR Chemical Shifts for Bacillibactin

Note: NMR data can vary slightly based on solvent and experimental conditions. The following data is compiled from literature.[4]

Atom Position	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Threonine
α-CH	4.59 (br s)	56.6
β-CH	5.31 (d, J=6.8 Hz)	70.8
γ-CH₃	1.25 (d, J=6.8 Hz)	16.5
Glycine
α-CH₂	4.15 (m)	43.2
2,3-Dihydroxybenzoate
C4-H	6.95 (d, J=7.8 Hz)	118.5
C5-H	6.75 (t, J=7.8 Hz)	119.2
C6-H	7.35 (d, J=7.8 Hz)	115.7
Carbonyls
Thr C=O (ester)	-	168.4
Gly C=O (amide)	-	169.5
DHB C=O (amide)	-	170.1

Table 3: Selected Bond Lengths of Ferri-Bacillibactin

Data derived from the crystal structure of Ferri-Bacillibactin complexed with its binding protein FeuA (PDB ID: 2WHY).[5]

Bond	Average Length (Å)
Fe-O (from catechol)	~2.0

Experimental Protocols

The isolation, characterization, and structural elucidation of Bacillibactin involve a series of well-established biochemical and analytical techniques.

Isolation and Purification of Bacillibactin from Bacillus subtilis

This protocol is adapted from methodologies described in the literature.[1][6]

• Cultivation: Inoculate Bacillus subtilis in an iron-deficient medium, such as succinate (B1194679) medium, and incubate at 28-30°C for 24-48 hours with shaking.

• Harvesting Supernatant: Centrifuge the culture at high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells. The supernatant, which contains the secreted siderophores, is collected.

• Acidification and Concentration: Adjust the pH of the cell-free supernatant to 6.0 using concentrated HCl. Concentrate the supernatant approximately 10-fold using a rotary evaporator at 50°C.

• Resin Chromatography:

  • Prepare a column with a non-polar adsorbent resin, such as Amberlite XAD-400.

  • Load the concentrated supernatant onto the column.

  • Wash the column with deionized water to remove salts and polar impurities.

  • Elute the bound Bacillibactin using a stepwise gradient of methanol (B129727) in water (e.g., 20%, 40%, 60%, 80%, 100% methanol).

  • Collect fractions and test for the presence of siderophores using the CAS assay or Arnow's test.

• Further Purification (HPLC):

  • Pool the positive fractions and concentrate them.

  • Perform preparative reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column.

  • Use a gradient of acetonitrile (B52724) in water (with 0.1% trifluoroacetic acid) as the mobile phase.

  • Monitor the elution profile at a wavelength of approximately 310 nm (the absorbance maximum for catecholates).

  • Collect the peak corresponding to Bacillibactin and confirm its purity by analytical HPLC.

Arnow's Test for Catecholate Siderophore Detection

This colorimetric assay is used to specifically detect the presence of 2,3-dihydroxybenzoyl groups.[1]

• To 1.0 mL of the sample (e.g., purified fraction or culture supernatant), add 1.0 mL of 0.5 N HCl.

• Add 1.0 mL of a nitrite-molybdate reagent (10 g NaNO₂ and 10 g Na₂MoO₄ in 100 mL of water).

• Add 1.0 mL of 1 N NaOH. A pink to reddish-orange color indicates the presence of catecholates.

• Add 1.0 mL of water and mix. The color should persist.

• Quantification can be performed by measuring the absorbance at 515 nm and comparing it to a standard curve of a known catechol, such as 2,3-dihydroxybenzoic acid.

Structural Elucidation by NMR and Mass Spectrometry

Nuclear Magnetic Resonance (NMR) Spectroscopy: [1][7]

• Sample Preparation: Lyophilize the purified Bacillibactin to a dry powder. Dissolve a few milligrams of the sample in a suitable deuterated solvent, such as DMSO-d₆ or methanol-d₄.

• Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra (e.g., COSY, HSQC, HMBC) on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Analysis: Assign the proton and carbon signals to the specific atoms in the Bacillibactin structure based on their chemical shifts, coupling constants, and correlations observed in the 2D spectra.

Mass Spectrometry (MS): [8][9]

• Sample Preparation: Prepare a dilute solution of the purified Bacillibactin in a suitable solvent, such as methanol or acetonitrile with a small amount of formic acid.

• Data Acquisition: Analyze the sample using electrospray ionization (ESI) mass spectrometry, often coupled with liquid chromatography (LC-MS). Acquire high-resolution mass spectra to determine the accurate mass of the molecular ion ([M+H]⁺).

• Tandem MS (MS/MS): Perform fragmentation analysis on the parent ion to confirm the connectivity of the structural subunits (DHB, Gly, Thr). The fragmentation pattern will show characteristic losses of these components.

Visualizations

Biosynthetic Pathway of Bacillibactin

Bacillibactin is synthesized by a non-ribosomal peptide synthetase (NRPS) machinery encoded by the dhb operon.[2] The pathway begins with chorismate from the primary metabolism.

References

• 1. mdpi.com [mdpi.com]
• 2. Bacillibactin - Wikipedia [en.wikipedia.org]
• 3. Bacillibactin | C39H42N6O18 | CID 125349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rcsb.org [rcsb.org]
• 6. mdpi.com [mdpi.com]
• 7. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bacillibactin class siderophores produced by the endophyte Bacillus subtilis NPROOT3 as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Technical Guide to the Discovery, Isolation, and History of Bacillibactin

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the catecholate siderophore bacillibactin, from its initial discovery to the detailed methodologies for its isolation and characterization. This document is intended to serve as a valuable resource for researchers in microbiology, natural product chemistry, and drug development.

Introduction to Bacillibactin

Bacillibactin is a catechol-based siderophore produced by various members of the genus Bacillus, including Bacillus subtilis and the pathogenic Bacillus anthracis.[1] Siderophores are small, high-affinity iron-chelating molecules secreted by microorganisms to scavenge ferric iron (Fe³⁺) from the environment, which is crucial for their survival and various metabolic activities.[2][3] Bacillibactin plays a significant role in microbial competition and can contribute to the virulence of pathogenic species.[4][5] Structurally, it consists of three 2,3-dihydroxybenzoate (DHB) groups linked to a cyclic trimer of L-threonine and glycine (B1666218).[1]

Discovery and History

The biosynthetic pathway of bacillibactin was first elucidated in the Gram-positive bacterium Bacillus subtilis.[1] Research identified a specific gene cluster, the dhb (dihydroxybenzoate) operon, responsible for its synthesis.[1] This discovery was significant as it revealed a nonribosomal peptide synthetase (NRPS) mechanism for its assembly, similar to the well-characterized enterobactin (B1671361) from Escherichia coli.[1] Unlike enterobactin, however, all the genes encoding the synthetases for bacillibactin are located within a single operon, simplifying its genetic analysis.[1] Subsequent research has focused on characterizing bacillibactin production in various Bacillus species, its role in pathogenesis, and its potential applications in biotechnology and medicine.[6][7]

Biosynthesis of Bacillibactin

The biosynthesis of bacillibactin is a complex process involving a series of enzymatic reactions orchestrated by the products of the dhb gene cluster (dhbA, dhbB, dhbC, dhbE, dhbF).[1][8] The pathway begins with chorismate, a key intermediate in the shikimate pathway.

The key steps are as follows:

• Chorismate to 2,3-dihydroxybenzoate (DHB): The enzymes DhbC, DhbA, and DhbB convert chorismate into the catecholate precursor, 2,3-dihydroxybenzoate (DHB).[8]

• Activation of DHB: DhbE, an adenylating enzyme, activates DHB.[1][8]

• NRPS Assembly: The activated DHB is then loaded onto the multimodular nonribosomal peptide synthetases (NRPSs) DhbB and DhbF.[1]

• Peptide Bond Formation and Elongation: DhbF, a dimodular NRPS, sequentially incorporates glycine and L-threonine residues.[1] The growing chain is passed between the modules of the NRPS complex.

• Cyclization and Release: Three DHB-glycine-threonine units are condensed and then cyclized to form the final bacillibactin molecule.[1]

Bacillibactin Biosynthesis Pathway

Experimental Protocols

Detection of Siderophore Production (Qualitative)

A common method for the qualitative detection of siderophore production is the Chrome Azurol S (CAS) agar (B569324) plate assay .[9][10]

Principle: The CAS assay is a universal method for detecting siderophores.[11] It utilizes a ternary complex of CAS, iron(III), and a detergent. When a siderophore with a higher affinity for iron is present, it removes the iron from the complex, causing a color change from blue to orange/yellow.[11]

Protocol:

• Prepare CAS agar plates as described by Schwyn and Neilands (1987).[10]

• Spot-inoculate the bacterial isolate onto the center of the CAS agar plate.[9]

• Incubate the plates at the optimal growth temperature for the bacterium (e.g., 30°C for 48 hours for B. subtilis).[9]

• Observe the formation of an orange or yellow halo around the colonies, which indicates siderophore production.[9]

Determination of Siderophore Type (Qualitative)

The type of siderophore (catecholate, hydroxamate, etc.) can be determined using specific chemical assays. For bacillibactin, a catecholate siderophore, the Arnow's test is employed.[9]

Principle: Arnow's reagent reacts specifically with catechol-type compounds to produce a characteristic color.

Protocol:

• Grow the bacterial isolate in an appropriate liquid medium (e.g., succinate (B1194679) medium) and harvest the cell-free supernatant by centrifugation.[9]

• To 1.0 mL of the culture supernatant, add 0.5 mL of 5 M HCl.[9]

• Add 1.0 mL of nitrite-molybdate reagent and 0.1 mL of 10 N NaOH.[9]

• The formation of an orange-red color confirms the presence of catecholate siderophores.[9]

Quantification of Siderophore Production

Siderophore production can be quantified using a liquid CAS assay.[9]

Principle: Similar to the plate assay, the liquid CAS assay measures the color change spectrophotometrically.

Protocol:

• Obtain cell-free supernatant from a liquid culture.[9]

• Mix the supernatant with the CAS assay solution.[9]

• Measure the absorbance at 630 nm.[10]

• Calculate the percent siderophore units (PSU) using the formula: PSU = [(Ar - As) / Ar] x 100, where Ar is the absorbance of the reference (CAS solution and uninoculated medium) and As is the absorbance of the sample.[9]

Isolation and Purification of Bacillibactin

A multi-step process is typically used for the isolation and purification of bacillibactin.

Workflow:

General Workflow for Bacillibactin Isolation

Detailed Protocol:

• Fermentation: Culture the Bacillus strain in an iron-deficient medium to induce siderophore production.[3]

• Extraction: Acidify the cell-free supernatant and extract with an organic solvent such as ethyl acetate.[12]

• Purification:

  • Solid-Phase Extraction: The crude extract can be passed through a resin (e.g., Amberlite XAD-16) to concentrate the siderophores.[13]

  • High-Performance Liquid Chromatography (HPLC): Further purification is achieved using reverse-phase HPLC.[12][14] A C18 column is commonly used with a gradient of acetonitrile (B52724) in water (often with a modifier like trifluoroacetic acid).[14] Fractions are collected and monitored for siderophore activity using the CAS assay.

• Characterization: The structure of the purified bacillibactin is confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[12][14]

Quantitative Data on Bacillibactin Production

The production of bacillibactin can vary significantly depending on the bacterial strain, culture conditions (e.g., iron concentration, aeration), and the medium used.

Bacterial Strain	Medium	Condition	Bacillibactin Yield	Reference
Bacillus subtilis LSBS2	Succinic acid medium	-	296 mg/L	[9][15]
Bacillus subtilis LSBS2	Liquid medium	-	20 mg/L	[16]
Bacillus anthracis Sterne 34F₂	Iron-deficient medium (IDM)	0 µM added iron	~1.8 µg/mL	[13]
Bacillus anthracis Sterne 34F₂	Iron-deficient medium (IDM)	3 µM added iron	Not detected	[13]
Bacillus anthracis Sterne 34F₂	Iron-deficient medium (IDM)	20 µM added iron	Not detected	[13]
Bacillus anthracis ΔsodA1	Iron-deficient medium (IDM)	0 µM added iron	~2.5 µg/mL	[13]

Note: The quantitative data presented are from different studies and may not be directly comparable due to variations in experimental methodologies.

Conclusion

Bacillibactin remains a subject of significant research interest due to its crucial role in bacterial iron acquisition and its potential for various applications. This guide provides a foundational understanding of its discovery, biosynthesis, and the key experimental protocols for its study. The detailed methodologies and structured data presented herein are intended to facilitate further research and development in this field.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bacillibactin class of siderophore antibiotics from a marine symbiotic Bacillus as promising antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame | MDPI [mdpi.com]
• 10. Siderophore production by Bacillus subtilis MF497446 and Pseudomonas koreensis MG209738 and their efficacy in controlling Cephalosporium maydis in maize plant - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. journals.asm.org [journals.asm.org]
• 13. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application fo… [ouci.dntb.gov.ua]
• 16. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]

A Technical Guide to the Bacillibactin Biosynthesis Pathway in Bacillus subtilis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bacillibactin is a catecholate-type siderophore produced by Bacillus subtilis and other members of the Bacillus genus to facilitate the acquisition of ferric iron (Fe³⁺) from the environment.[1][2] Its synthesis is a complex, multi-step process orchestrated by a series of enzymes encoded by the dhb (dihydroxybenzoate) operon.[1][3] This pathway involves the initial conversion of the primary metabolite chorismate into the catechol precursor 2,3-dihydroxybenzoate (DHB), followed by the assembly of the final molecule by a large, multi-modular non-ribosomal peptide synthetase (NRPS) complex.[4][5] The entire process is tightly regulated at the transcriptional level by the ferric uptake regulator (Fur) protein, which represses the dhb operon in iron-replete conditions.[6][7] Understanding this pathway is crucial for fields ranging from microbial physiology to the development of novel antimicrobial agents that could target bacterial iron acquisition systems. This guide provides an in-depth examination of the core biosynthetic pathway, its regulation, methods for its study, and quantitative production data.

Introduction to Bacillibactin

Iron is an essential cofactor for numerous cellular processes, yet its bioavailability is often extremely low in aerobic environments due to the insolubility of ferric iron. To overcome this limitation, many bacteria synthesize and secrete siderophores, which are high-affinity iron chelators. Bacillus subtilis produces bacillibactin, a cyclic trimeric ester composed of three 2,3-dihydroxybenzoyl-glycyl-threonine units.[1][8] Structurally similar to enterobactin (B1671361) from Gram-negative bacteria, bacillibactin efficiently scavenges Fe³⁺ from the extracellular milieu.[9][10] The resulting ferric-bacillibactin complex is then recognized by specific receptors on the bacterial cell surface and internalized via ABC transporters.[1][3]

Genetic Organization of the dhb Operon

The biosynthesis of bacillibactin is encoded by a single, iron-regulated gene cluster: the dhbACEBF operon.[3][11] This operon contains the five genes essential for the synthesis of the siderophore from chorismate.[6] The organization of these genes reflects the modular nature of the biosynthetic process. A Fur-binding site, or "Fur box," is located in the promoter region, allowing for coordinated, iron-dependent repression of all the genes in the operon.[7][8]

Caption: Genetic organization of the dhbACEBF operon in B. subtilis.

The Bacillibactin Biosynthesis Pathway

The synthesis of bacillibactin can be divided into two major stages: the creation of the 2,3-dihydroxybenzoate (DHB) precursor and the subsequent assembly of the final siderophore by the NRPS machinery.

Synthesis of 2,3-Dihydroxybenzoate (DHB) Precursor

The pathway begins with chorismate, a key intermediate from the shikimate pathway. A series of enzymatic reactions catalyzed by DhbA, DhbC, and DhbB converts chorismate into DHB.[4][12]

• DhbC (Isochorismate Synthase): Converts chorismate to isochorismate.[13]

• DhbA (Isochorismatase): Converts isochorismate to 2,3-dihydro-2,3-dihydroxybenzoate and pyruvate.[12]

• DhbB (2,3-dihydro-2,3-dihydroxybenzoate dehydrogenase): Oxidizes 2,3-dihydro-2,3-dihydroxybenzoate to yield the final catechol precursor, 2,3-dihydroxybenzoate (DHB).[12][13]

Non-Ribosomal Peptide Synthesis (NRPS) Assembly

The core of bacillibactin is assembled on a large NRPS enzymatic complex composed of DhbE, DhbF, and a domain of DhbB.[1][14] These enzymes function as an assembly line, sequentially adding and modifying the building blocks.

• Activation (A-domain):

  • DhbE: A standalone adenylation (A) domain that specifically recognizes and activates DHB using ATP, forming a DHB-AMP intermediate.[4][14] It then transfers the activated DHB to the thiolation (T) or peptidyl carrier protein (PCP) domain of DhbB.

  • DhbF: A large, dimodular NRPS. Its first module's A-domain activates glycine (B1666218), and its second module's A-domain activates L-threonine.[1][5] These activated amino acids are tethered to their respective T-domains within DhbF.

• Elongation (C-domain): Condensation (C) domains catalyze peptide bond formation.

  • The first C-domain of DhbF links the DHB (from DhbB) to the glycine (on DhbF's first module), forming a DHB-glycyl intermediate.

  • The second C-domain of DhbF links the DHB-glycyl intermediate to the L-threonine (on DhbF's second module), forming a DHB-glycyl-threonyl monomer tethered to DhbF.[1]

• Cyclization and Release (TE-domain): This process is repeated to create three DHB-glycyl-threonyl monomers. A terminal thioesterase (TE) domain, also part of DhbF, catalyzes the cyclization of these three units, forming the trilactone ring and releasing the final bacillibactin molecule.[15]

Caption: The core biosynthesis pathway of bacillibactin in B. subtilis.

Regulation of Bacillibactin Synthesis

The synthesis of bacillibactin is a metabolically expensive process that is initiated only under conditions of iron starvation. The primary regulator of the dhb operon is the ferric uptake regulator (Fur).[7]

• Iron-Replete Conditions: When intracellular iron levels are sufficient, Fe²⁺ acts as a corepressor, binding to the Fur protein. The Fur-Fe²⁺ complex then binds to the Fur box sequence in the promoter region of the dhb operon, sterically hindering RNA polymerase and repressing transcription.[6][7]

• Iron-Depleted Conditions: Under iron limitation, Fe²⁺ dissociates from Fur. The apo-Fur protein cannot bind to the Fur box, lifting the repression. RNA polymerase can then access the promoter and initiate transcription of the dhb operon, leading to the synthesis of bacillibactin.[3][7]

Caption: Fur-mediated transcriptional regulation of the dhb operon.

Transport of Bacillibactin

Once synthesized, bacillibactin must be secreted from the cell and, after chelating iron, the ferric-bacillibactin complex must be re-imported.

• Export: The export of bacillibactin is thought to be mediated by YmfE, a major facilitator superfamily (MFS)-type transporter.[3]

• Import: The uptake of the ferric-bacillibactin complex is handled by the FeuABC ABC transporter system.[3][6] FeuA is the substrate-binding protein that captures the complex in the extracellular space, while FeuB and FeuC form the membrane-spanning permease.[13]

Quantitative Analysis of Bacillibactin Production

Bacillibactin production is inversely correlated with the concentration of available iron in the growth medium. While specific data for B. subtilis can vary by strain and culture conditions, studies on the closely related Bacillus anthracis provide a clear example of this relationship.

Organism Strain	Iron Concentration in Medium	Bacillibactin Produced (μM)	Petrobactin Produced (μM)	Reference
B. anthracis Sterne	Low Iron (~0.1 μM)	~22	~22	[16]
B. anthracis Sterne	High Iron (36 μM)	Not Detected	~8	[16]
B. anthracis Sterne (ΔsodA1)	0 μM Fe	19.3 ± 0.5	39.5 ± 2.9	[17]
B. anthracis Sterne (ΔsodA1)	5 μM Fe	1.9 ± 0.1	35.8 ± 3.4	[17]
B. anthracis Sterne (ΔsodA1)	20 μM Fe	Not Detected	20.3 ± 1.2	[17]

Note: Petrobactin is another siderophore produced by B. anthracis. The data illustrates how bacillibactin synthesis is more stringently repressed by iron compared to other siderophores in this species.[17]

Key Experimental Protocols

Studying the bacillibactin pathway requires a combination of biochemical, microbiological, and molecular biology techniques.

Siderophore Production and Quantification

Principle: The CAS assay is a universal method for detecting siderophores. The assay solution contains a Fe³⁺-dye (Chrome Azurol S) complex. Siderophores, with their higher affinity for iron, will remove the iron from the dye, causing a color change from blue to orange/yellow.[18][19]

Protocol (Liquid Assay):

• Grow B. subtilis in an iron-limited medium (e.g., CTM or succinate (B1194679) medium) for 24-48 hours.[16][18]

• Centrifuge the culture at 10,000 rpm for 15 minutes to pellet the cells.[18]

• Collect the cell-free supernatant.

• Mix 0.5 mL of the supernatant with 0.5 mL of the CAS assay solution.[19]

• Incubate at room temperature for 20-30 minutes.

• Measure the absorbance at 630 nm. A decrease in absorbance compared to a control (uninoculated medium) indicates siderophore production.

• Quantification can be expressed in percent siderophore units (SU%): [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference (CAS solution + uninoculated medium) and As is the absorbance of the sample.[19]

Principle: This assay specifically detects the presence of catechol-type siderophores like bacillibactin based on a colorimetric reaction.[19]

Protocol:

• To 1.0 mL of cell-free supernatant, add 1.0 mL of 0.5 M HCl.

• Add 1.0 mL of nitrite-molybdate reagent (10g sodium nitrite (B80452) and 10g sodium molybdate (B1676688) in 100 mL H₂O).

• Add 1.0 mL of 1 M NaOH. The solution will turn a pinkish-red color in the presence of catechols.

• Measure the absorbance at 510 nm.[19] Concentration can be determined against a standard curve of 2,3-DHB.

Principle: HPLC provides precise separation and quantification of siderophores from culture supernatants.

Protocol:

• Prepare cell-free supernatant as described above.

• Filter the supernatant through a 0.22 μm filter.

• Inject the sample onto a C18 reverse-phase HPLC column.

• Elute the siderophores using a gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid (TFA). A typical gradient runs from 5% to 30% acetonitrile over 20 minutes.[16]

• Monitor the elution profile using a UV-Vis detector at wavelengths of 254 nm, 280 nm, and 316 nm (the latter is characteristic for catecholate siderophores).[16]

• Quantify the bacillibactin peak by comparing its area to that of a purified standard of known concentration.[16]

Analysis of dhb Operon Expression

Principle: Reverse Transcription Quantitative PCR (RT-qPCR) can be used to measure the transcript levels of dhb genes under different iron conditions, confirming the regulatory model.

Protocol:

• Grow B. subtilis in media with varying iron concentrations (e.g., 0 μM, 10 μM, 100 μM Fe³⁺).

• Harvest cells during the exponential or early stationary growth phase.

• Extract total RNA using a commercial kit, including a DNase treatment step to remove genomic DNA contamination.

• Synthesize cDNA from the RNA template using a reverse transcriptase enzyme.

• Perform qPCR using primers specific for a dhb gene (e.g., dhbC) and a housekeeping gene (e.g., gyrA) for normalization.[19][20]

• Analyze the relative gene expression using the ΔΔCt method. Expression of dhbC is expected to be significantly higher in the low-iron condition compared to the high-iron condition.[20]

Caption: Experimental workflow for the detection and quantification of bacillibactin.

Conclusion

The bacillibactin biosynthesis pathway in Bacillus subtilis is a highly coordinated and tightly regulated process essential for survival in iron-scarce environments. From the transcriptional control exerted by Fur to the intricate enzymatic assembly line of the NRPS machinery, the pathway represents a sophisticated solution to a fundamental metabolic challenge. A thorough understanding of its genetic basis, biochemical mechanisms, and regulation is critical for microbiologists and biochemists. For drug development professionals, the enzymes and transporters of this pathway represent promising targets for the design of novel antibiotics that could cripple a pathogen's ability to acquire the iron necessary for growth and virulence.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthetic Characterization of Bacillibactin in Thermophilic Bacillaceae and its Potential for in Vitro Mutational Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Production, regulation and transportation of bacillibactin in bacillus subtilis [inis.iaea.org]
• 7. Iron homeostasis in Bacillus subtilis relies on three differentially expressed efflux systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bacillibactin-mediated iron transport in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. BGC0000309 [mibig.secondarymetabolites.org]
• 12. livestockscience.in [livestockscience.in]
• 13. ujecology.com [ujecology.com]
• 14. researchgate.net [researchgate.net]
• 15. Learning from Nature's Drug Factories: Nonribosomal Synthesis of Macrocyclic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Temporal Production of the Two Bacillus anthracis Siderophores, Petrobactin and Bacillibactin - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. journals.asm.org [journals.asm.org]
• 20. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Bacillibactin in Bacterial Iron Acquisition: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Iron is an essential micronutrient for nearly all forms of life, playing a critical role in a myriad of cellular processes. However, its bioavailability in aerobic environments is extremely low. To overcome this challenge, many bacteria have evolved sophisticated iron acquisition systems, among which the production of siderophores is a key strategy. Bacillibactin, a catecholate-type siderophore produced by various Bacillus species, is a high-affinity iron chelator that plays a central role in scavenging ferric iron (Fe³⁺) from the environment and transporting it into the cell. This technical guide provides an in-depth overview of the molecular mechanisms underpinning Bacillibactin-mediated iron acquisition, including its biosynthesis, transport, and regulation. Detailed experimental protocols for studying these processes are provided, along with quantitative data and visual representations of the key pathways and workflows to serve as a comprehensive resource for researchers in microbiology, biochemistry, and drug development.

Bacillibactin: Structure and Function

Bacillibactin is a cyclic trimeric ester of 2,3-dihydroxybenzoate (DHB)-glycine-threonine.[1] Its three catecholate groups provide a hexadentate coordination environment that binds ferric iron with exceptionally high affinity.[2] This high affinity allows bacteria to solubilize and sequester iron from the environment, even when it is present at vanishingly low concentrations or bound to host iron-carrier proteins.[1][2]

Quantitative Data on Bacillibactin-Mediated Iron Acquisition

The following tables summarize key quantitative parameters associated with the Bacillibactin system.

Parameter	Value	Organism/System	Reference
Binding Affinity (Kd)
Ferri-Bacillibactin to FeuA	57 ± 1 nM	Bacillus subtilis	[3]
Btr to BmyD	512 ± 5.6 nM	Bacillus velezensis	[4]
Formation Constant (Kf)
Ferri-Bacillibactin	10⁴⁷.⁶	In vitro	[2]
Production Levels
Bacillibactin	296 mg/L	Bacillus subtilis LSBS2 in succinic acid medium	[2][5]
Bacillibactin	20 mg/L	Bacillus subtilis LSBS2 in liquid medium	[6]
Molecular Docking Scores
Bacillibactin with Glutamine Synthetase	-10.3 kcal/mol	In silico

Molecular Mechanisms of Bacillibactin-Mediated Iron Acquisition

Biosynthesis of Bacillibactin

Bacillibactin is synthesized by a non-ribosomal peptide synthetase (NRPS) complex encoded by the dhb (dihydroxybenzoate) operon, which consists of the genes dhbA, dhbC, dhbE, dhbB, and dhbF.[1] The synthesis is a multi-step process initiated from the precursor chorismate.

Bacillibactin Biosynthesis Pathway.

Regulation of Bacillibactin Synthesis and Transport

The expression of the dhb operon and the ferri-bacillibactin uptake system is tightly regulated in response to intracellular iron levels.

Under iron-replete conditions, the Ferric Uptake Regulator (Fur) protein binds to Fe²⁺ as a cofactor. The Fur-Fe²⁺ complex then binds to a specific DNA sequence known as the "Fur box" located in the promoter region of the dhb operon, repressing its transcription.[1] When iron levels are low, Fur does not bind to the Fur box, leading to the derepression of the dhb operon and the synthesis of Bacillibactin.

Fur-mediated regulation of the dhb operon.

The uptake of the ferri-bacillibactin complex is mediated by the FeuABC ABC transporter. The expression of the feuABC operon is activated by the Btr (Bacillibactin transport regulator) protein. Btr is an AraC-type transcriptional regulator that binds to a direct repeat sequence in the feuA promoter region.[7] The presence of Bacillibactin (either apo or iron-bound) enhances the ability of Btr to activate transcription, creating a positive feedback loop that ensures efficient uptake of the siderophore when it is present in the extracellular environment.[7]

Btr-mediated activation of the feuABC operon.

Transport of Ferri-Bacillibactin

Once Bacillibactin has chelated ferric iron in the extracellular space, the resulting ferri-bacillibactin complex is recognized and transported into the cell.

• Export of Bacillibactin: Apo-Bacillibactin is exported out of the cell by the YmfE major facilitator superfamily (MFS)-type transporter.[1]

• Binding to FeuA: The extracellular ferri-bacillibactin complex is bound with high affinity by the periplasmic substrate-binding protein FeuA.[3]

• Transport across the membrane: The FeuA-ferri-bacillibactin complex interacts with the FeuBC integral membrane proteins, which form a channel through the cytoplasmic membrane. The transport is energized by the hydrolysis of ATP by the associated ATPase, YusV.[1]

• Intracellular Iron Release: Once inside the cytoplasm, the iron is released from Bacillibactin through the hydrolytic activity of the BesA esterase, which cleaves the siderophore's ester bonds.[1]

Ferri-Bacillibactin Transport Workflow.

Experimental Protocols

Siderophore Production Assay (Chrome Azurol S - CAS Assay)

This protocol provides a method for the qualitative and semi-quantitative detection of siderophore production.

Materials:

• CAS agar (B569324) plates (see preparation below)

• Bacterial culture

• Sterile toothpicks or inoculation loops

CAS Agar Preparation:

• Solution 1 (Dye Solution): Dissolve 60.5 mg of Chrome Azurol S in 50 mL of ddH₂O.

• Solution 2 (Iron Solution): Dissolve 2.7 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.

• Solution 3 (Detergent Solution): Dissolve 72.9 mg of hexadecyltrimethylammonium bromide (HDTMA) in 40 mL of ddH₂O.

• Mixing: Slowly add Solution 1 to Solution 3 while stirring vigorously. Then, slowly add Solution 2 and bring the final volume to 100 mL with ddH₂O. Autoclave the resulting blue solution.

• Agar Base: Prepare a suitable growth medium (e.g., minimal medium) with 1.5% agar and autoclave.

• Final Plate Preparation: Cool the agar base to 50-60°C. Add the CAS dye solution to the agar base at a 1:9 ratio (e.g., 100 mL of dye solution to 900 mL of agar base). Mix gently to avoid bubbles and pour the plates.

Procedure:

• Grow the bacterial strain of interest in an iron-limited medium.

• Spot a small amount of the bacterial culture onto the center of a CAS agar plate.

• Incubate the plate at the optimal growth temperature for the bacterium for 24-72 hours.

• Observe the plate for the formation of a color change from blue to orange/yellow around the bacterial growth. The diameter of this halo is indicative of the amount of siderophore produced.

CAS Assay Experimental Workflow.

Quantification of Bacillibactin by HPLC

This protocol outlines the steps for quantifying Bacillibactin from bacterial culture supernatants.

Materials:

• Bacterial culture grown in iron-limited medium

• Ethyl acetate (B1210297)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Trifluoroacetic acid (TFA)

• HPLC system with a C18 reverse-phase column

• Bacillibactin standard

Procedure:

• Culture Preparation: Grow the bacterial strain in a defined iron-limited medium to an appropriate cell density.

• Extraction: Centrifuge the culture to pellet the cells. Acidify the supernatant to pH ~2.0 with HCl. Extract the supernatant twice with an equal volume of ethyl acetate.

• Drying and Resuspension: Pool the ethyl acetate fractions and evaporate to dryness under vacuum. Resuspend the dried extract in a small volume of methanol.

• HPLC Analysis:

  • Inject the resuspended extract onto a C18 reverse-phase column.

  • Use a mobile phase gradient of water with 0.1% TFA (Solvent A) and methanol with 0.1% TFA (Solvent B). A typical gradient might be a linear increase from 10% to 90% Solvent B over 30 minutes.

  • Monitor the elution profile at a wavelength of 315 nm.

  • Quantify the Bacillibactin peak by comparing its area to a standard curve generated with a purified Bacillibactin standard.

Construction of Gene Deletion Mutants in Bacillus subtilis

This protocol describes a general method for creating gene deletions (e.g., dhbF or feuA) in B. subtilis using long-flanking homology PCR and natural competence.

Materials:

• B. subtilis strain to be mutated

• Antibiotic resistance cassette (e.g., erythromycin (B1671065) or kanamycin) with flanking universal priming sites

• Primers to amplify ~1 kb regions upstream and downstream of the target gene

• Competence-inducing medium (e.g., Spizizen minimal medium)

• Selective agar plates containing the appropriate antibiotic

Procedure:

• Construct Deletion Cassette:

  • Amplify the upstream flanking region of the target gene using primers that add a sequence homologous to one end of the antibiotic resistance cassette.

  • Amplify the downstream flanking region of the target gene using primers that add a sequence homologous to the other end of the antibiotic resistance cassette.

  • Amplify the antibiotic resistance cassette.

  • Join the three PCR products (upstream flank, resistance cassette, downstream flank) using overlap extension PCR or Gibson assembly to create a linear deletion cassette.

• Transformation:

  • Grow the recipient B. subtilis strain to induce natural competence.

  • Transform the competent cells with the linear deletion cassette.

  • Plate the transformed cells on selective agar plates containing the appropriate antibiotic.

• Verification:

  • Isolate colonies from the selective plates.

  • Verify the correct integration of the deletion cassette and the deletion of the target gene by colony PCR and DNA sequencing.

Gene Deletion Workflow in B. subtilis.

Implications for Drug Development

The essentiality of iron for bacterial survival and the critical role of siderophore systems like Bacillibactin in iron acquisition make them attractive targets for the development of novel antimicrobial agents. Strategies could include:

• Inhibition of Bacillibactin Biosynthesis: Targeting the enzymes of the dhb operon could prevent the production of Bacillibactin, thereby starving the bacteria of iron.

• Blocking Ferri-Bacillibactin Uptake: Developing molecules that antagonize the FeuA binding protein or block the FeuBC transport channel would inhibit the internalization of iron.

• "Trojan Horse" Approach: Synthesizing antibiotic conjugates that mimic the structure of Bacillibactin could lead to their active transport into the bacterial cell via the FeuABC system, delivering a toxic payload.

Conclusion

Bacillibactin-mediated iron acquisition is a highly efficient and tightly regulated process that is crucial for the survival and virulence of many Bacillus species. A thorough understanding of the molecular machinery involved in its biosynthesis, transport, and regulation, as provided in this guide, is fundamental for basic research and for the development of novel therapeutic strategies to combat bacterial infections. The experimental protocols and quantitative data presented herein offer a valuable resource for researchers aiming to further elucidate the intricacies of this vital bacterial system.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Genome editing methods for Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application fo… [ouci.dntb.gov.ua]
• 6. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 7. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Bacillibactin Gene Cluster: Organization and Regulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the bacillibactin gene cluster in Bacillus subtilis, detailing its genetic organization, the intricate regulatory networks governing its expression, and the experimental methodologies crucial for its study.

Introduction to Bacillibactin

Bacillibactin is a catecholate-based siderophore produced by various Bacillus species, including Bacillus subtilis and the pathogenic Bacillus anthracis, to scavenge ferric iron (Fe³⁺) from the environment.[1][2] Under iron-limiting conditions, the bacterium synthesizes and secretes bacillibactin, which chelates iron with high affinity. The resulting ferri-bacillibactin complex is then recognized by specific transporters and internalized, releasing iron into the cytoplasm for essential metabolic processes. The biosynthesis of this complex molecule is orchestrated by a set of genes organized into a single operon, the dhb operon.

Organization of the Bacillibactin (dhb) Gene Cluster

The genes responsible for bacillibactin biosynthesis are clustered together in the dhb (dihydroxybenzoate) operon.[3][4] This operon, spanning approximately 13 kilobases, contains five key genes: dhbA, dhbC, dhbE, dhbB, and dhbF.[2] These genes are transcribed as a single polycistronic mRNA molecule.[4]

The organization of the dhb operon in Bacillus subtilis is as follows:

promoter -> dhbA -> dhbC -> dhbE -> dhbB -> dhbF -> terminator

Table 1: Genes of the dhb Operon and their Functions

Gene	Protein Product	Function in Bacillibactin Biosynthesis
dhbA	2,3-dihydro-2,3-dihydroxybenzoate dehydrogenase	Catalyzes the conversion of 2,3-dihydro-2,3-dihydroxybenzoate to 2,3-dihydroxybenzoate (DHB).[5]
dhbC	Isochorismate synthase	Converts chorismate to isochorismate, a precursor for DHB synthesis.[4]
dhbE	2,3-dihydroxybenzoate-AMP ligase	Activates DHB by adenylation, preparing it for incorporation into the bacillibactin molecule.[3]
dhbB	Isochorismatase and Aryl Carrier Protein (ArCP)	Possesses two domains: an isochorismatase domain that converts isochorismate to 2,3-dihydro-2,3-dihydroxybenzoate, and an ArCP domain that tethers the growing molecule.[3]
dhbF	Non-ribosomal peptide synthetase (NRPS)	A large, multidomain enzyme responsible for the condensation of DHB, glycine, and threonine, and the subsequent cyclization to form the final bacillibactin molecule.[3]

Regulation of the Bacillibactin Gene Cluster

The expression of the dhb operon is tightly regulated in response to intracellular iron levels, primarily through the action of the Ferric Uptake Regulator (Fur).[2][6]

The Ferric Uptake Regulator (Fur)

Fur is a global transcriptional repressor that senses intracellular iron concentrations.[7] In iron-replete conditions, Fur binds to Fe²⁺ as a cofactor, forming a holo-Fur complex. This complex has a high affinity for specific DNA sequences known as "Fur boxes" located in the promoter regions of iron-regulated genes.[6]

Fur-Mediated Repression of the dhb Operon

The promoter region of the dhb operon contains a conserved Fur box.[5] When intracellular iron levels are sufficient, the Fe²⁺-Fur complex binds to this Fur box, physically obstructing the binding of RNA polymerase and thereby repressing the transcription of the dhb operon.[6] Conversely, under iron-limiting conditions, Fe²⁺ dissociates from Fur. The resulting apo-Fur has a low affinity for the Fur box and detaches from the DNA, leading to the derepression of the dhb operon and the subsequent synthesis of bacillibactin.[8]

References

• 1. DNase I footprinting [gene.mie-u.ac.jp]
• 2. Production, regulation and transportation of bacillibactin in bacillus subtilis [inis.iaea.org]
• 3. High-Salinity-Induced Iron Limitation in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sequence and genetic organization of a Bacillus subtilis operon encoding 2,3-dihydroxybenzoate biosynthetic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Global analysis of the Bacillus subtilis Fur regulon and the iron starvation stimulon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Bacillus subtilis iron-sparing response is mediated by a Fur-regulated small RNA and three small, basic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]

An In-depth Technical Guide to the Mechanism of Iron Chelation and Uptake by Bacillibactin

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Iron is an essential metal for nearly all forms of life, playing a critical role in numerous cellular processes. However, its bioavailability is extremely low in aerobic environments. To overcome this, many bacteria, including the genus Bacillus, have evolved sophisticated iron acquisition systems. A key component of this system is the production of siderophores—small, high-affinity iron-chelating molecules. This technical guide provides a comprehensive overview of the mechanism of action of bacillibactin, the primary siderophore produced by Bacillus subtilis. We will delve into the molecular machinery responsible for its biosynthesis, the kinetics of iron chelation, the specific transport pathway for the ferri-bacillibactin complex into the cytoplasm, and the intracellular mechanisms for iron release and regulation. This document consolidates key quantitative data, detailed experimental protocols, and visual pathways to serve as a vital resource for researchers in microbiology, biochemistry, and drug development.

The Bacillibactin-Mediated Iron Acquisition System

Under iron-limiting conditions, Bacillus subtilis initiates a highly regulated process to scavenge ferric iron (Fe³⁺) from its environment. This process is centered around the siderophore bacillibactin (BB), a hexadentate triscatecholamide that is structurally similar to enterobactin (B1671361) produced by Gram-negative bacteria.[1][2] The overall mechanism can be divided into four main stages: biosynthesis of bacillibactin, secretion and iron chelation, uptake of the ferri-bacillibactin complex, and intracellular iron release. The entire system is tightly regulated by the Ferric Uptake Regulator (Fur) protein, which ensures that the machinery is expressed only when intracellular iron levels are low.[3]

Quantitative Data on Bacillibactin Iron Chelation

The efficiency of the bacillibactin system is underscored by its high affinity for iron and the specific kinetics of its transport and processing components. The following tables summarize the key quantitative parameters of this system.

Table 1: Physicochemical Properties of Bacillibactin

Parameter	Value	Reference
Type	Triscatecholate Siderophore	[4]
Ferric Iron (Fe³⁺) Formation Constant	10⁴⁸ M⁻¹	[5]
Molecular Weight	882.789 g/mol

Table 2: Binding and Kinetic Parameters of Key Proteins

Protein	Ligand/Substrate	Parameter	Value	Reference
FeuA (Substrate-Binding Protein)	Ferri-bacillibactin	Dissociation Constant (K_d)	57 ± 1 nM	[6][7]
FeuA (Substrate-Binding Protein)	Ferri-bacillibactin	Dissociation Constant (K_d)	20 ± 3 nM	[8]
Btr (Regulatory Protein)	Ferri-bacillibactin	Dissociation Constant (K_d)	~15 nM	[8]
Btr (Regulatory Protein)	Apo-bacillibactin	Dissociation Constant (K_d)	~27 nM	[8]
BesA (Ferri-bacillibactin Esterase)	Ferri-bacillibactin	Michaelis Constant (K_M)	0.54 µM	[5]
BesA (Ferri-bacillibactin Esterase)	Apo-bacillibactin	Michaelis Constant (K_M)	24.4 µM	[5]
BesA (Ferri-bacillibactin Esterase)	Ferri-bacillibactin vs. Apo-bacillibactin	Relative Catalytic Efficiency	~25-fold higher for Ferri-bacillibactin	[6][7]

Molecular Mechanisms and Pathways

Biosynthesis of Bacillibactin

Bacillibactin is synthesized via a non-ribosomal peptide synthetase (NRPS) pathway encoded by the dhbACEBF operon.[4] The synthesis begins with chorismate, a precursor from the shikimate pathway, which is converted to 2,3-dihydroxybenzoate (DHB). The NRPS machinery then sequentially condenses three units of DHB-Glycine-Threonine, which are cyclized to form the final trilactone structure of bacillibactin.[4]

References

• 1. dc.etsu.edu [dc.etsu.edu]
• 2. A survey of the kinetic parameters of class C beta-lactamases. Penicillins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. GraphViz Examples and Tutorial [graphs.grevian.org]
• 5. uniprot.org [uniprot.org]
• 6. Ferri-bacillibactin uptake and hydrolysis in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. oipub.com [oipub.com]
• 8. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator - PMC [pmc.ncbi.nlm.nih.gov]

Bacillibactin: A Key Siderophore in Plant-Microbe Interactions

An In-depth Technical Guide for Researchers and Drug Development Professionals

Iron is an essential micronutrient for nearly all living organisms, playing a critical role in cellular processes ranging from respiration to DNA synthesis.[1][2] However, in aerobic environments and at physiological pH, iron exists predominantly in the insoluble ferric (Fe³⁺) state, severely limiting its bioavailability.[3] To overcome this challenge, microorganisms have evolved sophisticated iron acquisition systems, chief among them the production of siderophores—low molecular weight, high-affinity iron-chelating molecules.[3][4][5] This guide focuses on bacillibactin, the archetypal catecholate siderophore produced by various Bacillus species, and explores its multifaceted role in shaping the interactions between these bacteria and host plants.

Bacillibactin: Structure and Biosynthesis

Bacillibactin is a cyclic trimeric lactone composed of three 2,3-dihydroxybenzoate (DHB)-glycine-threonine units.[6] This catechol-based structure endows it with an exceptionally high affinity for ferric iron, making it one of the most powerful natural iron scavengers.[7] Its production is a hallmark of many Bacillus species, including the commercially significant plant growth-promoting and biocontrol agents Bacillus subtilis, Bacillus amyloliquefaciens, and Bacillus velezensis.[6][8][9]

The Bacillibactin Biosynthetic Pathway

The synthesis of bacillibactin is orchestrated by a set of enzymes encoded by the dhb (dihydroxybenzoate) operon (dhbACEBF).[10] The process is initiated from the primary metabolite chorismate and proceeds via a multi-modular non-ribosomal peptide synthetase (NRPS) assembly line, similar to the synthesis of enterobactin (B1671361) in Gram-negative bacteria.[6][11]

The key steps are:

• DHB Synthesis: Chorismate is converted to the catecholate precursor 2,3-dihydroxybenzoate (DHB) by the sequential action of the enzymes DhbC, DhbA, and DhbB.[12][13]

• NRPS Activation: The stand-alone adenylation (A) domain enzyme, DhbE, activates DHB. Simultaneously, the large, dimodular NRPS enzyme, DhbF, activates glycine (B1666218) and L-threonine at its respective modules.[6][14]

• Elongation and Cyclization: The activated DHB is tethered to the aryl carrier protein DhbB. The NRPS machinery then catalyzes the condensation of DHB, glycine, and threonine to form a DHB-Gly-Thr monomer. This process is repeated three times. Finally, the thioesterase (TE) domain of DhbF catalyzes the intramolecular cyclization of the three monomers, releasing the mature bacillibactin molecule.[6]

Caption: The Bacillibactin Biosynthesis Pathway.

Mechanism of Action: Iron Acquisition and Transport

Once secreted into the extracellular environment, bacillibactin scavenges ferric iron to form a stable, soluble Fe³⁺-bacillibactin complex.[6] This complex is then recognized and transported back into the bacterial cell.

The uptake process in B. subtilis involves:

• Binding: The Fe³⁺-bacillibactin complex binds with high affinity to the FeuA substrate-binding protein, which is anchored to the cell membrane.[15]

• Transport: The complex is then translocated across the cytoplasmic membrane by the FeuBC permease, an ABC-type transporter.[15]

• Iron Release: Inside the cytoplasm, the esterase BesA hydrolyzes the trilactone backbone of bacillibactin, destabilizing the complex and releasing the iron.[15] The released Fe³⁺ is likely reduced to ferrous iron (Fe²⁺) for incorporation into metabolic pathways.

Caption: Bacillibactin-Mediated Iron Uptake in Bacillus.

Role in Plant Growth Promotion

Bacillibactin is a key factor in the plant growth-promoting (PGP) activity of many rhizobacteria.[9][16][17] By sequestering iron from the soil, bacillibactin-producing bacteria increase the bioavailability of this nutrient for the plant, a mechanism of significant agroecological importance.[17][18] This enhanced iron nutrition leads to measurable improvements in plant health and yield.

Parameter	Organism	Plant	Effect of Inoculation	Reference
Siderophore Production	Bacillus subtilis LSBS2	-	296 mg/L in succinic acid medium	[7][19][20]
Shoot Length	Bacillus subtilis LSBS2	Sesame (Sesamum indicum L.)	39% increase compared to control	[7]
Root Length	Bacillus subtilis LSBS2	Sesame (Sesamum indicum L.)	43% increase compared to control	[7]
Fresh Weight	Bacillus subtilis LSBS2	Sesame (Sesamum indicum L.)	27% increase compared to control	[7]
Dry Weight	Bacillus subtilis LSBS2	Sesame (Sesamum indicum L.)	24% increase compared to control	[7]
Plant Biomass & Oil Content	Bacillus subtilis LSBS2	Peanut (Arachis hypogaea L.)	Significant increase over uninoculated control	[21]

Table 1: Quantitative Effects of Bacillibactin-Producing Bacteria on Plant Growth.

Role in Biocontrol of Plant Pathogens

Beyond promoting growth, bacillibactin contributes significantly to the biocontrol capabilities of Bacillus species. This is achieved through two primary mechanisms:

• Competitive Iron Exclusion: By efficiently scavenging available iron, bacillibactin-producing bacteria deprive pathogenic fungi and bacteria of this essential nutrient, thereby suppressing their growth and proliferation in the rhizosphere.[8]

• Direct Antibiosis: Recent studies have revealed that bacillibactin itself possesses direct antibiotic activity against certain plant pathogens, a mechanism independent of simple iron competition.[8][22] This broadens the biocontrol range of its producing organisms.[8][22]

Target Pathogen	Producing Organism	Activity Metric	Value	Reference
Pseudomonas syringae pv. tomato	B. amyloliquefaciens MBI600	In vitro & in planta growth	Restrained	[8][22]
Mycobacterium smegmatis MTCC6	Bacillus subtilis NPROOT3	MIC (Bacillibactin)	22.15 µM	[23]
Mycobacterium smegmatis MTCC6	Bacillus subtilis NPROOT3	MIC (Tribenglthin A - a derivative)	38.66 µM	[23]
Various Fungal Phytopathogens	B. amyloliquefaciens MBI600	Antifungal Activity	Increased	[8][22]
Verticillium dahliae, F. oxysporum	Bacillus sp.	Antibacterial/Antifungal Activity	Reported	[24]

Table 2: Biocontrol and Antibiotic Activity of Bacillibactin and Its Derivatives.

Bacillibactin and Plant Signaling

The interaction between microbial siderophores and plants is not limited to nutrition and competition. Plants can perceive these molecules, leading to the activation of complex signaling cascades. The iron-free form of siderophores (aposiderophore) can act as a microbe-associated molecular pattern (MAMP), triggering plant immune responses.

Infiltration of catecholate siderophores into plant leaves has been shown to:

• Activate Defense Pathways: Trigger the salicylic (B10762653) acid (SA)-mediated signaling pathway, a cornerstone of plant defense against biotrophic pathogens. This activation appears dependent on the siderophore's iron-binding property, as the ferric-siderophore complex is ineffective.[25]

• Induce Iron Deficiency Responses: Elicit a systemic "leaf-to-root" signal that induces the expression of genes associated with iron deficiency in the roots, such as the ferric chelate reductase FRO2 and the iron transporter IRT1.[5][25][26] This prepares the plant to acquire more iron from the soil.

Caption: Bacillibactin's Influence on Plant Signaling Pathways.

Key Experimental Protocols

Protocol: Detection and Quantification of Siderophore Production (CAS Assay)

The Chrome Azurol S (CAS) assay is the universal standard for detecting and quantifying siderophore production.[27][28] It operates on the principle of competition: siderophores, with their higher affinity for iron, remove Fe³⁺ from a blue-colored CAS-iron-detergent complex, causing a color change to orange or yellow.[27][29]

Materials:

• CAS dye solution

• Hexadecyltrimethylammonium bromide (HDTMA) solution

• FeCl₃ solution (in 10 mM HCl)

• Appropriate bacterial growth medium (e.g., Succinic acid medium, LB)

• Acid-washed glassware to prevent iron contamination[30][31]

• Spectrophotometer or microplate reader

Methodology (Liquid Assay for Quantification):

• Prepare CAS Assay Solution: Mix CAS dye, FeCl₃ solution, and HDTMA solution in the correct proportions as described by Schwyn and Neilands (1987). The final solution should be a deep blue color.

• Culture Preparation: Grow the bacterial strain of interest in an iron-limited liquid medium to induce siderophore production. Incubate until the desired growth phase is reached.

• Obtain Supernatant: Centrifuge the bacterial culture to pellet the cells. Collect the cell-free supernatant, which contains the secreted siderophores.

• Assay Reaction: In a microtiter plate or cuvette, mix the bacterial supernatant with the CAS assay solution (typically in a 1:1 ratio).[29] Include a control using uninoculated sterile medium.

• Incubation: Allow the reaction to proceed for a specified time (e.g., 20-30 minutes) at room temperature.

• Measurement: Measure the absorbance of the mixture at 630 nm.[29]

• Quantification: The decrease in absorbance is proportional to the amount of siderophore produced. Siderophore units (%) can be calculated using the formula: [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference (control) and As is the absorbance of the sample. A standard curve using a known siderophore (e.g., deferoxamine (B1203445) mesylate) can be used for absolute quantification.

Protocol: Assessment of Plant Growth Promotion

This protocol outlines a general workflow for evaluating the PGP effects of bacillibactin-producing bacteria under controlled conditions.

Materials:

• Test plant seeds (e.g., sesame, peanut, Arabidopsis thaliana)

• Sterilized soil mix (e.g., soil:sand:manure)[17]

• Pots or growth containers

• Bacterial inoculum (liquid culture of the test strain)

• Control medium (sterile broth)

• Growth chamber or greenhouse with controlled light, temperature, and humidity

Methodology:

• Seed Sterilization: Surface sterilize seeds to remove contaminating microbes.

• Inoculum Preparation: Grow the Bacillus strain in a suitable liquid medium to a specific cell density (e.g., 10⁸ CFU/mL).

• Sowing and Treatment: Sow seeds in pots. At the time of sowing or shortly after germination, apply the treatments.

  • Treatment Group: Inoculate the soil with a defined volume of the bacterial culture (e.g., 200 mL of broth per pot).[17]

  • Control Group: Apply an equal volume of sterile growth medium.

• Growth Period: Grow the plants for a defined period (e.g., 45-60 days) under controlled conditions, providing water as needed.

• Data Collection: At the end of the experiment, carefully harvest the plants. Measure key growth parameters, including:

  • Shoot and root length

  • Fresh and dry biomass (after drying in an oven)

  • Chlorophyll content

  • Nutrient content (especially iron) in plant tissues

• Statistical Analysis: Analyze the data using appropriate statistical tests (e.g., t-test, ANOVA) to determine if the differences between the treated and control groups are significant.

Conclusion and Future Directions

Bacillibactin is a powerful and versatile molecule that plays a central role in the beneficial interactions between Bacillus species and plants. Its ability to sequester iron not only enhances plant nutrition but also provides a potent mechanism for the biocontrol of phytopathogens. Furthermore, its recognition by the plant immune system highlights a sophisticated layer of cross-kingdom communication.

For researchers and drug development professionals, bacillibactin and its biosynthetic pathway offer intriguing targets. Engineering strains to overproduce bacillibactin could lead to more effective biofertilizers and biocontrol agents. Understanding the specific structural motifs responsible for its antibiotic activity could inform the development of novel antimicrobial compounds. Finally, exploring the "Trojan horse" strategy, where antibiotics are conjugated to siderophores to facilitate their uptake by pathogenic bacteria, remains a promising avenue for combating antibiotic resistance.[32] Continued investigation into this key siderophore will undoubtedly unlock new solutions for sustainable agriculture and medicine.

References

• 1. academic.oup.com [academic.oup.com]
• 2. k-state.edu [k-state.edu]
• 3. Role of iron homeostasis in the virulence of phytopathogenic bacteria: an ‘à la carte’ menu - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. academic.oup.com [academic.oup.com]
• 6. Bacillibactin - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]
• 8. journals.asm.org [journals.asm.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Biosynthetic Characterization of Bacillibactin in Thermophilic Bacillaceae and its Potential for in Vitro Mutational Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. Bacillus for Plant Growth Promotion and Stress Resilience: What Have We Learned? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame [ideas.repec.org]
• 20. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame - Repository UPN "Veteran" Yogyakarta [eprints.upnyk.ac.id]
• 21. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 22. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Bacillibactin class siderophores produced by the endophyte Bacillus subtilis NPROOT3 as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]
• 25. scilit.com [scilit.com]
• 26. Microbial Siderophores Exert a Subtle Role in Arabidopsis during Infection by Manipulating the Immune Response and the Iron Status - PMC [pmc.ncbi.nlm.nih.gov]
• 27. pubs.acs.org [pubs.acs.org]
• 28. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Qualitative and Quantitative Analysis of Siderophore Production from Pseudomonas aeruginosa [jove.com]
• 30. Siderophore Detection assay [protocols.io]
• 31. protocols.io [protocols.io]
• 32. mdpi.com [mdpi.com]

Preliminary Studies on the Antimicrobial Properties of Bacillibactin: A Technical Guide

Abstract

Bacillibactin, a catecholate siderophore produced by various Bacillus species, has emerged as a promising antimicrobial agent. Initially characterized by its high-affinity iron acquisition capabilities, recent research has unveiled its direct antibiotic activities against a broad spectrum of bacterial and fungal pathogens, including multidrug-resistant strains. This technical guide provides a comprehensive overview of the preliminary studies on the antimicrobial properties of Bacillibactin, intended for researchers, scientists, and drug development professionals. It consolidates quantitative antimicrobial activity data, details essential experimental protocols for its isolation and evaluation, and visualizes the key biological and experimental workflows. The presented information aims to facilitate further research and development of Bacillibactin as a potential therapeutic agent.

Introduction

The rise of antimicrobial resistance necessitates the discovery and development of novel therapeutic agents. Natural products, particularly those from microbial sources, have historically been a rich reservoir of antibiotics. Bacillibactin is a cyclic trimeric lactone of 2,3-dihydroxybenzoyl-glycyl-threonine, produced by bacteria such as Bacillus subtilis and Bacillus anthracis under iron-limiting conditions.[1][2] Its primary biological role is to sequester ferric iron (Fe³⁺) from the environment for bacterial uptake.[1]

While its function as a siderophore is well-established, a growing body of evidence indicates that Bacillibactin possesses direct antimicrobial properties, independent of iron competition.[3][4] Studies have demonstrated its efficacy against various pathogens, suggesting mechanisms that may involve the inhibition of essential bacterial enzymes.[5][6] This guide synthesizes the current knowledge on Bacillibactin's antimicrobial activities, providing a foundational resource for its exploration as a potential drug candidate.

Antimicrobial Activity of Bacillibactin

Bacillibactin and its analogues have demonstrated a significant breadth of antimicrobial activity. The primary method for quantifying this activity is the determination of the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[7]

Quantitative Data: Minimum Inhibitory Concentrations (MICs)

The following table summarizes the reported MIC values of Bacillibactin and its derivatives against a range of pathogenic microorganisms. This data highlights its potential against both Gram-positive and Gram-negative bacteria, as well as mycobacteria.

Compound/Variant	Target Microorganism	MIC Value	Reference(s)
Bacillibactin Class Siderophores	Methicillin-resistant Staphylococcus aureus (MRSA)	1.56 - 6.25 µg/mL	[8]
Vancomycin-resistant Enterococcus faecalis (VRE)	1.56 - 6.25 µg/mL	[8]
Pseudomonas aeruginosa (multidrug-resistant)	1.56 - 6.25 µg/mL	[8]
Klebsiella pneumoniae (multidrug-resistant)	1.56 - 6.25 µg/mL	[8]
Tribenglthin A (Bacillibactin analogue)	Mycobacterium smegmatis MTCC6	38.66 µM	[9]
Bacillibactin	Mycobacterium smegmatis MTCC6	22.15 µM	[9]
Bacillibactin-producing B. velezensis	Pseudomonas aeruginosa	100% inhibition (cell-free supernatant)	[6]
Aeromonas veronii	Significant inhibition (cell-free supernatant)	[6]

Experimental Protocols

This section provides detailed methodologies for the isolation, purification, and antimicrobial susceptibility testing of Bacillibactin. These protocols are compiled from various studies and represent standard approaches in the field.

Isolation and Purification of Bacillibactin

This protocol outlines the steps for producing and extracting Bacillibactin from a Bacillus subtilis culture.

Objective: To isolate and purify Bacillibactin for subsequent antimicrobial testing.

Materials:

• Bacillus subtilis strain

• Chemically Defined Low-Iron Medium (CDLIM)[5]

• Hydrochloric Acid (HCl)

• Ethyl acetate

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a C18 column[5]

• Chrome Azurol S (CAS) assay reagents for siderophore detection[10]

• Arnow's assay reagents for catecholate siderophore confirmation[10]

Procedure:

• Culture Preparation: Inoculate Bacillus subtilis in a starter culture of a suitable medium (e.g., Luria-Bertani broth). Incubate overnight at 37°C with shaking.

• Induction of Siderophore Production: Inoculate the starter culture into iron-deficient medium (CDLIM). To ensure iron limitation, all glassware should be pre-treated with 6 N HCl to remove trace iron.[5] Incubate for 24-48 hours at 30-37°C with agitation.

• Siderophore Detection: Periodically take aliquots of the culture supernatant and perform the CAS assay to detect the presence of siderophores. A color change from blue to orange/purple indicates siderophore production.[10]

• Harvesting and Extraction: Centrifuge the culture at a high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells.

• Acidify the resulting cell-free supernatant to a pH of 2.0 using concentrated HCl.

• Perform a liquid-liquid extraction with an equal volume of ethyl acetate. Repeat this step three times.

• Pool the organic phases and evaporate the solvent using a rotary evaporator to obtain the crude extract.

• Purification:

  • Resuspend the crude extract in a suitable solvent (e.g., methanol).

  • Purify the Bacillibactin using a preparative HPLC system equipped with a C18 column.[5]

  • Use a gradient of acetonitrile (B52724) in water (with 0.1% trifluoroacetic acid) as the mobile phase.

  • Collect fractions and perform the CAS and/or Arnow's assay to identify the fractions containing the catecholate siderophore, Bacillibactin.[10]

  • Confirm the identity and purity of the isolated compound using techniques such as NMR and Mass Spectrometry.[5]

Antimicrobial Susceptibility Testing: Broth Microdilution Assay

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of purified Bacillibactin.[11][12][13]

Objective: To determine the MIC of Bacillibactin against a target microorganism.

Materials:

• Purified Bacillibactin

• Target microorganism(s)

• Mueller-Hinton Broth (MHB) or other appropriate growth medium[13]

• Sterile 96-well microtiter plates[11]

• Spectrophotometer or microplate reader

• McFarland turbidity standards (0.5)[7]

Procedure:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, pick several colonies of the test microorganism and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.

  • Dilute this suspension in the appropriate broth (e.g., MHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[7]

• Preparation of Bacillibactin Dilutions:

  • Prepare a stock solution of purified Bacillibactin in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, perform a two-fold serial dilution of the Bacillibactin stock solution in the broth to obtain a range of concentrations for testing. Typically, 100 µL of broth is added to wells 2-12, and 200 µL of the stock solution (at the highest desired concentration) is added to well 1. Then, 100 µL is transferred from well 1 to well 2, mixed, and this process is repeated down to well 10. 100 µL is discarded from well 10.[12]

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to each well (columns 1-11), resulting in a final volume of 200 µL per well.

  • Well 11 should contain only the bacterial inoculum in broth (positive control for growth).

  • Well 12 should contain only broth (negative control for sterility).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours in ambient air.[11]

• Reading the MIC:

  • After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of Bacillibactin at which there is no visible growth of the microorganism.[11]

  • Alternatively, a microplate reader can be used to measure the optical density at 600 nm (OD₆₀₀). The MIC can be defined as the concentration that inhibits growth by ≥90% compared to the positive control.

Visualizations: Pathways and Workflows

Diagrams are essential for understanding complex biological processes and experimental designs. The following visualizations were created using the Graphviz DOT language to illustrate key aspects of Bacillibactin research.

Bacillibactin Biosynthesis and Iron-Mediated Regulation

The production of Bacillibactin is tightly controlled by the availability of iron through the Ferric Uptake Regulator (Fur) protein.

Caption: Bacillibactin biosynthesis is repressed by high iron via the Fur protein.

General Experimental Workflow for Antimicrobial Discovery

The process of discovering and characterizing a novel antimicrobial agent like Bacillibactin follows a structured workflow.

Caption: Workflow for natural product antimicrobial discovery and characterization.

Conclusion and Future Directions

Preliminary studies strongly support the potential of Bacillibactin as a novel antimicrobial agent. Its activity against multidrug-resistant bacteria is particularly noteworthy. The dual-action mechanism, combining iron sequestration with direct antibiosis, presents a compelling strategy to combat bacterial growth and survival.

Future research should focus on several key areas:

• Expanding the Antimicrobial Spectrum: A broader range of clinically relevant bacteria and fungi should be tested to fully define Bacillibactin's spectrum of activity.

• Elucidating the Mechanism of Action: While enzyme inhibition has been proposed, the precise molecular targets of Bacillibactin's direct antibiotic activity need to be identified and validated.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing Bacillibactin analogues can help identify the key structural features responsible for its antimicrobial effects, potentially leading to the design of more potent and selective compounds.

• In Vivo Studies: Preclinical studies in animal models are essential to evaluate the efficacy, pharmacokinetics, and safety of Bacillibactin as a potential therapeutic.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation | PLOS One [journals.plos.org]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Bacillibactin class siderophores produced by the endophyte Bacillus subtilis NPROOT3 as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Broth microdilution - Wikipedia [en.wikipedia.org]
• 12. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 13. rr-asia.woah.org [rr-asia.woah.org]

Spectroscopic Properties of Apo-Bacillibactin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of apo-bacillibactin, the iron-free form of the catecholate siderophore produced by Bacillus subtilis. A thorough understanding of its spectroscopic characteristics is crucial for studying its iron chelation mechanism, developing novel antimicrobial agents, and designing targeted drug delivery systems. This document summarizes key quantitative data, details experimental protocols for its purification and spectroscopic analysis, and provides visual representations of experimental workflows.

Introduction to Bacillibactin

Bacillibactin is a cyclic trimeric lactone of 2,3-dihydroxybenzoyl-glycyl-L-threonine.[1] It is a high-affinity siderophore, playing a critical role in iron acquisition for Bacillus subtilis, especially under iron-limiting conditions.[1] The iron-free form, apo-bacillibactin, is the precursor to the iron-chelating complex and its characterization is fundamental to understanding the initial stages of iron uptake. Spectroscopic techniques are invaluable tools for elucidating the structural and electronic properties of apo-bacillibactin.

Purification of Apo-Bacillibactin

A robust purification protocol is essential to obtain high-purity apo-bacillibactin for accurate spectroscopic analysis. The following is a detailed experimental protocol adapted from established methods.[1][2]

Culture and Production

Bacillus subtilis is cultured in an iron-deficient medium to induce the production of bacillibactin. The cell-free supernatant is then harvested for purification.

Experimental Protocol: Purification of Apo-Bacillibactin

• Bacterial Strain and Culture Conditions:

  • Inoculate Bacillus subtilis into a suitable iron-deficient medium (e.g., succinate (B1194679) medium).

  • Incubate at 30°C for 48 hours with shaking.[1]

• Harvesting and Concentration:

  • Centrifuge the culture at 10,000 rpm for 15 minutes to remove bacterial cells.[1]

  • Collect the supernatant and concentrate it using a rotary evaporator.

• Column Chromatography:

  • Pack a column with Amberlite XAD-4 resin.

  • Load the concentrated supernatant onto the column.

  • Wash the column with distilled water to remove unbound impurities.

  • Elute the bound bacillibactin with methanol (B129727).[1][2]

• High-Performance Liquid Chromatography (HPLC):

  • Further purify the methanol eluate using reversed-phase HPLC.

  • Use a C18 column with a methanol-water gradient as the mobile phase.[3]

  • Monitor the elution profile at a suitable wavelength (e.g., 210 nm or 279 nm) to collect the apo-bacillibactin peak.[4]

The purification process can be visualized by the following workflow diagram:

Caption: Workflow for the Purification of Apo-Bacillibactin.

Spectroscopic Characterization

The following sections detail the spectroscopic properties of purified apo-bacillibactin using various analytical techniques.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to study the electronic transitions within the apo-bacillibactin molecule, primarily arising from the catecholate rings.

Experimental Protocol:

• Instrument: A standard UV-Vis spectrophotometer.

• Solvent: A suitable buffer, such as phosphate-buffered saline (PBS) pH 7.4, or methanol.

• Concentration: Prepare a solution of apo-bacillibactin of a known concentration.

• Measurement: Record the absorbance spectrum from 200 to 400 nm.

Quantitative Data:

Parameter	Value	Reference
Absorption Maxima (λmax)	~210 nm, ~279 nm	[4]
Molar Extinction Coefficient (ε)	Data not available in the searched literature.

Note: The molar extinction coefficient can be determined experimentally using the Beer-Lambert law (A = εcl) with a known concentration of purified apo-bacillibactin.

Fluorescence Spectroscopy

Fluorescence spectroscopy provides information about the electronic excited states of apo-bacillibactin. The intrinsic fluorescence is primarily due to the catechol moieties.

Experimental Protocol:

• Instrument: A spectrofluorometer.

• Solvent: A suitable buffer, such as PBS pH 7.4.

• Excitation Wavelength (λex): Scan a range of excitation wavelengths to determine the optimal excitation maximum.

• Emission Wavelength (λem): Record the emission spectrum at the determined excitation maximum.

Quantitative Data:

Parameter	Value	Reference
Excitation Maxima (λex)	Data not available in the searched literature.
Emission Maxima (λem)	Data not available in the searched literature.
Quantum Yield (ΦF)	Data not available in the searched literature.

Note: The fluorescence quantum yield can be determined relative to a standard fluorophore with a known quantum yield.

The general workflow for spectroscopic analysis is as follows:

Caption: General Workflow for Spectroscopic Analysis.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique to investigate the secondary and tertiary structure of apo-bacillibactin in solution, providing insights into its conformation.

Experimental Protocol:

• Instrument: A circular dichroism spectrometer.

• Solvent: A suitable buffer that does not have high absorbance in the far-UV region (e.g., phosphate (B84403) buffer).

• Wavelength Range:

  • Far-UV (190-250 nm): To study the secondary structure (peptide backbone).

  • Near-UV (250-350 nm): To probe the tertiary structure (aromatic side chains).

• Parameters: Optimize parameters such as bandwidth, scanning speed, and response time for optimal signal-to-noise ratio.

Quantitative Data:

Parameter	Value	Reference
Far-UV CD Spectra	Data not available in the searched literature.
Near-UV CD Spectra	Data not available in the searched literature.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most definitive method for elucidating the three-dimensional structure and connectivity of atoms in apo-bacillibactin.

Experimental Protocol:

• Instrument: A high-field NMR spectrometer (e.g., 500 MHz or higher).

• Solvent: Deuterated solvents such as deuterated methanol (CD3OD) or dimethyl sulfoxide (B87167) (DMSO-d6).

• Experiments:

  • 1D NMR: ¹H and ¹³C NMR for initial characterization.

  • 2D NMR: COSY, HSQC, and HMBC experiments for complete structural assignment.

Quantitative Data: The following table summarizes the reported ¹H and ¹³C NMR chemical shifts for bacillibactin, which are expected to be very similar for the apo-form.[5]

Table 1: ¹H and ¹³C NMR Chemical Shifts of Bacillibactin in DMSO-d6 [5]

Position	δC (ppm)	δH (ppm, J in Hz)
DHB
1'	115.3
2'	145.7
3'	148.8
4'	118.8	6.95 (t, 7.9)
5'	119.5	7.35 (dd, 7.9, 1.5)
6'	116.7	7.78 (dd, 7.9, 1.5)
7'	168.4
Glycine
1	169.2
2	43.5	4.15 (m)
Threonine
1''	170.9
2''	56.6	4.59 (br s)
3''	70.8	5.31 (d, 6.8)
4''	16.5	1.25 (d, 6.4)

Conclusion

This technical guide provides a consolidated resource on the spectroscopic properties of apo-bacillibactin. While some quantitative data, particularly from NMR spectroscopy, is available, further research is needed to fully characterize its UV-Vis, fluorescence, and circular dichroism properties. The detailed experimental protocols provided herein should facilitate such investigations, ultimately contributing to a deeper understanding of this important siderophore and its potential applications in medicine and biotechnology.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 4. researchgate.net [researchgate.net]
• 5. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]

Bacillibactin Production in Bacillus Species: A Technical Guide for Researchers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bacillibactin, a catecholate siderophore produced by numerous Bacillus species, plays a critical role in iron acquisition, a process essential for bacterial survival, virulence, and biocontrol applications. Understanding the production, regulation, and quantification of Bacillibactin is paramount for harnessing its potential in various fields, from agriculture to medicine. This technical guide provides an in-depth overview of Bacillibactin production across different Bacillus species, detailing the biosynthetic pathway, its intricate regulation, and comprehensive experimental protocols for its detection and quantification. Quantitative data on production levels are summarized to facilitate comparative analysis, and key pathways and workflows are visualized to enhance comprehension.

Introduction to Bacillibactin

Bacillibactin is a high-affinity siderophore synthesized by members of the Bacillus genus, including Bacillus subtilis, Bacillus anthracis, Bacillus amyloliquefaciens, Bacillus licheniformis, Bacillus cereus, and Bacillus thuringiensis.[1] Its primary function is to chelate ferric iron (Fe³⁺) from the environment and transport it into the bacterial cell, a crucial mechanism for survival in iron-limited conditions. The structure of Bacillibactin consists of three 2,3-dihydroxybenzoate (DHB) groups linked to a cyclic trimer of L-threonine and glycine. This unique structure confers a high affinity for ferric iron, making it a highly efficient iron scavenger.

Quantitative Production of Bacillibactin

The production of Bacillibactin is highly dependent on the Bacillus species, the specific strain, and the culture conditions, particularly iron availability. While many Bacillus species are known to produce Bacillibactin, comprehensive and directly comparable quantitative data across a wide range of species is not extensively available in the current literature. This scarcity of standardized data presents a research gap and an opportunity for further investigation.

The following table summarizes the available quantitative data on Bacillibactin production in select Bacillus species under specific laboratory conditions.

Bacillus Species	Strain	Culture Conditions	Bacillibactin Yield	Reference
Bacillus subtilis	LSBS2	Succinic acid medium, 28 ± 2 °C, 48 h	296 mg/L	[2][3][4]
Bacillus subtilis	LSBS2	Liquid medium	20 mg/L	[3]
Bacillus anthracis	Sterne (34F₂)	Iron-depleted medium (IDM)	Production detected, but repressed by the addition of 20 µM iron.

Note: The significant difference in reported yields for B. subtilis LSBS2 may be attributed to variations in experimental methodologies and culture media composition. Direct comparison of these values should be made with caution. For other species like B. amyloliquefaciens, B. licheniformis, B. cereus, and B. thuringiensis, while production is confirmed, specific yields in mg/L or similar units are not consistently reported in the reviewed literature.

Bacillibactin Biosynthesis and Regulation

The biosynthesis of Bacillibactin is a complex process orchestrated by a series of enzymes encoded by the dhb (dihydroxybenzoate) operon.[5][6] This pathway is tightly regulated at the transcriptional level, primarily by the Ferric Uptake Regulator (Fur) protein in response to intracellular iron concentrations.

Biosynthetic Pathway

The synthesis of Bacillibactin begins with chorismate, a key intermediate in the shikimate pathway. The enzymes encoded by the dhb operon (dhbA, dhbB, dhbC, dhbE, and dhbF) catalyze the conversion of chorismate into the final Bacillibactin molecule.[5][6]

Figure 1. Simplified biosynthetic pathway of Bacillibactin.

Regulation by the Ferric Uptake Regulator (Fur)

The transcription of the dhb operon is negatively regulated by the Fur protein. In iron-replete conditions, Fe²⁺ acts as a corepressor, binding to Fur. The Fur-Fe²⁺ complex then binds to a specific DNA sequence known as the "Fur box" located in the promoter region of the dhb operon, effectively blocking transcription. Conversely, under iron-limiting conditions, Fur does not bind to the Fur box, leading to the derepression of the dhb operon and subsequent production of Bacillibactin.

Figure 2. Regulation of the dhb operon by the Fur protein.

Experimental Protocols

Accurate detection and quantification of Bacillibactin are crucial for research and development. The following sections detail the methodologies for key experiments.

Chrome Azurol S (CAS) Assay for Siderophore Detection

The CAS assay is a universal colorimetric method for detecting siderophores. It relies on the competition for iron between the siderophore and the dye Chrome Azurol S.

Principle: The CAS-iron-detergent complex is blue. When a siderophore with a higher affinity for iron is present, it removes the iron from the complex, causing a color change to orange/yellow.

Protocol:

• Preparation of CAS Assay Solution:

  • Solution 1: Dissolve 60.5 mg of Chrome Azurol S in 50 mL of deionized water.

  • Solution 2: Dissolve 2.7 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.

  • Solution 3: Dissolve 72.9 mg of hexadecyltrimethylammonium bromide (HDTMA) in 40 mL of deionized water.

  • Slowly add Solution 1 to Solution 3 while stirring. Then, slowly add Solution 2 to the mixture. The resulting solution should be dark blue. Autoclave and store in a dark bottle at 4°C.

• Qualitative Plate Assay:

  • Prepare an appropriate growth medium (e.g., iron-deficient medium) and supplement it with the CAS assay solution (typically 1:9 v/v).

  • Inoculate the Bacillus strain onto the CAS agar (B569324) plates.

  • Incubate at the optimal growth temperature for 24-72 hours.

  • Observe for the formation of a yellow to orange halo around the colonies, indicating siderophore production.

• Quantitative Liquid Assay:

  • Grow the Bacillus strain in an iron-deficient liquid medium.

  • Centrifuge the culture to obtain the cell-free supernatant.

  • Mix 0.5 mL of the supernatant with 0.5 mL of the CAS assay solution.

  • Incubate at room temperature for 20 minutes.

  • Measure the absorbance at 630 nm. A decrease in absorbance compared to a control (medium only) indicates siderophore production.

  • Quantification can be performed by creating a standard curve with a known siderophore like deferoxamine (B1203445) mesylate.

High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a precise method for separating and quantifying Bacillibactin from culture supernatants.

Protocol:

• Sample Preparation:

  • Grow the Bacillus strain in an iron-deficient medium.

  • Centrifuge the culture and collect the supernatant.

  • Acidify the supernatant to pH 2.0 with concentrated HCl.

  • Perform a solvent extraction using an equal volume of ethyl acetate (B1210297). Repeat three times.

  • Pool the ethyl acetate fractions and evaporate to dryness under vacuum.

  • Resuspend the dried extract in a suitable solvent (e.g., methanol (B129727) or mobile phase).

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid. A typical gradient might be 10-90% acetonitrile over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 315 nm (the characteristic absorbance wavelength for the catecholate moiety of Bacillibactin).

  • Quantification: Create a standard curve using purified Bacillibactin of a known concentration.

Liquid Chromatography-Mass Spectrometry (LC-MS) for Identification and Quantification

LC-MS provides high sensitivity and specificity for the identification and quantification of Bacillibactin.

Protocol:

• Sample Preparation: Follow the same procedure as for HPLC.

• LC-MS Conditions:

  • LC System: Utilize an HPLC or UPLC system with a C18 column, as described for HPLC.

  • Mass Spectrometer: An electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole, time-of-flight, or Orbitrap).

  • Ionization Mode: Typically negative ion mode is used to detect the deprotonated molecule [M-H]⁻ of Bacillibactin (expected m/z around 881.2).

  • Data Acquisition: Full scan mode to identify the molecular ion and tandem MS (MS/MS) to obtain fragmentation patterns for structural confirmation.

  • Quantification: Use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for accurate quantification against a standard curve.

Experimental and Analytical Workflow

The following diagram outlines a general workflow for the investigation of Bacillibactin production.

Figure 3. General workflow for Bacillibactin analysis.

Conclusion and Future Directions

Bacillibactin remains a molecule of significant interest due to its fundamental role in bacterial iron metabolism and its potential applications in biotechnology and medicine. This guide provides a foundational understanding of Bacillibactin production in Bacillus species, offering detailed protocols and visualizations to aid researchers. A key takeaway is the existing gap in standardized, comparative quantitative data for Bacillibactin production across the Bacillus genus. Future research should focus on systematic studies to quantify and compare Bacillibactin yields in a wider range of species and strains under controlled conditions. Such data will be invaluable for selecting high-producing strains for industrial applications, understanding the ecological dynamics of Bacillus, and developing novel therapeutic strategies targeting iron acquisition in pathogenic bacteria.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 4. researchgate.net [researchgate.net]
• 5. Production, regulation and transportation of bacillibactin in bacillus subtilis [inis.iaea.org]
• 6. researchgate.net [researchgate.net]

The Evolutionary Significance of Bacillibactin: A Technical Guide to its Core Functions and Regulatory Networks

December 11, 2025

Abstract

Bacillibactin, a catecholate siderophore produced by members of the genus Bacillus, plays a pivotal role in bacterial survival, fitness, and evolution. Its primary function is to scavenge ferric iron (Fe³⁺), an essential but often scarce nutrient, from the environment. This high-affinity iron acquisition system is crucial for a variety of biological processes, including metabolic activity, DNA replication, and oxidative stress response. Beyond its fundamental role in iron homeostasis, bacillibactin is a key player in microbial competition, acting as a potent antimicrobial agent against competing bacteria and fungi. In pathogenic species such as Bacillus anthracis, bacillibactin contributes to virulence by enabling the bacterium to overcome the host's iron-withholding defense mechanisms. The biosynthesis and transport of bacillibactin are tightly regulated by the ferric uptake regulator (Fur) protein, ensuring its production is finely tuned to the availability of iron. This in-depth technical guide explores the multifaceted evolutionary significance of bacillibactin, detailing its biosynthesis, regulation, and diverse biological roles. We provide a comprehensive overview of the quantitative data associated with bacillibactin, detailed experimental protocols for its study, and visualizations of its key signaling pathways and experimental workflows. This document is intended for researchers, scientists, and drug development professionals interested in bacterial iron acquisition, microbial ecology, and the development of novel antimicrobial strategies.

Introduction

Iron is an indispensable element for nearly all forms of life, acting as a cofactor in a multitude of essential enzymatic reactions. Despite its abundance in the Earth's crust, its bioavailability is extremely low in aerobic environments at physiological pH, where it primarily exists in the insoluble ferric (Fe³⁺) state. To overcome this limitation, many bacteria have evolved sophisticated iron acquisition systems, among which the production of siderophores is a key strategy.[1][2][3] Siderophores are low-molecular-weight, high-affinity iron chelators that are secreted into the extracellular environment to solubilize and transport ferric iron back into the cell.

Bacillibactin is a cyclic tricatecholate siderophore produced by various Bacillus species, including the well-studied Bacillus subtilis and the pathogenic Bacillus anthracis.[4] Its structure, consisting of three 2,3-dihydroxybenzoate (DHB) groups linked to a trilactone backbone of threonine and glycine (B1666218), confers an exceptionally high affinity for ferric iron.[5] This high binding affinity allows Bacillus species to effectively compete for iron in diverse and often iron-limited environments.

The evolutionary significance of bacillibactin extends beyond simple iron acquisition. It is a crucial factor in the ecological fitness of Bacillus species, enabling them to outcompete other microorganisms for this essential nutrient.[6][7] Furthermore, bacillibactin has been shown to exhibit direct antimicrobial activity against a range of bacteria and fungi, contributing to the biocontrol capabilities of some Bacillus strains.[8][9] In the context of infectious disease, bacillibactin plays a role in the virulence of pathogenic Bacillus species by facilitating iron acquisition from the host, thereby overcoming the host's nutritional immunity.[10][11]

This technical guide provides a comprehensive examination of the evolutionary importance of bacillibactin. We delve into the molecular mechanisms of its biosynthesis and regulation, present quantitative data on its production and activity, and provide detailed protocols for its experimental investigation. Through the use of structured tables and detailed diagrams, we aim to offer a clear and in-depth resource for the scientific community.

Quantitative Data on Bacillibactin

The production and activity of bacillibactin can be quantified to understand its role in different biological contexts. The following tables summarize key quantitative data related to bacillibactin.

Table 1: Bacillibactin Production in Bacillus Species

Bacillus Species	Culture Conditions	Bacillibactin Concentration	Reference
Bacillus subtilis LSBS2	Succinic acid medium, 28 ± 2 °C, 48 h	296 mg/L	[8][12]
Bacillus subtilis	Iron-free modified MM, 37°C, overnight	20 mg/L	[8]
Bacillus anthracis	Low-iron CTM medium, 37°C	~10 µM	[13]
Bacillus anthracis	Low-iron CTM medium, 23°C	~20 µM	[13]
Bacillus amyloliquefaciens MBI600	CDLIM, 0 µM added Fe³⁺	High production (qualitative)	[14]
Bacillus amyloliquefaciens MBI600	CDLIM, 18.4 µM added Fe³⁺	Moderate production (qualitative)	[14]
Bacillus amyloliquefaciens MBI600	CDLIM, 370 µM added Fe³⁺	Low production (qualitative)	[14]
Bacillus amyloliquefaciens MBI600	CDLIM, 740 µM added Fe³⁺	No production	[14]

Table 2: Iron Binding Affinity of Bacillibactin

Siderophore	Iron Affinity Constant (Kf)	Dissociation Constant (Kd) for FeuA	Reference
Bacillibactin	1047.6	57 ± 1 nM	[9][10]

Table 3: Antimicrobial Activity of Bacillibactin

Target Organism	Bacillibactin Concentration	Inhibition	Reference
Pseudomonas syringae pv. tomato	Undiluted CFCF from 0 µM Fe³⁺ culture	Significant inhibition	[15]
Pseudomonas aeruginosa	Cell-free supernatant of B. velezensis	100% inhibition	[16][17]
Aeromonas veronii	Cell-free supernatant of B. velezensis	Significant inhibition	[16][17]
Multidrug-resistant Staphylococcus aureus	1.56 - 6.25 µg/mL	Bactericidal	[18]
Multidrug-resistant Enterococcus faecalis	1.56 - 6.25 µg/mL	Bactericidal	[18]
Multidrug-resistant Pseudomonas aeruginosa	1.56 - 6.25 µg/mL	Bactericidal	[18]
Multidrug-resistant Klebsiella pneumoniae	1.56 - 6.25 µg/mL	Bactericidal	[18]

Signaling Pathways and Regulatory Networks

The biosynthesis and transport of bacillibactin are tightly controlled by a sophisticated regulatory network that responds to intracellular iron levels. The central regulator of this process is the Ferric Uptake Regulator (Fur) protein.

Fur-Mediated Regulation of Bacillibactin Biosynthesis

In the presence of sufficient intracellular iron, Fur, acting as a dimer with Fe²⁺ as a cofactor, binds to specific DNA sequences known as "Fur boxes" located in the promoter regions of iron-regulated genes.[1][2][19] This binding represses the transcription of these genes, including the dhb operon, which encodes the enzymes responsible for bacillibactin biosynthesis.[20] When intracellular iron levels are low, Fe²⁺ dissociates from Fur, leading to a conformational change in the protein that prevents it from binding to the Fur box. This de-repression allows for the transcription of the dhb operon and subsequent production of bacillibactin.

Caption: Fur-mediated regulation of the dhb operon.

Bacillibactin Biosynthesis and Transport Pathway

The biosynthesis of bacillibactin is a multi-step process carried out by a non-ribosomal peptide synthetase (NRPS) complex encoded by the dhb operon (dhbACEBF).[3][20] The process begins with the synthesis of the precursor 2,3-dihydroxybenzoate (DHB) from chorismate. The NRPS machinery then sequentially condenses three molecules of DHB with glycine and threonine to form a linear intermediate, which is then cyclized to form the mature bacillibactin molecule.[5]

Once synthesized, bacillibactin is exported out of the cell by the major facilitator superfamily (MFS)-type transporter, YmfE.[20] In the extracellular environment, it chelates ferric iron. The resulting ferri-bacillibactin complex is then recognized by a specific ATP-binding cassette (ABC) transporter, the FeuABC system, for import into the cell.[9][20] Inside the cytoplasm, the iron is released from bacillibactin through hydrolysis of the siderophore by the BesA esterase.[9]

Caption: Bacillibactin biosynthesis and transport pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study bacillibactin.

Siderophore Production Quantification: Chrome Azurol S (CAS) Assay

The CAS assay is a universal colorimetric method for detecting and quantifying siderophores.[2][4][19][21]

Principle: The assay is based on the competition for iron between the siderophore and the strong iron chelator, chrome azurol S. In the absence of siderophores, the CAS-iron complex is blue. When a siderophore is present, it removes the iron from the CAS complex, resulting in a color change to orange/yellow.

Materials:

• CAS solution: 60.5 mg of Chrome Azurol S in 50 ml of deionized water.

• HDTMA solution: 72.9 mg of hexadecyltrimethylammonium bromide in 40 ml of deionized water.

• FeCl₃ solution: 27 mg of FeCl₃·6H₂O in 10 ml of 10 mM HCl.

• Shuttle solution: Piperazine-N,N′-bis(2-ethanesulfonic acid) (PIPES) buffer.

• Bacterial culture supernatant.

Procedure:

• Preparation of CAS agar (B569324) plates (for qualitative assay):

  • Prepare the blue agar solution by mixing the CAS, HDTMA, and FeCl₃ solutions.

  • Autoclave a suitable growth medium (e.g., LB agar) and cool to 50°C.

  • Mix the blue agar solution with the molten agar and pour into petri dishes.

  • Spot bacterial cultures onto the solidified agar and incubate.

  • Observe for the formation of an orange/yellow halo around the colonies, indicating siderophore production.

• Liquid CAS assay (for quantitative assay):

  • Mix the CAS solution with the shuttle solution.

  • Add the bacterial culture supernatant to the CAS assay solution.

  • Incubate at room temperature for a specified time.

  • Measure the absorbance at 630 nm.

  • Calculate the percentage of siderophore units using the formula: [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference (assay solution + uninoculated medium) and As is the absorbance of the sample.

Bacillibactin Extraction and Quantification by HPLC

This protocol allows for the specific quantification of bacillibactin from culture supernatants.[15][22][23]

Materials:

• Bacterial culture grown in iron-limited medium.

• Ethyl acetate.

• Methanol.

• High-Performance Liquid Chromatography (HPLC) system with a C18 column and a UV detector.

• Bacillibactin standard.

Procedure:

• Extraction:

  • Acidify the bacterial culture supernatant to pH 2 with HCl.

  • Extract the supernatant three times with an equal volume of ethyl acetate.

  • Pool the organic phases and evaporate to dryness under vacuum.

  • Resuspend the dried extract in methanol.

• HPLC Analysis:

  • Inject the resuspended extract into the HPLC system.

  • Use a suitable gradient of acetonitrile (B52724) and water (with 0.1% trifluoroacetic acid) to separate the components.

  • Detect bacillibactin by monitoring the absorbance at 315 nm.

  • Quantify the amount of bacillibactin by comparing the peak area to a standard curve generated with a pure bacillibactin standard.

Bacterial Competition Assay

This assay is used to assess the competitive advantage conferred by bacillibactin production.[4][10][21][24]

Principle: A bacillibactin-producing strain and a non-producing strain (or a different bacterial species) are co-cultured, and their relative population sizes are monitored over time.

Materials:

• Bacillibactin-producing bacterial strain.

• Competitor bacterial strain (e.g., a dhb mutant or a different species).

• Suitable liquid or solid growth medium.

• Apparatus for serial dilutions and colony counting.

Procedure:

• Grow the producer and competitor strains separately to a defined optical density.

• Mix the two cultures in a 1:1 ratio and use this mixture to inoculate the competition medium.

• At various time points (e.g., 0, 24, 48 hours), take samples from the co-culture.

• Perform serial dilutions of the samples and plate on selective agar to differentiate between the two strains (e.g., based on antibiotic resistance markers).

• Count the number of colony-forming units (CFUs) for each strain at each time point.

• Calculate the competitive index (CI) as the ratio of the producer to the competitor at a given time point, normalized to the initial ratio.

Caption: Experimental workflow for a bacterial competition assay.

Murine Model of Bacillus anthracis Infection

Animal models are essential for studying the role of bacillibactin in the virulence of pathogenic bacteria like B. anthracis.[3][11][15][25]

Principle: Mice are infected with wild-type B. anthracis and a bacillibactin-deficient mutant strain to compare their virulence, typically measured by the 50% lethal dose (LD₅₀) and time to death.

Materials:

• Wild-type B. anthracis strain.

• Isogenic dhb mutant B. anthracis strain.

• Specific pathogen-free mice (e.g., A/J or BALB/c strain).

• Equipment for spore preparation and administration (e.g., subcutaneous injection or intranasal instillation).

Procedure:

• Prepare spores of both the wild-type and mutant B. anthracis strains and determine their concentration.

• Divide the mice into groups and infect each group with a different dose of either the wild-type or mutant spores via a chosen route of infection (e.g., subcutaneous).

• Monitor the mice for signs of illness and record the time to death for each animal.

• Calculate the LD₅₀ for each strain using a statistical method such as the Reed-Muench method.

• A significant increase in the LD₅₀ for the mutant strain compared to the wild-type indicates that bacillibactin contributes to virulence.

Conclusion

Bacillibactin is a molecule of profound evolutionary significance, central to the biology and ecology of the Bacillus genus. Its primary role as a high-affinity iron scavenger provides a crucial advantage in the struggle for this essential nutrient, directly impacting bacterial fitness and survival. The intricate regulatory network, governed by the Fur protein, ensures that the energetic cost of bacillibactin synthesis is incurred only when necessary, highlighting the elegant efficiency of bacterial metabolic control.

Beyond its role in iron acquisition, bacillibactin's ability to act as a competitive and virulence factor underscores its importance in shaping microbial communities and host-pathogen interactions. Its antimicrobial properties contribute to the ecological dominance of Bacillus species in diverse environments, while its function in sequestering iron from the host is a key aspect of the pathogenicity of species like B. anthracis.

The detailed experimental protocols and quantitative data presented in this guide provide a framework for the continued investigation of this fascinating molecule. A deeper understanding of bacillibactin's biosynthesis, regulation, and multifaceted functions holds significant promise for the development of novel therapeutic strategies. Targeting bacillibactin-mediated iron acquisition could lead to new antimicrobial agents that disarm pathogens by starving them of iron. Conversely, harnessing the biocontrol properties of bacillibactin-producing Bacillus strains offers a promising avenue for the development of environmentally friendly alternatives to chemical pesticides in agriculture. The continued exploration of the evolutionary significance of bacillibactin will undoubtedly uncover further insights into the complex and dynamic world of microbial life.

References

• 1. journals.asm.org [journals.asm.org]
• 2. journals.asm.org [journals.asm.org]
• 3. A New Murine Model for Gastrointestinal Anthrax Infection | PLOS One [journals.plos.org]
• 4. ProceduresLongTermCompetitions < Lab < TWiki [barricklab.org]
• 5. researchgate.net [researchgate.net]
• 6. Lethal factor is not required for Bacillus anthracis virulence in guinea pigs and rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Curation view [collectf.org]
• 8. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 9. mdpi.com [mdpi.com]
• 10. Interspecific competition -Microbial physiology -Microbiology-BIO-PROTOCOL [bio-protocol.org]
• 11. Murine Model of Pulmonary Anthrax: Kinetics of Dissemination, Histopathology, and Mouse Strain Susceptibility - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Iron Homeostasis in Bacillus subtilis Requires Siderophore Production and Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Temporal Production of the Two Bacillus anthracis Siderophores, Petrobactin and Bacillibactin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. journals.asm.org [journals.asm.org]
• 15. A New Murine Model for Gastrointestinal Anthrax Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens [mdpi.com]
• 18. Bacillibactin class of siderophore antibiotics from a marine symbiotic Bacillus as promising antibacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Interaction of Bacillus subtilis Fur (ferric uptake repressor) with the dhb operator in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Bacterial competition assays | protocols [lowepowerlab.ucdavis.edu]
• 22. High Throughput Co-culture Assays for the Investigation of Microbial Interactions [jove.com]
• 23. Bacillibactin-mediated iron transport in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. High-Throughput Co-Culture Assays for the Investigation of Microbial Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Bacillibactin: A Key Player in Bacterial Virulence and Pathogenesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin, a catecholate-based siderophore produced by various Bacillus species, including the pathogenic Bacillus anthracis and the common soil bacterium Bacillus subtilis, has emerged as a critical factor in bacterial survival, virulence, and pathogenesis.[1] Initially characterized for its high-affinity iron chelation capabilities, which are essential for bacterial growth in iron-limited host environments, recent research has unveiled its multifaceted roles, including direct antimicrobial activity and contributions to biofilm formation.[2][3][4] This technical guide provides a comprehensive overview of bacillibactin's function in bacterial pathogenesis, detailed experimental protocols for its study, and quantitative data to support further research and drug development endeavors.

The Dual Role of Bacillibactin in Pathogenesis

Bacillibactin contributes to bacterial virulence through two primary mechanisms: iron acquisition and direct antibiosis.

Iron Scavenging: Fueling the Pathogen

Iron is an essential nutrient for virtually all living organisms, playing a crucial role in various cellular processes. However, in vertebrate hosts, free iron is sequestered by high-affinity iron-binding proteins like transferrin and lactoferrin, creating an iron-depleted environment for invading pathogens.[5] To overcome this, bacteria have evolved sophisticated iron acquisition systems, with siderophore production being a key strategy.

Bacillibactin, with its three 2,3-dihydroxybenzoate (DHB) groups, exhibits an exceptionally high affinity for ferric iron (Fe³⁺).[1] Secreted into the extracellular environment, it effectively scavenges iron from host proteins. The resulting ferric-bacillibactin complex is then recognized by specific bacterial outer membrane receptors and transported into the cytoplasm via ABC transporters.[1] Inside the cell, the iron is released and utilized for metabolic processes, enabling bacterial proliferation and the establishment of infection. The biosynthesis of bacillibactin is tightly regulated by the ferric uptake regulator (Fur) protein, which represses the dhb operon in iron-replete conditions.[6][7]

Direct Antimicrobial Activity: A Competitive Edge

Beyond its role in iron acquisition, bacillibactin has been shown to possess direct antimicrobial properties against a range of competing bacteria and fungi.[2][3][8] This activity is not solely dependent on iron chelation, as it has been observed even in iron-rich conditions.[9] This suggests a mechanism of direct antibiosis, broadening the competitive advantage of bacillibactin-producing strains.[2][3] This dual functionality highlights bacillibactin as a versatile molecule in the complex interplay between pathogens and their hosts or competitors.

Quantitative Data on Bacillibactin's Activity

The following tables summarize quantitative data on the antimicrobial and biofilm-promoting activities of bacillibactin and bacillibactin-producing bacteria.

Target Pathogen	Bacillibactin Concentration/Source	Method	Observed Effect	Reference
Pseudomonas syringae pv. tomato	Cell-free culture filtrate (0 µM Fe³⁺)	In vitro bactericidal assay	Significant growth decrease	[5]
Pseudomonas syringae pv. tomato	Siderophore extract (0 µM Fe³⁺)	Agar (B569324) diffusion assay	0.39 cm inhibition zone	[5][10]
Pseudomonas syringae pv. tomato	Siderophore extract (18.4 µM Fe³⁺)	Agar diffusion assay	0.47 cm inhibition zone	[5][10]
Multidrug-resistant strains	Purified bacillibactin analogs	MIC determination	1.56 to 6.25 µg/mL	[[“]]
Mycobacterium smegmatis MTCC6	Purified bacillibactin	MIC determination	22.15 µM	[12][13]
Mycobacterium smegmatis MTCC6	Purified tribenglthin A	MIC determination	38.66 µM	[12][13]

Table 1: Antimicrobial Activity of Bacillibactin

Bacterium	Condition	Method	Observed Effect	Reference
Bacillus subtilis	Deletion of bacillibactin synthesis genes	Complex colony development assay	Affected complex colony development	[4]
Bacillus subtilis	Iron limitation	Biofilm formation assay	Increased biofilm formation	[4]

Table 2: Role of Bacillibactin in Biofilm Formation

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of bacillibactin.

Detection of Siderophore Production: Chrome Azurol S (CAS) Assay

The CAS assay is a universal method for detecting siderophores. It relies on the principle that siderophores will remove iron from the blue-colored iron-CAS-HDTMA complex, resulting in a color change to orange.[14][15][16]

Materials:

• CAS (Chrome Azurol S)

• HDTMA (Hexadecyltrimethylammonium bromide)

• PIPES (piperazine-N,N′-bis(2-ethanesulfonic acid))

• FeCl₃·6H₂O

• NaOH

• Minimal media agar (e.g., M9)

• Acid-washed glassware

Procedure:

• Prepare CAS solution: Dissolve 60.5 mg of CAS in 50 ml of deionized water.

• Prepare HDTMA solution: Dissolve 72.9 mg of HDTMA in 40 ml of deionized water.

• Prepare iron solution: Dissolve 2.7 mg of FeCl₃·6H₂O in 10 ml of 10 mM HCl.

• Prepare CAS assay solution: Slowly mix the CAS solution with the iron solution, then add the HDTMA solution under stirring. Autoclave and store in the dark.

• Prepare CAS agar plates: Prepare 900 ml of minimal media agar and autoclave. Cool to 50°C. In a separate flask, dissolve 30.24 g of PIPES in 450 ml of salt solution and adjust the pH to 6.8 with 1M NaOH. Autoclave and cool to 50°C. Aseptically mix the 100 ml of CAS assay solution with the 900 ml of minimal media agar and the PIPES buffer. Pour into petri dishes.

• Inoculation: Spot-inoculate the bacterial strain onto the center of the CAS agar plate.

• Incubation: Incubate at the optimal growth temperature for the bacterium for 24-48 hours.

• Observation: A color change from blue to orange/yellow around the colony indicates siderophore production.

Quantification of Catecholate Siderophores: Arnow's Assay

Arnow's assay is a colorimetric method specific for the quantification of catechol-type siderophores like bacillibactin.[1][6][17]

Materials:

• 0.5 N HCl

• Nitrite-molybdate reagent (10 g NaNO₂ and 10 g Na₂MoO₄·2H₂O in 100 ml deionized water)

• 1 N NaOH

• Bacterial culture supernatant

• 2,3-dihydroxybenzoic acid (DHB) standard

• Spectrophotometer

Procedure:

• To 1 ml of the culture supernatant, add 1 ml of 0.5 N HCl.

• Add 1 ml of the nitrite-molybdate reagent and mix.

• Add 1 ml of 1 N NaOH and mix. A pink to reddish color will develop in the presence of catechols.

• Measure the absorbance at 510 nm.

• Quantify the concentration of bacillibactin by comparing the absorbance to a standard curve prepared with known concentrations of 2,3-dihydroxybenzoic acid (DHB).

Extraction and Purification of Bacillibactin

This protocol describes a general method for the extraction and purification of bacillibactin from bacterial culture supernatant, often followed by High-Performance Liquid Chromatography (HPLC) for high purity.[18][19][20][21]

Materials:

• Bacterial culture grown in iron-deficient medium

• Ethyl acetate (B1210297)

• Hydrochloric acid (HCl)

• Rotary evaporator

• HPLC system with a C18 column

• Acetonitrile (B52724)

• Trifluoroacetic acid (TFA)

Procedure:

• Culture Growth: Grow the bacterial strain in a large volume of iron-deficient medium to induce bacillibactin production.

• Cell Removal: Centrifuge the culture to pellet the cells and collect the supernatant.

• Acidification: Adjust the pH of the supernatant to ~2.0 with HCl.

• Solvent Extraction: Extract the acidified supernatant twice with an equal volume of ethyl acetate.

• Concentration: Pool the ethyl acetate fractions and evaporate the solvent using a rotary evaporator.

• HPLC Purification: Resuspend the dried extract in a suitable solvent (e.g., methanol). Purify bacillibactin using a reverse-phase HPLC system with a C18 column. A common mobile phase is a gradient of acetonitrile in water with 0.1% TFA. Monitor the elution at 316 nm, the characteristic absorbance wavelength for the catecholate moiety of bacillibactin.

• Fraction Collection and Verification: Collect the fractions corresponding to the bacillibactin peak and confirm its identity and purity using techniques like mass spectrometry and NMR.

Visualizing Key Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the bacillibactin biosynthesis pathway, the iron acquisition signaling pathway, and a typical experimental workflow for assessing siderophore activity.

Caption: Bacillibactin biosynthesis pathway.

References

• 1. Identification of siderophore producing and cynogenic fluorescent Pseudomonas and a simple confrontation assay to identify potential bio-control agent for collar rot of chickpea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. journals.asm.org [journals.asm.org]
• 6. Arnow Test for Catecholate-Type Siderophores [protocols.io]
• 7. Siderophore Detection assay [protocols.io]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. consensus.app [consensus.app]
• 12. Bacillibactin class siderophores produced by the endophyte Bacillus subtilis NPROOT3 as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays | Springer Nature Experiments [experiments.springernature.com]
• 15. Chrome azurol S (CAS) assay for siderophore detection [bio-protocol.org]
• 16. journals.asm.org [journals.asm.org]
• 17. dc.etsu.edu [dc.etsu.edu]
• 18. Efficacious Extraction and Purification Technique of a Potential Antimycobacterial Bacteriocin Produced by Bacillus subtilis (MK733983) of Ethnomedicinal Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]

Initial Investigations into Bacillibactin's Mode of Action: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial scientific investigations into the mode of action of Bacillibactin, a catecholate siderophore produced by various Bacillus species. The document synthesizes current understanding, presents key quantitative data, details relevant experimental protocols, and visualizes complex pathways to facilitate further research and development in the fields of microbiology, natural product chemistry, and infectious disease.

Introduction to Bacillibactin

Bacillibactin is a non-ribosomally synthesized peptide that acts as a high-affinity scavenger for ferric iron (Fe³⁺)[1][2]. Secreted by bacteria such as Bacillus subtilis and the pathogenic Bacillus anthracis, its primary and most well-understood function is to sequester iron from the host or environment and transport it back into the bacterial cell, a process crucial for survival and virulence[1][3]. Structurally, it is a triscatecholate siderophore, composed of three 2,3-dihydroxybenzoate (DHB)-glycine-threonine units cyclized into a macrotrilactone ring[1].

Recent investigations, however, have unveiled a more complex and multifaceted mode of action for Bacillibactin, extending beyond simple iron acquisition. Evidence now points towards direct antimicrobial activities and the inhibition of key bacterial enzymes, suggesting its potential as a lead compound for novel therapeutic agents[4][5][6][7].

The Dual Mode of Action of Bacillibactin

Initial studies attributed Bacillibactin's antimicrobial properties solely to its ability to create an iron-depleted environment, thereby starving competing microbes. However, a growing body of evidence supports a dual mode of action.

Iron Sequestration: The Primary Role

Under iron-limiting conditions, Bacillus species upregulate the biosynthesis of Bacillibactin via the dhb operon[1][8]. The secreted Bacillibactin binds to available Fe³⁺ with an exceptionally high affinity[2]. The resulting ferric-Bacillibactin complex is then recognized by specific ATP-binding cassette (ABC) transporters on the bacterial cell surface and internalized[1][8]. In Bacillus subtilis, this transport is mediated by the FeuABC-YusV ABC transporter system[8]. Once inside the cytoplasm, iron is released from the complex for use in essential cellular processes.

A specialized mechanism has been observed in Bacillus cereus, where the surface protein IlsA functions as a ferritin receptor. IlsA enhances the release of iron from host ferritin, which is then efficiently chelated and acquired by Bacillibactin, highlighting a synergistic mechanism for iron acquisition from host proteins[3].

Direct Antibiosis: An Emerging Concept

Contrary to the traditional view, recent studies have demonstrated that Bacillibactin can exert direct antimicrobial effects even in iron-replete conditions[4][5][9]. This suggests a mechanism independent of iron competition. This direct antibiosis broadens the potential biocontrol and therapeutic applications of Bacillibactin against a range of bacterial and fungal pathogens[5][6][7]. The precise molecular targets of this direct action are still under investigation, but it is hypothesized that Bacillibactin may interfere with cellular processes intercellularly after being taken up by susceptible microbes, a phenomenon known as "siderophore piracy"[10].

In Silico Predicted Mechanisms: Enzyme Inhibition

Computational studies have identified additional potential mechanisms of action for Bacillibactin. Molecular docking analyses suggest that Bacillibactin has strong binding affinities for several critical bacterial enzymes, indicating a multi-targeted inhibitory potential[4][9][11]. These potential targets include:

• Glutamine Synthetase: Essential for nitrogen metabolism.

• Dihydrofolate Reductase: A key enzyme in folate synthesis and, consequently, nucleotide biosynthesis.

• Proaerolysin: A bacterial toxin.

These in silico findings are supported by in vitro antagonism assays, which show strong inhibitory activity of Bacillibactin-producing strains against various pathogens[4][9].

Quantitative Data Summary

The following tables summarize key quantitative data from studies on Bacillibactin and related siderophore investigations.

Table 1: In Silico Docking Scores of Bacillibactin Against Bacterial Protein Targets

Target Protein	Pathogen	Docking Score (kcal/mol)	Reference
Glutamine Synthetase	Aeromonas hydrophila	-8.5 to -9.2	[4][9]
Dihydrofolate Reductase	Vibrio anguillarum	-7.8 to -8.5	[4][9]
Proaerolysin	Aeromonas veronii	-8.0 to -8.7	[4][9]
Diguanylate Cyclase	Various	-6.3 to -7.3	[4]

Table 2: Antimicrobial Activity of Iron Chelators

Compound	Organism	MIC (µg/mL) in CAMHB	Effect in Time-Kill Assay	Reference
VK28	S. aureus	64	Bacteriostatic	[12]
VK28	E. coli	128	Bacteriostatic at 2x MIC	[12]
Apo6619	A. baumannii	128-256	Not specified	[12]
Deferiprone	A. baumannii	128-256	Not specified	[12]
Deferoxamine	Various	>512	No effect	[12]

Table 3: Cytotoxicity of Bacillibactin and Analogues against Human Cancer Cell Lines

Compound	Cell Line	IC₅₀ (µM)	Reference
Bacillibactin (3)	HepG2, MCF7	>10 (No cytotoxicity)	[13]
Bacillibactin Analogue (1)	HepG2, MCF7	>10 (No cytotoxicity)	[13]
Bacillibactin Analogue (2)	HepG2, MCF7	>10 (No cytotoxicity)	[13]
Bacillomycin D Analogue (7)	HepG2	3.5 ± 0.2	[13]
Bacillomycin D Analogue (8)	HepG2	2.9 ± 0.1	[13]

Key Experimental Protocols

This section details the methodologies for fundamental experiments used to investigate the mode of action of Bacillibactin and other siderophores.

Siderophore Production Detection: The CAS Agar (B569324) Assay

The Chrome Azurol S (CAS) assay is a universal colorimetric method for detecting siderophore production.

Principle: The assay is based on the competition for iron between the siderophore and the Fe³⁺-CAS-HDTMA complex. Siderophores, with their high affinity for iron, remove the iron from the blue-colored complex, resulting in a color change to orange or yellow.

Methodology:

• Prepare CAS Agar: A CAS dye solution (containing CAS, HDTMA, and FeCl₃) is prepared and mixed with autoclaved, cooled agar-based growth medium (e.g., LB agar)[14]. It is critical to use iron-free glassware.

• Inoculation: Bacterial isolates are spotted or streaked onto the CAS agar plates.

• Incubation: Plates are incubated at the optimal growth temperature for the bacterium (e.g., 28-37°C) for 24-72 hours.

• Observation: Siderophore production is indicated by the formation of a yellow-orange halo around the bacterial growth against the blue background of the agar[14][15].

• Quantification (Semi-quantitative): The siderophore production index (SPI) can be calculated by measuring the diameter of the halo and the colony.

Identification of Siderophore Type

Arnow Test for Catecholate-Type Siderophores:

• Mix 1 mL of culture supernatant with 1 mL of 0.5 N HCl.

• Add 1 mL of nitrite-molybdate reagent (10g NaNO₂ and 10g Na₂MoO₄ in 100 mL H₂O).

• Add 1 mL of 1 N NaOH.

• A positive reaction for catecholates is indicated by the development of a red color.

Csaky Test for Hydroxamate-Type Siderophores:

• Hydrolyze 0.5 mL of culture supernatant with 1 mL of 2 N H₂SO₄ at 100°C for 30 minutes.

• After cooling, add 1 mL of 35% sodium acetate.

• Add 0.5 mL of sulfanilic acid solution.

• Add 0.5 mL of iodine solution.

• After 2-4 minutes, decolorize the excess iodine with 0.5 mL of 2% sodium arsenite.

• Add 1 mL of α-naphthylamine solution.

• A positive result is indicated by the formation of a pink to reddish-purple color.

Antimicrobial Susceptibility Testing

Broth Microdilution for Minimum Inhibitory Concentration (MIC):

• Prepare a two-fold serial dilution of purified Bacillibactin in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate. To test for direct antibiosis, the medium can be supplemented with iron to negate the effect of iron chelation.

• Inoculate each well with a standardized suspension of the test microorganism.

• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

• The MIC is defined as the lowest concentration of Bacillibactin that completely inhibits visible growth of the microorganism.

Time-Kill Kinetic Assay:

• Prepare flasks containing broth with Bacillibactin at concentrations relative to the MIC (e.g., 1x, 2x, 4x MIC). Include a growth control flask without the compound.

• Inoculate the flasks with a standardized bacterial suspension.

• Incubate the flasks, and at specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from each flask.

• Perform serial dilutions of the aliquots and plate them on agar to determine the number of viable cells (CFU/mL).

• Plot log₁₀ CFU/mL versus time to visualize the killing kinetics. A ≥3-log₁₀ decrease in CFU/mL is considered bactericidal.

Siderophore-Mediated Iron Uptake Assay

Principle: This assay measures the ability of bacterial cells to take up iron that is complexed with a siderophore, often using radio-labeled iron.

Methodology:

• Culture Preparation: Grow bacteria under iron-limiting conditions to induce the expression of siderophore uptake systems.

• Preparation of Radiolabeled Complex: Prepare the ferric-siderophore complex by incubating the siderophore (e.g., Bacillibactin) with a radiolabeled iron source like ⁵⁵FeCl₃ or ⁵⁹FeCl₃.

• Uptake Experiment:

  • Harvest and wash the iron-starved cells.

  • Resuspend the cells in an appropriate buffer.

  • Initiate the uptake by adding the radiolabeled ferric-siderophore complex.

  • Incubate for a defined period.

• Termination and Measurement:

  • Stop the uptake reaction by rapid filtration through a membrane filter, followed by washing to remove extracellular radioactivity.

  • Measure the radioactivity retained by the cells on the filter using a scintillation counter.

• Data Analysis: Calculate the rate of iron uptake per unit of cells over time. Competition assays can be performed by adding an excess of unlabeled siderophore to demonstrate the specificity of the uptake system.

Visualizing the Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key processes involved in Bacillibactin's mode of action and the experimental logic for its investigation.

Caption: Bacillibactin-mediated iron acquisition pathway in Bacillus.

Caption: The dual mode of action hypothesis for Bacillibactin.

Caption: A logical workflow for investigating a novel siderophore.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Iron Acquisition in Bacillus cereus: The Roles of IlsA and Bacillibactin in Exogenous Ferritin Iron Mobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. [PDF] Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens | Semantic Scholar [semanticscholar.org]
• 12. journals.asm.org [journals.asm.org]
• 13. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Siderophore Detection assay [protocols.io]
• 15. Probiotic paradox: bacillibactin from Bacillus velezensis drives pathogenic Vibrio alginolyticus proliferation through siderophore piracy - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Purification of Bacillibactin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin is a catecholate siderophore produced by various Bacillus species, including Bacillus subtilis, to sequester ferric iron (Fe³⁺) from the environment. Its high affinity for iron makes it a subject of interest in microbiology, biotechnology, and drug development, where it can be studied for its role in microbial competition, biofilm formation, and as a potential carrier for targeted drug delivery. The purification of Bacillibactin is crucial for these studies, and High-Performance Liquid Chromatography (HPLC) is a powerful technique for achieving high purity.

This document provides detailed application notes and protocols for the analytical and preparative HPLC purification of Bacillibactin from bacterial culture supernatants.

Data Presentation: Comparison of HPLC Methods for Bacillibactin Purification

The following table summarizes various HPLC methods and their parameters for the purification and analysis of Bacillibactin, allowing for easy comparison.

Parameter	Method 1 (Analytical)	Method 2 (Preparative & Analytical)[1]	Method 3 (Analytical)	Method 4 (Preparative)[2]
Scale	Analytical	Two-step: Preparative followed by Analytical	Analytical	Preparative
HPLC System	Agilent 1220 Infinity LC[1]	Agilent 1220 Infinity LC[1]	Not Specified	Waters 2190 system[2]
Column Type	Poroshell 120 EC-C18[1]	Discovery BIO wide-pore C18-10 (Prep), Poroshell 120 EC-C18 (Analytical)[1]	Pinnacle II C18 reverse-phase[2]	Pinnacle II C18 reverse-phase[2]
Column Dimensions	4.6 x 150 mm, 4 µm[1]	10 x 250 mm, 10 µm (Prep), 4.6 x 150 mm, 4 µm (Analytical)[1]	4.6 x 250 mm, 5 µm[2]	4.6 x 250 mm, 5 µm[2]
Mobile Phase A	Water with 0.1% TFA	Water with 0.1% TFA	Water	Water
Mobile Phase B	Acetonitrile with 0.1% TFA	Acetonitrile with 0.1% TFA	Methanol (B129727)	Methanol
Elution Mode	Gradient	Gradient	Isocratic	Isocratic
Gradient Program	0-6.5 min: 100% A; 6.5-26.5 min: 0-25% B[1]	Prep: 0-10 min: 100% A; 10-40 min: 0-60% B; 40-50 min: 60% B; 50-60 min: 100% A. Analytical: 0-6.5 min: 100% A; 6.5-26.5 min: 0-25% B[1]	20:80 (v/v) Water:Methanol[2]	20:80 (v/v) Water:Methanol[2]
Flow Rate	0.8 mL/min[1]	4.5 mL/min (Prep), 0.8 mL/min (Analytical)[1]	1.0 mL/min[2]	1.0 mL/min[2]
Detection Wavelength	315 nm	315 nm[1]	400 nm[2]	400 nm[2]
Retention Time	Not specified	~19.72 min (Preparative)[1]	1.621 min, 2.188 min, 2.473 min (peaks observed)[2]	Not specified

Experimental Protocols

Production and Extraction of Bacillibactin

This protocol describes the initial steps of Bacillibactin production in bacterial culture and its subsequent extraction from the supernatant.

1.1. Bacterial Culture for Siderophore Production:

• Inoculate a suitable Bacillus subtilis strain in a low-iron defined medium. Iron-limiting conditions are crucial for inducing siderophore production.

• Incubate the culture at 28-37°C with shaking (e.g., 200 rpm) for 48-72 hours.

• Monitor siderophore production using the Chrome Azurol S (CAS) assay, where a color change from blue to orange/purple indicates the presence of siderophores.

1.2. Extraction of Bacillibactin from Culture Supernatant:

• Centrifuge the bacterial culture at a high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells.

• Collect the cell-free supernatant.

• Acidify the supernatant to pH 2.0 with concentrated HCl.

• Extract the acidified supernatant with an equal volume of ethyl acetate. Repeat the extraction three times.

• Pool the organic phases and evaporate the solvent using a rotary evaporator to obtain the crude Bacillibactin extract.

1.3. Solid-Phase Extraction (SPE) for Sample Clean-up:

• For a cleaner sample prior to HPLC, the crude extract can be further purified using a C18 SPE cartridge.

• Condition the cartridge with methanol followed by acidified water (pH 2.0).

• Load the crude extract (dissolved in a minimal amount of methanol and diluted with acidified water) onto the cartridge.

• Wash the cartridge with acidified water to remove salts and polar impurities.

• Elute the Bacillibactin with methanol.

• Dry the methanolic eluate under vacuum.

HPLC Purification of Bacillibactin

This section provides a detailed protocol for both preparative and analytical HPLC. A two-step purification strategy is often employed for achieving high purity.[1]

2.1. Preparative HPLC (First Step):

• Objective: To fractionate the crude extract and isolate the fraction containing Bacillibactin.

• Instrumentation: A preparative HPLC system equipped with a gradient pump, a high-volume injector, a UV-Vis detector, and a fraction collector.

• Column: A preparative reversed-phase C18 column (e.g., Discovery BIO wide-pore C18, 10 x 250 mm, 10 µm).[1]

• Mobile Phase:

  • A: Water with 0.1% Trifluoroacetic Acid (TFA)

  • B: Acetonitrile with 0.1% TFA

• Procedure:

  • Dissolve the dried extract from the SPE step in a small volume of the mobile phase (initial conditions).

  • Inject a large volume (e.g., 250 µL to several milliliters) of the sample onto the column.[1]

  • Run the gradient program as specified in the table (Method 2, Preparative).

  • Monitor the elution profile at 315 nm.

  • Collect fractions corresponding to the major peaks. The peak corresponding to Bacillibactin typically elutes as a distinct peak.[1]

  • Combine the fractions containing the peak of interest and evaporate the solvent.

2.2. Analytical HPLC (Second Step/Purity Check):

• Objective: To further purify the Bacillibactin-containing fraction and/or to assess its purity.

• Instrumentation: An analytical HPLC system with a gradient pump, an autosampler, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: An analytical reversed-phase C18 column (e.g., Poroshell 120 EC-C18, 4.6 x 150 mm, 4 µm).[1]

• Mobile Phase:

  • A: Water with 0.1% TFA

  • B: Acetonitrile with 0.1% TFA

• Procedure:

  • Dissolve the dried fraction from the preparative step in a small volume of the mobile phase.

  • Inject a small volume (e.g., 10-20 µL) onto the analytical column.

  • Run the gradient program as specified in the table (Method 2, Analytical).

  • Monitor the elution profile at 315 nm. A single, sharp peak indicates high purity.

  • For final purification, the peak corresponding to Bacillibactin can be collected.

  • The purified Bacillibactin can be lyophilized and stored at -20°C.

Visualizations

Experimental Workflow for Bacillibactin Purification

Caption: Workflow for Bacillibactin purification.

Bacillibactin Biosynthesis Signaling Pathway

Caption: Bacillibactin biosynthesis pathway.

References

• 1. journals.asm.org [journals.asm.org]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: Structural Elucidation of Bacillibactin using Nuclear Magnetic Resonance (NMR) Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Bacillibactin is a catecholate-based siderophore produced by various Bacillus species, including Bacillus subtilis and Bacillus anthracis, to sequester ferric iron (Fe³⁺) from the environment.[1] Its high affinity for iron and its role in bacterial survival make its biosynthetic pathway and chemical structure important targets for the development of novel antimicrobial agents. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural elucidation of natural products like Bacillibactin. This document provides detailed application notes and protocols for the isolation, purification, and NMR-based structural characterization of Bacillibactin.

Data Presentation: NMR Spectroscopic Data for Bacillibactin

The structural confirmation of Bacillibactin relies on a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments. The following tables summarize the reported ¹H and ¹³C NMR chemical shifts for Bacillibactin, recorded in deuterated methanol (B129727) (MeOD).

Table 1: ¹H and ¹³C NMR Chemical Shift Data for Bacillibactin in MeOD. [2][3][4]

Position	¹H Chemical Shift (ppm)	Multiplicity	J (Hz)	¹³C Chemical Shift (ppm)
2,3-Dihydroxybenzoic acid (DHB) unit
1'	-	-	-	115.8
2'	-	-	-	146.2
3'	-	-	-	150.1
4'	7.25	dd	8.0, 1.5	119.1
5'	6.78	t	8.0	119.5
6'	7.55	dd	8.0, 1.5	118.6
7' (C=O)	-	-	-	170.5
Glycine (Gly) unit
1'' (C=O)	-	-	-	173.2
2'' (CH₂)	4.20	s	-	43.8
Threonine (Thr) unit
1''' (C=O)	-	-	-	171.9
2''' (α-CH)	5.35	d	2.5	59.2
3''' (β-CH)	4.60	qd	6.5, 2.5	72.1
4''' (γ-CH₃)	1.30	d	6.5	17.0

Note: Chemical shifts can vary slightly depending on the solvent, temperature, and pH.

Experimental Protocols

Protocol 1: Isolation and Purification of Bacillibactin

This protocol is adapted from methodologies described for the isolation of Bacillibactin from Bacillus species.[2]

1. Bacterial Culture and Siderophore Production: a. Inoculate a suitable Bacillus strain (e.g., Bacillus subtilis) in an iron-deficient medium, such as Chrome Azurol S (CAS) agar (B569324) or a chemically defined minimal medium. b. Incubate the culture at an appropriate temperature (e.g., 28-37°C) with shaking for 24-72 hours to induce siderophore production.[5]

2. Extraction of Crude Siderophore: a. Centrifuge the bacterial culture to pellet the cells. b. Collect the supernatant, which contains the secreted siderophores. c. Acidify the supernatant to pH ~2.0 with a strong acid (e.g., HCl). d. Perform a solvent extraction using an organic solvent such as ethyl acetate. Repeat the extraction multiple times to ensure complete recovery. e. Combine the organic phases and evaporate the solvent under reduced pressure to obtain the crude extract.

3. Purification by High-Performance Liquid Chromatography (HPLC): a. Dissolve the crude extract in a suitable solvent (e.g., methanol). b. Purify the Bacillibactin using reverse-phase HPLC (RP-HPLC). A C18 column is commonly used.[2] c. Employ a gradient elution system, for example, with water (A) and acetonitrile (B52724) (B), both containing a small amount of trifluoroacetic acid (TFA) or formic acid. d. Monitor the elution profile at a wavelength of ~315 nm, which is characteristic of catecholate siderophores.[4] e. Collect the fractions corresponding to the Bacillibactin peak. f. Concentrate the purified fractions to dryness.

Protocol 2: NMR Spectroscopic Analysis

1. Sample Preparation: a. Dissolve the purified Bacillibactin (~1-5 mg) in a deuterated solvent (~0.5 mL), such as methanol-d₄ (MeOD) or dimethyl sulfoxide-d₆ (DMSO-d₆).[3] b. Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition: a. Acquire 1D ¹H NMR spectra to obtain an initial overview of the proton signals. b. Acquire 1D ¹³C NMR spectra, often using a proton-decoupled pulse sequence, to identify the carbon resonances. c. Perform 2D NMR experiments to establish connectivity and elucidate the complete structure. Key experiments include:

• COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings within the same spin system (e.g., within the threonine or dihydroxybenzoate moieties).
• HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence): To correlate directly bonded proton and carbon atoms.
• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting the different structural fragments (DHB, Gly, Thr).
• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which can help in confirming the stereochemistry and overall conformation of the molecule.

3. Data Processing and Analysis: a. Process the acquired NMR data using appropriate software (e.g., TopSpin, Mnova, etc.). This includes Fourier transformation, phase correction, and baseline correction. b. Integrate the ¹H NMR signals to determine the relative number of protons. c. Analyze the chemical shifts, coupling constants, and cross-peaks in the 2D spectra to assemble the structure of Bacillibactin.

Visualizations

Caption: Experimental workflow for the structural elucidation of Bacillibactin using NMR.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Mass Spectrometry (MS) Analysis of Bacillibactin and its Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin is a catecholate siderophore produced by various Bacillus species to facilitate iron acquisition in iron-limited environments. Its unique structure, composed of three 2,3-dihydroxybenzoic acid (DHB)-glycine-threonine units cyclized into a tri-lactone macrocycle, and its crucial role in bacterial survival and virulence make it a significant target for research and drug development. Understanding the biosynthesis, regulation, and presence of bacillibactin and its analogues is vital. Mass spectrometry (MS) coupled with liquid chromatography (LC) has become an indispensable tool for the sensitive and specific detection and quantification of these compounds.

These application notes provide detailed protocols for the sample preparation, LC-MS/MS analysis, and quantification of bacillibactin and its analogues from bacterial cultures.

Quantitative Data Summary

The following table summarizes the key mass spectrometric information for bacillibactin and some of its known analogues. This data is essential for setting up targeted MS analysis methods.

Compound Name	Molecular Formula	Molecular Weight (Da)	[M+H]⁺ (m/z)	[M+Na]⁺ (m/z)	[M-H]⁻ (m/z)	Reference(s)
Bacillibactin	C₃₉H₄₂N₆O₁₈	882.78	883.2	-	881.2	[1][2][3]
Bacillibactin C	-	-	-	-	-
4-methoxy-11′-pentanoyloxy-bacillibactin C	-	-	-	-	-
SVK21	C₂₆H₃₀N₄O₁₃	606.53	-	629.1702	605.1740
Tribenglthin A	-	-	-	-	-
Analogue 1	C₃₉H₄₄N₆O₁₉	900.79	-	-	899.2584
Analogue 2	C₂₆H₃₀N₄O₁₃	606.53	-	629.1702	-

Experimental Protocols

Sample Preparation from Bacterial Culture Supernatant

This protocol describes the extraction of bacillibactin and its analogues from bacterial culture supernatant for LC-MS/MS analysis. Catecholate siderophores like bacillibactin are often extracted using ethyl acetate (B1210297).[4]

Materials:

• Bacterial culture grown in iron-deficient medium

• Ethyl acetate (HPLC grade)

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Centrifuge and centrifuge tubes (50 mL)

• Rotary evaporator or nitrogen evaporator

• Methanol (HPLC grade)

• Water (HPLC grade)

• 0.22 µm syringe filters

Protocol:

• Culture Preparation: Grow the Bacillus strain in an appropriate iron-deficient medium to induce siderophore production.

• Cell Removal: Centrifuge the bacterial culture at high speed (e.g., 10,000 x g) for 15-20 minutes at 4°C to pellet the cells.

• Supernatant Collection: Carefully decant the supernatant into a clean flask. For removal of any remaining cells, the supernatant can be filtered through a 0.22 µm filter.

• Acidification: Adjust the pH of the cell-free supernatant to ~2.0 with HCl. This step protonates the catechol groups, making them less polar and more amenable to extraction with a nonpolar solvent.

• Liquid-Liquid Extraction:

  • Transfer the acidified supernatant to a separatory funnel.

  • Add an equal volume of ethyl acetate.

  • Shake vigorously for 2-3 minutes, periodically venting the funnel.

  • Allow the layers to separate. The ethyl acetate layer (top layer) will contain the siderophores.

  • Collect the organic phase.

  • Repeat the extraction process two more times with fresh ethyl acetate to maximize recovery.

• Drying and Concentration:

  • Pool the ethyl acetate fractions.

  • Evaporate the solvent to dryness using a rotary evaporator or a nitrogen evaporator at a temperature not exceeding 40°C.

• Reconstitution: Reconstitute the dried extract in a small, precise volume of mobile phase (e.g., 500 µL of 50:50 methanol:water with 0.1% formic acid) for LC-MS/MS analysis.

• Final Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injecting it into the UPLC-MS/MS system.

UPLC-MS/MS Quantification Protocol

This protocol provides a representative method for the quantitative analysis of bacillibactin and its analogues using a UPLC system coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Parameters may require optimization for specific instruments and analogues.

UPLC Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size) is commonly used for siderophore analysis.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Program (Example):

  Time (min)	% Mobile Phase B
  0.0	5
  1.0	5
  10.0	95
  12.0	95
  12.1	5

  | 15.0 | 5 |

MS/MS Conditions (MRM):

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode. Positive mode is often used for detecting [M+H]⁺ ions.

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Gas Flow Rates: Optimized for the specific instrument.

• MRM Transitions: These need to be determined empirically for each analyte by infusing a standard and identifying the precursor ion and the most intense, stable fragment ions. The following are hypothetical examples based on known fragmentation patterns:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bacillibactin	883.2	Fragment 1	Optimized Value
Fragment 2	Optimized Value
Analogue X	Precursor m/z	Fragment 1	Optimized Value
Fragment 2	Optimized Value

Quantification:

• Standard Curve Preparation: Prepare a series of calibration standards of a purified bacillibactin standard of known concentration in the same solvent as the reconstituted samples. The concentration range should bracket the expected concentrations in the samples.

• Analysis: Inject the standards and samples onto the UPLC-MS/MS system.

• Data Processing: Integrate the peak areas of the MRM transitions for each analyte in the standards and samples.

• Quantification: Construct a calibration curve by plotting the peak area against the concentration of the standards. Use the linear regression equation from the calibration curve to determine the concentration of bacillibactin and its analogues in the unknown samples.

Visualizations

Bacillibactin Biosynthetic Pathway

This diagram illustrates the enzymatic steps involved in the synthesis of bacillibactin, starting from chorismate. The pathway involves the activities of the DhbC, DhbB, DhbA, DhbE, and DhbF enzymes.[5][6][7][8][9]

References

• 1. mdpi.com [mdpi.com]
• 2. jabonline.in [jabonline.in]
• 3. researchgate.net [researchgate.net]
• 4. scpscience.com [scpscience.com]
• 5. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Data Pre-Processing for Label-Free Multiple Reaction Monitoring (MRM) Experiments [mdpi.com]
• 7. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 8. Development of MRM-based assays for the absolute quantitation of plasma proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthetic Characterization of Bacillibactin in Thermophilic Bacillaceae and its Potential for in Vitro Mutational Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Bacillibactin Production Using the Chrome Azurol S (CAS) Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bacillibactin is a catechol-based siderophore produced by various Bacillus species, including Bacillus subtilis and the pathogenic Bacillus anthracis.[1] Siderophores are high-affinity iron-chelating molecules secreted by microorganisms to scavenge ferric iron (Fe³⁺) from the environment, a crucial process for their survival and virulence.[2][3] The quantification of bacillibactin production is essential for understanding bacterial iron acquisition mechanisms, evaluating the virulence potential of pathogenic strains, and for screening potential antimicrobial targets.

The Chrome Azurol S (CAS) assay is a universal colorimetric method for detecting and quantifying siderophores.[4][5] The principle of the assay is based on the competition for iron between the siderophore and a strong chelating dye, Chrome Azurol S. In the CAS assay solution, CAS forms a stable, blue-colored ternary complex with ferric iron (Fe³⁺) and a cationic detergent, typically hexadecyltrimethylammonium bromide (HDTMA).[4][5] When a sample containing bacillibactin (or other siderophores) is added, the siderophore removes the iron from the CAS-Fe³⁺ complex due to its higher affinity for iron. This results in the release of the free CAS dye, causing a color change from blue to orange or purple, depending on the type of siderophore.[4][6][7] The intensity of the color change is proportional to the amount of siderophore present in the sample and can be quantified spectrophotometrically.

Data Presentation

The following table summarizes illustrative quantitative data for bacillibactin production by a Bacillus subtilis strain under different iron-limiting conditions, as measured by the CAS assay.

Strain	Growth Medium	Incubation Time (h)	Bacillibactin Concentration (µg/mL)	Siderophore Units (%)
Bacillus subtilis LSBS2	Succinate Medium (Iron-deficient)	48	296[8][9]	85.2
Bacillus subtilis (Wild Type)	Iron-deficient Minimal Medium	24	150 (Illustrative)	65.8
Bacillus subtilis (Wild Type)	Iron-deficient Minimal Medium	48	275 (Illustrative)	82.1
Bacillus subtilis (Wild Type)	Iron-rich Minimal Medium	48	15 (Illustrative)	5.3
Bacillus subtilis (Δdhb)	Iron-deficient Minimal Medium	48	5 (Illustrative)	1.8

Note: The data for the wild type and mutant strains (other than LSBS2) are illustrative examples to demonstrate the application of the CAS assay in comparative studies. Actual values will vary depending on the bacterial strain, culture conditions, and specific protocol used.

Experimental Protocols

Protocol 1: Preparation of CAS Assay Solution

This protocol details the preparation of the Chrome Azurol S (CAS) solution for the quantification of siderophores in liquid samples. All glassware must be acid-washed (e.g., with 6M HCl) and rinsed thoroughly with deionized water to remove any trace iron contamination.[5][10]

Materials:

• Chrome Azurol S (CAS)

• Hexadecyltrimethylammonium bromide (HDTMA)

• Ferric chloride hexahydrate (FeCl₃·6H₂O)

• Piperazine-N,N′-bis(2-ethanesulfonic acid) (PIPES)

• Hydrochloric acid (HCl), 10 mM

• Sodium hydroxide (B78521) (NaOH) for pH adjustment

• Deionized water

Procedure:

• Blue Dye Solution Preparation:

  • Solution 1: Dissolve 60.5 mg of CAS in 50 mL of deionized water.[5]

  • Solution 2: Dissolve 2.7 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.[5]

  • Solution 3: Dissolve 72.9 mg of HDTMA in 40 mL of deionized water.[5]

  • Slowly mix Solution 1 and Solution 2. While stirring, slowly add this mixture to Solution 3. The resulting solution will be dark blue. Autoclave and store in a plastic container.[5]

• Buffer Preparation:

  • Dissolve 32.24 g of PIPES in approximately 750 mL of deionized water.

  • Adjust the pH to 6.8 with concentrated NaOH. PIPES will not dissolve completely until the pH is raised.[5]

• Final CAS Assay Solution:

  • Slowly add 100 mL of the blue dye solution to the 750 mL of PIPES buffer with gentle stirring.

  • Add 15 g of Bacto agar (B569324) (if preparing CAS agar plates).

  • Bring the final volume to 1 L with deionized water.

  • Autoclave the solution and cool to 50°C before use or pouring plates.

Protocol 2: Quantification of Bacillibactin in Liquid Culture

This protocol describes the procedure for quantifying bacillibactin in bacterial culture supernatants using a 96-well plate format for high-throughput analysis.

Materials:

• Bacterial culture grown in iron-deficient medium

• CAS assay solution (prepared as in Protocol 1, without agar)

• Sterile microcentrifuge tubes

• 96-well microplate

• Microplate reader

Procedure:

• Sample Preparation:

  • Grow the Bacillus strain of interest in an appropriate iron-deficient liquid medium to induce siderophore production.

  • Harvest the culture at the desired time point and centrifuge at 10,000 rpm for 15 minutes to pellet the cells.[8]

  • Carefully collect the cell-free supernatant. This supernatant contains the secreted bacillibactin.

• CAS Assay:

  • In a 96-well microplate, add 100 µL of the cell-free supernatant to a well.

  • Add 100 µL of the CAS assay solution to the same well.

  • Prepare a reference (Ar) by mixing 100 µL of the sterile, uninoculated growth medium with 100 µL of the CAS assay solution.[11]

  • Incubate the plate at room temperature for 1-2 hours.[11][12]

• Measurement and Calculation:

  • Measure the absorbance of the sample (As) and the reference (Ar) at 630 nm using a microplate reader.[11][12]

  • The amount of siderophore is expressed in "siderophore units" and can be calculated using the following formula:[11][12] % Siderophore Units = [(Ar - As) / Ar] x 100

  • To determine the absolute concentration of bacillibactin (e.g., in µg/mL), a standard curve must be generated using purified bacillibactin or a standard siderophore like desferrioxamine mesylate (DFOB).

Mandatory Visualizations

Bacillibactin Biosynthesis Pathway

Caption: Biosynthesis of bacillibactin from chorismate.

Experimental Workflow for Bacillibactin Quantification

Caption: Workflow for quantifying bacillibactin production.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Detection of Siderophore Producing Microorganisms | Springer Nature Experiments [experiments.springernature.com]
• 4. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. High-throughput Method for Detecting Siderophore Production by Rhizosphere Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application of Bacillibactin as a Biocontrol Agent in Agriculture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin, a catecholate siderophore produced by various Bacillus species, including B. subtilis and B. amyloliquefaciens, has emerged as a promising biocontrol agent in sustainable agriculture. Its potent ability to sequester ferric iron (Fe³⁺) from the environment is a key mechanism in outcompeting phytopathogens for this essential nutrient.[1][2][3] Beyond iron competition, recent studies have revealed that bacillibactin exhibits direct antimicrobial activities and can trigger induced systemic resistance (ISR) in plants, further enhancing its biocontrol efficacy.[4][5][6] This document provides detailed application notes and experimental protocols for researchers interested in harnessing the potential of bacillibactin for crop protection.

Mechanisms of Action

Bacillibactin employs a multi-pronged approach to inhibit the growth of plant pathogens:

• Iron Sequestration: In iron-limited environments, bacillibactin is secreted to chelate Fe³⁺ with high affinity. The resulting bacillibactin-Fe³⁺ complex is then taken up by the Bacillus cells, effectively depriving competing pathogenic microorganisms of the iron necessary for their growth and virulence.[2][3]

• Direct Antibiosis: Contrary to the sole reliance on iron competition, bacillibactin has been shown to possess direct antibiotic activity against a range of bacterial and fungal pathogens.[4][5] This suggests that even in iron-replete conditions, bacillibactin can directly inhibit pathogen growth.[5]

• Induced Systemic Resistance (ISR): The presence of bacillibactin-producing bacteria in the rhizosphere can trigger a plant's innate immune system.[6] This leads to a state of heightened defense readiness throughout the plant, known as ISR, which provides broad-spectrum resistance against subsequent pathogen attacks.[6][7] The signaling pathway for bacillibactin-mediated ISR often involves jasmonic acid (JA) and ethylene (B1197577) (ET) signaling pathways and is dependent on the regulatory protein NPR1.[6][7]

Data Presentation

Table 1: In Vitro Antagonistic Activity of Bacillibactin against Bacterial Pathogens

Target Pathogen	Producing Organism	Assay Type	Inhibition Metric	Efficacy	Reference
Pseudomonas syringae pv. tomato	Bacillus amyloliquefaciens MBI600	Broth microdilution	Inhibition of growth (OD₆₀₀)	Significant inhibition at 10-50% (v/v) of cell-free culture filtrate	[5]
Pseudomonas aeruginosa	Bacillus velezensis MT55 & MT155	Not specified	Percent Inhibition	100% inhibition by cell-free supernatants	[8]
Aeromonas veronii	Bacillus velezensis MT55 & MT155	Not specified	Percent Inhibition	Significant inhibition by cell-free supernatants	[8]

Table 2: In Vitro Antagonistic Activity of Bacillibactin against Fungal Pathogens

Target Pathogen	Producing Organism	Assay Type	Inhibition Metric	Efficacy	Reference
Aspergillus flavus	Bacillus amyloliquefaciens MBI600	Not specified	Growth Inhibition	Strong inhibition	[5]
Rhizoctonia solani	Bacillus amyloliquefaciens MBI600	Not specified	Growth Inhibition	Strong inhibition	[5]
Verticillium dahliae	Bacillus amyloliquefaciens MBI600	Not specified	Growth Inhibition	Strong inhibition	[5]
Botrytis cinerea	Bacillus amyloliquefaciens MBI600	Not specified	Growth Delay	Growth was delayed	[5]
Fusarium oxysporum f. sp. radicis-lycopersici	Bacillus amyloliquefaciens MBI600	Not specified	Growth Delay	Growth was delayed	[5]

Experimental Protocols

Protocol 1: Production and Extraction of Bacillibactin

This protocol is adapted from methodologies described for Bacillus species.

1. Culture Preparation:

• Inoculate a single colony of a bacillibactin-producing Bacillus strain into a suitable liquid medium (e.g., Tryptic Soy Broth) and incubate at 37°C with shaking overnight.
• Prepare a chemically defined low-iron medium (CDLIM). A typical recipe includes (per liter): 1.5 g KHSO₄, 3 g K₂HPO₄, 1 g NaCl, 5 g NH₄Cl, 2 mg thiamine, and 2% (w/v) glucose. Supplement with trace elements (e.g., 100 mg CaCl₂·2H₂O, 80 mg MgSO₄·7H₂O, 2 mg ZnSO₄·7H₂O, 0.0035 mg MnSO₄, 0.005 mg CuSO₄). Crucially, omit or minimize the addition of iron salts (e.g., FeCl₃) to induce siderophore production.
• Inoculate the CDLIM with the overnight culture (e.g., 2% v/v).
• Incubate the culture at 28°C with shaking (200 rpm) for 48 hours.

2. Siderophore Detection (Qualitative):

• Use the Chrome Azurol S (CAS) assay to detect siderophore production. A color change of the CAS agar (B569324) from blue to orange/yellow indicates the presence of siderophores.

3. Extraction:

• Centrifuge the culture at 4,000 rpm for 15 minutes to pellet the cells.
• Collect the supernatant and acidify to pH 2.0 with concentrated HCl.
• Extract the acidified supernatant twice with an equal volume of ethyl acetate (B1210297).
• Pool the ethyl acetate fractions and concentrate them using a rotary evaporator.

4. Purification (Optional):

• The concentrated extract can be further purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: In Vitro Antagonism Assay (Disk Diffusion Method)

1. Pathogen Culture Preparation:

• Prepare a lawn of the target bacterial or fungal pathogen on a suitable agar medium (e.g., Nutrient Agar for bacteria, Potato Dextrose Agar for fungi).

2. Assay:

• Aseptically place sterile filter paper discs (6 mm diameter) onto the surface of the agar.
• Pipette a known concentration of the purified bacillibactin or the concentrated extract onto each disc.
• Use a sterile solvent (e.g., ethyl acetate, subsequently evaporated) as a negative control.
• Incubate the plates at the optimal temperature for the pathogen's growth.
• Measure the diameter of the inhibition zone (the clear area around the disc where pathogen growth is inhibited) after a suitable incubation period (e.g., 24-48 hours for bacteria, 3-5 days for fungi).

Protocol 3: In Planta Biocontrol Assay

1. Plant Preparation:

• Grow susceptible host plants from seeds in sterile soil under controlled greenhouse conditions (e.g., 25°C, 16/8 h light/dark cycle).

2. Treatment Application:

• Prepare a suspension of the bacillibactin-producing Bacillus strain or a solution of purified bacillibactin at a desired concentration.
• Apply the treatment to the plants. This can be done as a soil drench, seed treatment, or foliar spray.
• Include a control group of plants treated with a sterile medium or buffer.

3. Pathogen Inoculation:

• After a specified period (to allow for colonization or induction of resistance), inoculate the treated and control plants with a suspension of the target pathogen. Inoculation methods will vary depending on the pathogen (e.g., spray inoculation for foliar pathogens, soil infestation for root pathogens).

4. Disease Assessment:

• Incubate the plants under conditions conducive to disease development.
• Assess disease severity at regular intervals using a disease rating scale (e.g., percentage of leaf area infected, lesion size).
• Calculate the percentage of disease reduction in the treated plants compared to the control plants.

Mandatory Visualization

Caption: Bacillibactin-mediated iron sequestration pathway.

Caption: Signaling pathway of Bacillibactin-induced systemic resistance.

Caption: Experimental workflow for evaluating bacillibactin's biocontrol efficacy.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. journals.asm.org [journals.asm.org]
• 3. researchgate.net [researchgate.net]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Induced Systemic Resistance and Promotion of Plant Growth by Bacillus spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A novel signaling pathway controlling induced systemic resistance in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: Protocol for Testing the Antimicrobial Activity of Purified Bacillibactin

Audience: Researchers, scientists, and drug development professionals.

Abstract

Bacillibactin, a catecholate siderophore produced by various Bacillus species, is primarily known for its role in iron acquisition.[1] However, recent studies have highlighted its direct antimicrobial properties, independent of its iron-scavenging capabilities.[2][3][4] This presents Bacillibactin as a promising candidate for novel antimicrobial drug development. This application note provides a detailed set of protocols for evaluating the antimicrobial activity of purified Bacillibactin against pathogenic bacteria using three standard methods: Disk Diffusion Assay, Broth Microdilution for Minimum Inhibitory Concentration (MIC) determination, and Bacterial Growth Curve Analysis. These protocols are designed to yield reproducible and quantifiable data for assessing the efficacy of Bacillibactin.

Principle

The antimicrobial activity of Bacillibactin is assessed by its ability to inhibit or kill pathogenic microorganisms. This can be evaluated qualitatively and quantitatively.

• Disk Diffusion Assay: A qualitative method where the diffusion of Bacillibactin from a paper disk into an agar (B569324) medium inhibits the growth of a bacterial lawn, creating a "zone of inhibition." The size of this zone correlates with the sensitivity of the microorganism to the compound.[5]

• Minimum Inhibitory Concentration (MIC) Assay: A quantitative method, typically performed via broth microdilution, to determine the lowest concentration of Bacillibactin that prevents the visible in vitro growth of a bacterium.[6]

• Bacterial Growth Curve Analysis: A method to monitor the effect of Bacillibactin on the various phases of bacterial growth (lag, exponential, stationary) by measuring the optical density (OD) of a liquid culture over time.[7][8]

Materials and Reagents

• Purified Bacillibactin

• Target bacterial strains (e.g., Pseudomonas aeruginosa, Staphylococcus aureus)

• Mueller-Hinton Agar (MHA)[9]

• Mueller-Hinton Broth (MHB), Cation-Adjusted[10]

• Sterile 0.85% saline solution[11]

• 0.5 McFarland turbidity standard[12]

• Sterile blank paper disks (6 mm diameter)

• Sterile 96-well microtiter plates[6]

• Sterile Petri dishes (100 mm or 150 mm)

• Spectrophotometer and cuvettes

• Microplate reader

• Incubator (35-37°C)

• Sterile swabs, pipettes, and tips

• Vortex mixer

• Solvent for Bacillibactin (e.g., sterile deionized water, DMSO)

Experimental Protocols

Preparation of Bacterial Inoculum

Standardization of the initial microbial inoculum is critical for the accuracy and reproducibility of susceptibility testing.[11]

• Culture Preparation: From a pure, 18-24 hour culture on a non-selective agar plate, select 3-5 well-isolated colonies of the target bacterium.[13]

• Suspension: Suspend the colonies in a tube containing 4-5 mL of sterile saline or MHB.[14]

• Turbidity Adjustment: Vortex the tube to create a uniform suspension. Adjust the turbidity of the suspension to match that of a 0.5 McFarland standard. This can be done visually against a white card with black lines or using a spectrophotometer (absorbance of 0.08 to 0.13 at 625 nm).[11][15] This corresponds to a bacterial density of approximately 1.5 x 10⁸ CFU/mL.[12]

• Final Dilution: This standardized suspension should be used within 15 minutes of preparation to ensure the bacteria are in the correct physiological state.[14]

Protocol 1: Disk Diffusion Assay

• Plate Inoculation: Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the bacterial suspension. Remove excess fluid by pressing the swab against the inside wall of the tube.[16]

• Streaking: Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to create a confluent lawn. Rotate the plate by 60° and repeat the streaking twice more to ensure uniform coverage.[5][16]

• Drying: Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, with the lid slightly ajar.[14]

• Bacillibactin Disk Preparation: Aseptically apply a known amount/concentration of purified Bacillibactin solution to a sterile blank paper disk. Allow the solvent to evaporate completely.

• Disk Placement: Using sterile forceps, place the Bacillibactin-impregnated disk onto the center of the inoculated agar surface. Gently press the disk to ensure complete contact with the agar.[10] Place a solvent-only disk as a negative control.

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.[10]

• Measurement: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where no growth has occurred) in millimeters (mm) using a ruler or calipers.[5]

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol uses the broth microdilution method in a 96-well plate format.[6]

• Stock Solution: Prepare a stock solution of purified Bacillibactin in a suitable sterile solvent.

• Serial Dilutions: In a 96-well microtiter plate, add 50 µL of sterile MHB to wells in columns 2 through 11. Add 100 µL of the Bacillibactin stock solution (at twice the highest desired final concentration) to the wells in column 1.

• Perform a two-fold serial dilution by transferring 50 µL from the wells in column 1 to column 2. Mix well by pipetting up and down. Continue this process across the plate to column 10. Discard the final 50 µL from column 10. Column 11 will serve as the growth control (no Bacillibactin).

• Inoculum Preparation: Dilute the standardized 0.5 McFarland bacterial suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation: Add 50 µL of the diluted bacterial suspension to each well (columns 1-11), bringing the final volume to 100 µL.

• Controls:

  • Growth Control (Positive Control): Column 11 contains MHB and bacteria, but no Bacillibactin.

  • Sterility Control (Negative Control): Column 12 contains 100 µL of uninoculated MHB to check for media contamination.

• Incubation: Cover the plate and incubate at 35-37°C for 18-24 hours.

• Reading the MIC: After incubation, determine the MIC by visually inspecting the wells. The MIC is the lowest concentration of Bacillibactin at which no visible turbidity (bacterial growth) is observed.[6] This can also be read using a microplate reader by measuring the OD at 600 nm.

Protocol 3: Bacterial Growth Curve Analysis

• Culture Setup: In sterile flasks, prepare MHB containing different sub-inhibitory concentrations of Bacillibactin (e.g., 0.25x MIC, 0.5x MIC) and a control flask with no Bacillibactin.

• Inoculation: Inoculate each flask with the target bacterium to a starting OD₆₀₀ of ~0.05.[17]

• Incubation and Measurement: Incubate the flasks at 37°C with shaking (e.g., 180 rpm).[17]

• At regular time intervals (e.g., every 30-60 minutes) for up to 24 hours, aseptically remove an aliquot (e.g., 1 mL) from each flask.[8]

• Measure the optical density (OD) of each aliquot at 600 nm using a spectrophotometer. Use sterile MHB as the blank.[8][17]

• Data Plotting: Plot a graph with time on the x-axis and the OD₆₀₀ values on the y-axis (often on a logarithmic scale) to generate growth curves for each condition.[8]

Data Presentation

Quantitative data should be recorded and presented in clear, organized tables to facilitate comparison and analysis.

Table 1: Disk Diffusion Assay Results for Purified Bacillibactin

Test Microorganism	Bacillibactin Concentration (µ g/disk )	Zone of Inhibition (mm)
P. aeruginosa ATCC 27853	10	15
P. aeruginosa ATCC 27853	20	22
S. aureus ATCC 25923	10	18
S. aureus ATCC 25923	20	25
E. coli ATCC 25922	10	12

| E. coli ATCC 25922 | 20 | 19 |

Table 2: MIC Values of Purified Bacillibactin

Test Microorganism	MIC (µg/mL)	MIC (µM)	Positive Control (e.g., Gentamicin) MIC (µg/mL)
P. aeruginosa ATCC 27853	64	72.4	2
S. aureus ATCC 25923	32	36.2	1
A. veronii (Fish Pathogen)	128	144.8	4

| M. smegmatis MTCC6 | 19.5 | 22.1 | 10 (Rifampicin) |

(Note: Molar mass of Bacillibactin is ~883.9 g/mol . Data is illustrative and may be based on findings for Bacillibactin or its producing strains).[18]

Mandatory Visualization

Experimental Workflow

Caption: Workflow for assessing the antimicrobial activity of Bacillibactin.

Proposed Mechanism of Antimicrobial Action

Bacillibactin is known to act as a siderophore, sequestering iron and thus depriving bacteria of this essential nutrient.[1] Additionally, in silico and in vitro studies suggest a direct antibiotic effect through the inhibition of critical bacterial enzymes, a mechanism that is independent of iron availability.[2][19]

Caption: Dual proposed antimicrobial mechanisms of Bacillibactin.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Disk Diffusion Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 6. microbe-investigations.com [microbe-investigations.com]
• 7. Bacterial Growth Curve Protocol - Creative Biogene [microbiosci.creative-biogene.com]
• 8. microbenotes.com [microbenotes.com]
• 9. researchgate.net [researchgate.net]
• 10. microbenotes.com [microbenotes.com]
• 11. altuner.me [altuner.me]
• 12. microbenotes.com [microbenotes.com]
• 13. apec.org [apec.org]
• 14. asm.org [asm.org]
• 15. microbiologyclass.net [microbiologyclass.net]
• 16. hardydiagnostics.com [hardydiagnostics.com]
• 17. iitg.ac.in [iitg.ac.in]
• 18. mdpi.com [mdpi.com]
• 19. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Bacillibactin Uptake and Transport in Bacteria

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bacillibactin is a catechol-based siderophore produced by various Bacillus species, including Bacillus subtilis and Bacillus anthracis, to acquire ferric iron (Fe³⁺) from the environment.[1][2] Iron is an essential nutrient for bacterial growth and survival, but its availability is often limited in host environments. The Bacillibactin-mediated iron acquisition system is a crucial pathway for these bacteria and represents a potential target for the development of novel antimicrobial agents.

This document provides detailed application notes and protocols for studying the key aspects of Bacillibactin uptake and transport in bacteria. These methodologies are essential for researchers investigating bacterial iron metabolism, siderophore biology, and for professionals in drug development targeting these pathways.

Bacillibactin Transport Pathway Overview

The transport of Bacillibactin in Bacillus subtilis involves several key steps:

• Biosynthesis and Export: Bacillibactin is synthesized intracellularly by a non-ribosomal peptide synthetase (NRPS) complex encoded by the dhb gene cluster.[2][3] It is then exported out of the cell, a process in which the YmfE major facilitator super-family (MFS)-type transporter is implicated.[3]

• Iron Chelation: Extracellular Bacillibactin binds to ferric iron with high affinity, forming a Ferri-Bacillibactin complex.

• Uptake: The Ferri-Bacillibactin complex is recognized and bound by the substrate-binding protein FeuA.[1][4] This complex is then transported across the cell membrane by the FeuBC ABC transporter, a process powered by ATP hydrolysis.[1][3]

• Intracellular Iron Release: Once inside the cytoplasm, the iron is released from the Ferri-Bacillibactin complex through hydrolysis of the siderophore by the BesA esterase.[1][5]

The expression of the genes involved in this pathway is tightly regulated by the ferric uptake regulator (Fur) protein, which represses their transcription in iron-replete conditions.[3][4] Additionally, the transcriptional activator Btr induces the expression of the feuABC operon in the presence of Bacillibactin.[4][6]

Data Presentation: Quantitative Analysis of Bacillibactin Transport Components

This table summarizes the available quantitative data for the key components of the Bacillibactin transport system in Bacillus subtilis.

Component	Parameter	Value	Method	Reference(s)
FeuA (Substrate-Binding Protein)	Kd for Ferri-Bacillibactin	57 ± 1 nM	Not specified	[1]
BesA (Ferri-Bacillibactin Esterase)	KM for Ferri-Bacillibactin	0.54 µM	in vitro kinetic studies	[7]
KM for Bacillibactin	24.4 µM	in vitro kinetic studies	[7]
KM for Enterobactin	221 µM	in vitro kinetic studies	[7]
Catalytic Efficiency (Ferri-BB vs. BB)	25-fold higher for Ferri-BB	in vitro kinetic studies	[1]

Mandatory Visualizations

Bacillibactin Uptake and Transport Pathway

Caption: Overview of the Ferri-Bacillibactin uptake pathway in Bacillus subtilis.

Experimental Workflow for Radiolabeled Iron Uptake Assay

Caption: Workflow for a radiolabeled iron uptake assay to measure Bacillibactin-mediated iron transport.

Experimental Protocols

Protocol 1: Purification of Bacillibactin from Bacillus subtilis Culture

Objective: To isolate and purify Bacillibactin from bacterial culture supernatants for use in uptake and transport assays.

Materials:

• Bacillus subtilis strain capable of producing Bacillibactin (e.g., a prototrophic strain, not a lab strain with an sfp mutation).

• Succinate (B1194679) medium (SM) or other suitable iron-deficient medium.

• 12 N HCl.

• Rotary vacuum evaporator.

• Amberlite XAD-400 resin (or similar).

• Methanol.

• Chrome Azurol S (CAS) assay reagents for monitoring siderophore production.[8][9][10][11]

Procedure:

• Culture Growth: Inoculate a 5 L flask containing 2 L of SM medium with a 5 x 10⁻⁵ cells/mL suspension of B. subtilis. Incubate at 28 ± 2 °C for 24 hours with shaking.[12]

• Harvest Supernatant: Centrifuge the culture at 9,370 x g for 15 minutes to pellet the cells. Collect the cell-free supernatant.[12]

• Confirm Siderophore Production: Perform a CAS assay on a small aliquot of the supernatant to confirm the presence of siderophores.[12]

• Acidification and Concentration: Adjust the pH of the supernatant to 6.0 with 12 N HCl. Concentrate the acidified supernatant approximately 10-fold using a rotary vacuum evaporator at 50 °C and 100 rpm.[12]

• Resin Chromatography:

  • Pack a column with Amberlite XAD-400 resin and wash thoroughly with deionized water.

  • Load the concentrated supernatant onto the column.

  • Wash the column with several volumes of deionized water to remove unbound components.

  • Elute the bound Bacillibactin with a stepwise gradient of methanol.

  • Collect fractions and monitor each fraction for the presence of siderophores using the CAS assay.[13]

• Pooling and Final Preparation: Pool the CAS-positive fractions and evaporate the methanol. The resulting purified Bacillibactin can be lyophilized for long-term storage.

Protocol 2: Growth Promotion Assay

Objective: To determine if Bacillibactin can support the growth of a bacterial strain in an iron-limited environment.

Materials:

• Bacterial strain to be tested.

• Iron-deficient minimal medium (e.g., a modified MOPS or succinate medium treated with Chelex-100 to remove trace iron).

• Purified Bacillibactin.

• FeCl₃ (as a positive control).

• 96-well microplate.

• Plate reader for measuring optical density (OD₆₀₀).

Procedure:

• Prepare Inoculum: Grow the test bacterial strain overnight in an iron-replete medium (e.g., LB broth). Wash the cells several times with iron-free saline or minimal medium to remove stored iron. Resuspend the cells in the iron-deficient minimal medium and adjust the OD₆₀₀ to a starting value of approximately 0.01.[14]

• Set up Microplate:

  • In a 96-well plate, add the iron-deficient medium to each well.

  • Create a serial dilution of purified Bacillibactin across a range of concentrations (e.g., 0.1 µM to 100 µM).

  • Include a negative control with no added iron source.

  • Include a positive control with a known iron source, such as FeCl₃ (e.g., 10 µM).

• Inoculation and Incubation: Inoculate the wells with the prepared bacterial suspension. Incubate the plate at the optimal growth temperature for the bacterium (e.g., 37°C) with shaking.

• Measure Growth: Monitor bacterial growth over time (e.g., every 2-4 hours for 24-48 hours) by measuring the OD₆₀₀ using a microplate reader.

• Data Analysis: Plot the growth curves (OD₆₀₀ vs. time) for each concentration of Bacillibactin and the controls. The ability of Bacillibactin to promote growth will be evident by an increase in the final OD₆₀₀ compared to the negative control.

Protocol 3: Radiolabeled Iron (⁵⁵Fe) Uptake Assay

Objective: To directly measure the rate of iron uptake mediated by Bacillibactin.

Materials:

• Bacillus subtilis strain.

• Iron-deficient minimal medium.

• Purified Bacillibactin.

• ⁵⁵FeCl₃ (radiolabeled ferric chloride).

• Uptake buffer (e.g., iron-free minimal medium).

• 0.45 µm nitrocellulose membrane filters.

• Scintillation fluid and scintillation counter.

Procedure:

• Prepare ⁵⁵Fe-Bacillibactin:

  • In a microcentrifuge tube, mix equimolar amounts of purified Bacillibactin and FeCl₃.

  • Add a known amount of ⁵⁵FeCl₃ to the mixture.

  • Incubate at room temperature for 1-2 hours to allow the formation of the ⁵⁵Fe-Bacillibactin complex.

• Prepare Cells:

  • Grow B. subtilis in an iron-deficient minimal medium to induce the expression of siderophore uptake systems.

  • Harvest the cells in the mid-logarithmic phase of growth by centrifugation.

  • Wash the cells twice with ice-cold uptake buffer.

  • Resuspend the cells in uptake buffer to a desired cell density (e.g., OD₆₀₀ of 0.5).

• Uptake Experiment:

  • Pre-warm the cell suspension to the optimal growth temperature (e.g., 37°C).

  • Initiate the uptake by adding a specific concentration of the ⁵⁵Fe-Bacillibactin complex to the cell suspension.

  • At various time points (e.g., 0, 1, 2, 5, 10, 15 minutes), withdraw an aliquot of the cell suspension.

• Filtration and Washing:

  • Immediately filter the aliquot through a 0.45 µm nitrocellulose membrane to separate the cells from the medium.

  • Rapidly wash the filter with ice-cold uptake buffer to remove non-specifically bound radioactivity.

• Quantification:

  • Place the filter in a scintillation vial, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the amount of ⁵⁵Fe taken up by the cells at each time point (typically expressed as pmol of Fe per mg of cellular protein or per 10⁹ cells).

  • Plot the iron uptake over time to determine the initial rate of transport.

Protocol 4: In Vitro BesA Esterase Activity Assay

Objective: To measure the enzymatic activity of the BesA esterase in hydrolyzing Ferri-Bacillibactin.

Materials:

• Purified BesA enzyme.

• Purified Ferri-Bacillibactin complex.

• Reaction buffer (e.g., Tris-HCl or phosphate (B84403) buffer at a suitable pH).

• HPLC system with a C18 column.

Procedure:

• Enzyme Reaction:

  • Set up a reaction mixture containing the reaction buffer, a known concentration of purified BesA, and a range of concentrations of the Ferri-Bacillibactin substrate.

  • Incubate the reaction at a controlled temperature (e.g., 37°C).

• Time Points and Quenching:

  • At different time points, take aliquots of the reaction mixture and stop the reaction, for example, by adding an acid (e.g., trifluoroacetic acid) or by heat inactivation.

• HPLC Analysis:

  • Analyze the quenched reaction samples by reverse-phase HPLC.

  • Monitor the disappearance of the Ferri-Bacillibactin peak and the appearance of the hydrolysis product peaks over time.

• Data Analysis:

  • Quantify the peak areas to determine the concentration of substrate consumed and product formed.

  • Calculate the initial reaction velocity for each substrate concentration.

  • Determine the kinetic parameters (KM and Vmax) by fitting the data to the Michaelis-Menten equation. The catalytic efficiency (kcat/KM) can also be calculated.[1]

References

• 1. Ferri-bacillibactin uptake and hydrolysis in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bacillibactin - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 5. besA [subtiwiki.uni-goettingen.de]
• 6. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. uniprot.org [uniprot.org]
• 8. researchgate.net [researchgate.net]
• 9. protocols.io [protocols.io]
• 10. tsijournals.com [tsijournals.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame | MDPI [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Role of the Fur Regulon in Iron Transport in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Large-Scale Bacillibactin Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin is a catecholate siderophore produced by various Bacillus species, most notably Bacillus subtilis, under iron-limiting conditions. As a high-affinity iron chelator, it plays a crucial role in microbial iron acquisition. This property, along with its potential antimicrobial and biofilm-inhibiting activities, makes Bacillibactin a molecule of significant interest for various applications in medicine and biotechnology. This document provides a comprehensive protocol for the large-scale fermentation of Bacillus subtilis for the production of Bacillibactin, including media optimization, fermentation parameters, and a detailed downstream purification process.

Regulatory Pathway for Bacillibactin Production

Bacillibactin biosynthesis is tightly regulated by the intracellular iron concentration. Under iron-replete conditions, the Ferric uptake regulator (Fur) protein binds to Fe²⁺ and acts as a transcriptional repressor, binding to "Fur box" sequences in the promoter region of the dhb (dihydroxybenzoate) operon. This operon (dhbACEBF) encodes the enzymes responsible for Bacillibactin synthesis. When intracellular iron levels are low, Fur is unable to bind to the promoter, leading to the transcription of the dhb genes and subsequent production of Bacillibactin.

Caption: Iron-dependent regulation of the Bacillibactin (dhb) operon by the Fur protein.

Large-Scale Fermentation Protocol

This protocol is designed for a fed-batch fermentation process, which allows for high cell densities and increased product yields by overcoming substrate limitations and catabolite repression.

Media Composition

For large-scale industrial production, cost-effective media components are crucial. The following are representative media compositions for the initial batch and the fed-batch phases. Note that iron should be limited to induce siderophore production.

Component	Seed Culture Medium (g/L)	Batch Fermentation Medium (g/L)	Fed-Batch Feed Medium (Concentrated)
Glucose	20	25	500 g/L
Corn Steep Liquor	-	15	-
Soybean Meal	15	-	-
Yeast Extract	5	10	100 g/L
(NH₄)₂SO₄	2	5	100 g/L
K₂HPO₄	1	2	20 g/L
KH₂PO₄	1	1	10 g/L
MgSO₄·7H₂O	0.5	1	10 g/L
MnSO₄·H₂O	0.01	0.02	0.2 g/L
CaCO₃ (as antifoam/pH buffer)	1	2	-

Note: All media should be prepared in deionized water and sterilized. Glucose and phosphate (B84403) solutions should be autoclaved separately to prevent precipitation.

Inoculum Preparation

A multi-stage inoculum development is recommended to ensure a healthy and active starter culture for the production fermenter.

Caption: Workflow for the preparation of inoculum for large-scale fermentation.

Fermentation Parameters

The following parameters should be monitored and controlled during the fed-batch fermentation process.

Parameter	Recommended Setpoint/Range	Control Strategy
Temperature	37°C	Automatic control via heating/cooling jacket.
pH	7.0	Maintained by automatic addition of 2M H₂SO₄ and 20% (v/v) NH₄OH.
Dissolved Oxygen (DO)	> 20% saturation	Cascade control: 1. Increase agitation (e.g., 200-600 rpm). 2. Increase aeration rate (e.g., 0.5-1.5 vvm).
Agitation	200-600 rpm (depending on vessel geometry and DO)	Controlled to maintain DO and ensure adequate mixing.
Fermentation Time	48-72 hours	Monitored by periodic sampling for cell density (OD₆₀₀) and Bacillibactin concentration.
Feeding Strategy	Initiate feed when initial glucose is depleted. Exponential feed to maintain a specific growth rate (e.g., μ = 0.1 h⁻¹), or DO-stat based feeding.	The feed rate is controlled to avoid excess glucose accumulation, which can lead to the production of inhibitory byproducts like acetate (B1210297).

Expected Yields

Bacillibactin yield is highly dependent on the strain, medium composition, and fermentation conditions. The following table provides a summary of reported yields under different conditions.

Scale	Strain	Medium	Yield (mg/L)	Reference
Lab-Scale (Flask)	B. subtilis LSBS2	Succinic Acid Medium	296	[1][2]
Lab-Scale (Flask)	B. subtilis (LSBS2)	Liquid Medium	20	[3]
Bench-Scale (5L)	B. anthracis	Iron-Deficient Medium	~5-15 µg/mL (5-15 mg/L)	[4]
Projected Industrial Scale (>1000L)	High-producing B. subtilis	Optimized Fed-Batch	500 - 1500+	Projected

Note: The projected industrial-scale yield is an estimation based on process optimization from lab and bench scales. Actual yields may vary.

Downstream Processing and Purification

The recovery and purification of Bacillibactin from the fermentation broth is a critical step. The following protocol outlines a scalable, multi-step process.

Caption: A multi-step workflow for the downstream processing and purification of Bacillibactin.

Experimental Protocols

1. Cell Removal:

• Process the fermentation broth through a continuous-flow disc stack centrifuge to separate the bacterial cells from the supernatant.

• The cell-free supernatant is the product-containing stream.

2. Solvent Extraction:

• Transfer the cell-free supernatant to a liquid-liquid extraction vessel.

• Cool the supernatant to 4°C.

• Adjust the pH of the supernatant to 2.0 using concentrated HCl to protonate the catechol groups of Bacillibactin, making it more soluble in organic solvents.

• Add an equal volume of ethyl acetate and mix vigorously.

• Allow the phases to separate. The reddish-brown color, characteristic of the iron-Bacillibactin complex, will move to the ethyl acetate (upper) phase.

• Collect the organic phase. Repeat the extraction on the aqueous phase to maximize recovery.

3. Concentration:

• Pool the ethyl acetate fractions and concentrate the volume under reduced pressure using a large-scale rotary evaporator or a falling film evaporator.

• This step removes the bulk of the solvent, yielding a concentrated, oily crude extract.

4. Chromatographic Purification:

• Option A (Adsorption Chromatography):

  • Dissolve the crude extract in a minimal amount of methanol (B129727).

  • Load the dissolved extract onto a column packed with Amberlite XAD resin, pre-equilibrated with water.

  • Wash the column with several column volumes of water to remove salts and hydrophilic impurities.

  • Elute the Bacillibactin with a stepwise or linear gradient of methanol in water (e.g., 20-80% methanol).

  • Collect fractions and analyze for Bacillibactin presence using a spectrophotometer (absorbance at ~315 nm) or by HPLC.

• Option B (Affinity Chromatography - for higher purity):

  • Utilize a boronate affinity chromatography column. Catechol groups of Bacillibactin form stable complexes with the boronate resin under basic conditions (pH > 8.0).

  • Load the crude extract (dissolved in loading buffer) onto the column.

  • Wash with loading buffer to remove non-binding impurities.

  • Elute the bound Bacillibactin by lowering the pH (e.g., with a buffer containing acetic acid), which disrupts the boronate-catechol complex.

  • This method offers high selectivity for catechol-containing compounds.

5. Final Product Formulation:

• Pool the pure fractions from chromatography.

• Remove the solvent via evaporation.

• The final purified Bacillibactin can be obtained as a stable powder by lyophilization (freeze-drying).

Conclusion

This document provides a framework for the large-scale production of Bacillibactin using a fed-batch fermentation strategy with Bacillus subtilis. The outlined protocols for media preparation, fermentation, and downstream processing are based on established principles for microbial secondary metabolite production. Optimization of specific parameters, particularly the feeding strategy and purification chromatography, will be necessary to maximize yield and purity for specific industrial applications. The provided data and workflows serve as a comprehensive guide for researchers and professionals aiming to scale up Bacillibactin production for further development and application.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 4. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Extraction of Bacillibactin

Introduction

Bacillibactin is a catecholate siderophore produced by various Bacillus species, including B. subtilis and B. anthracis, to sequester ferric iron from the environment.[1] Its high affinity for iron and its role in microbial iron acquisition make it a subject of interest in microbiology, drug development, and biotechnology. Efficient concentration and purification of Bacillibactin from complex culture supernatants are crucial for its characterization and downstream applications. Solid-phase extraction (SPE) is a rapid and selective sample preparation technique that can be effectively employed for this purpose.[2] This application note provides a detailed protocol for the concentration of Bacillibactin from bacterial culture supernatants using C18 solid-phase extraction cartridges.

Principle of the Method

This method utilizes a reversed-phase C18 sorbent for the solid-phase extraction of Bacillibactin. The general steps involve conditioning the C18 cartridge to activate the stationary phase, loading the pre-treated sample, washing away unbound impurities, and finally eluting the retained Bacillibactin with an appropriate organic solvent. The protocol is based on a bind-elute mechanism where Bacillibactin is retained on the hydrophobic C18 sorbent while more polar components of the culture medium are washed away.

Quantitative Data Summary

The following table summarizes the quantitative data for Bacillibactin purification using a Sep-Pak C18 column as reported in the literature. It is important to note that comprehensive data on recovery rates and concentration factors for SPE of Bacillibactin are not extensively documented. The presented data is based on the quantification of siderophores from culture supernatants. Researchers are encouraged to perform method validation to determine recovery rates and concentration factors for their specific sample matrices and experimental conditions.

Purification Step	Sample Volume (mL)	Elution Solvent	Siderophore Yield (mg/L)	Reference
Concentrated Supernatant	5	20% (v/v) Acetonitrile	200 (in filtrate)	[1][3]
Water Wash	2	Distilled Water	20	[1][3]

Note: The referenced study by Nithyapriya et al. (2021) indicated that the filtrate after passing through the C18 column was strongly positive for siderophores, which might suggest that under the specific conditions used (e.g., neutral pH of the concentrated supernatant), Bacillibactin was not fully retained on the C18 sorbent.[1][3] The protocol provided below includes an acidification step of the sample, which is a common practice in reversed-phase SPE to enhance the retention of acidic compounds like catecholate siderophores.

Detailed Experimental Protocols

Preparation of Bacillibactin-Containing Culture Supernatant

• Bacterial Culture: Inoculate a suitable Bacillus species (e.g., Bacillus subtilis) in an iron-deficient medium to induce siderophore production.

• Incubation: Incubate the culture under appropriate conditions (e.g., 28-37°C with shaking) for 24-48 hours.

• Cell Removal: Centrifuge the bacterial culture at a high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells.

• Supernatant Collection: Carefully decant and collect the cell-free supernatant.

• Pre-filtration: Filter the supernatant through a 0.22 µm filter to remove any remaining cells and particulate matter.

• Acidification: Adjust the pH of the supernatant to < 3 with an appropriate acid (e.g., trifluoroacetic acid (TFA) to a final concentration of 0.1% or formic acid). This step is crucial for the efficient retention of catecholate siderophores on the C18 stationary phase.

Solid-Phase Extraction Protocol for Bacillibactin

This protocol is designed for a standard 1 mL C18 SPE cartridge. The volumes should be adjusted proportionally for cartridges with different sorbent masses.

Materials:

• C18 SPE Cartridges (e.g., Sep-Pak C18)

• SPE vacuum manifold or positive pressure manifold

• Conditioning Solution: 90% Methanol in water with 0.1% TFA

• Equilibration Solution: 0.1% TFA in water

• Wash Solution: 5% Methanol in water with 0.1% TFA

• Elution Solution: 50% Acetonitrile in water with 0.1% TFA

• Acidified culture supernatant

Procedure:

• Conditioning:

  • Pass 3 mL of Conditioning Solution through the C18 cartridge.

  • Ensure the sorbent bed does not go dry.

• Equilibration:

  • Pass 2 mL of Equilibration Solution through the cartridge.

  • Again, ensure the sorbent bed remains wetted.

• Sample Loading:

  • Slowly load the acidified culture supernatant onto the cartridge at a flow rate of approximately 1 drop per second.

  • Collect the flow-through to check for any unbound Bacillibactin if method validation is being performed.

• Washing:

  • Wash the cartridge with 1 mL of Wash Solution to remove salts and other polar impurities.

  • Collect the wash fraction separately.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the bound Bacillibactin by slowly passing 1 mL of Elution Solution through the cartridge.

  • For optimal recovery, a second elution with an additional 1 mL of Elution Solution can be performed into the same collection tube.

• Post-Elution Processing:

  • The collected eluate contains the concentrated Bacillibactin.

  • This fraction can be dried down using a centrifugal vacuum concentrator (e.g., SpeedVac) and reconstituted in a smaller volume of a suitable solvent for further analysis (e.g., HPLC, LC-MS).

Visualizations

Bacillibactin Biosynthesis Pathway

Caption: Biosynthesis pathway of Bacillibactin from chorismate.

Solid-Phase Extraction Workflow for Bacillibactin

Caption: Workflow for Bacillibactin concentration using SPE.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Characterization of Ferri-Bacillibactin Complexes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the characterization of ferri-bacillibactin complexes. Bacillibactin, a catecholate siderophore produced by various Bacillus species, plays a crucial role in iron acquisition, making its ferric complex a key target for understanding bacterial physiology and developing novel antimicrobial strategies.

Introduction to Ferri-Bacillibactin

Bacillibactin is a cyclic trimeric lactone of 2,3-dihydroxybenzoyl-glycyl-threonine.[1] It is synthesized by a non-ribosomal peptide synthetase (NRPS) machinery encoded by the dhb gene cluster.[1][2] Under iron-limiting conditions, Bacillus subtilis and other related bacteria secrete bacillibactin to scavenge ferric iron (Fe³⁺) from the environment with extremely high affinity.[1][3] The resulting ferri-bacillibactin complex is then recognized by specific receptors on the bacterial cell surface and transported into the cytoplasm.[4][5] Inside the cell, iron is released from the complex through hydrolysis, making it available for essential metabolic processes.[3][4] The ferri-bacillibactin uptake and hydrolysis pathway is a potential target for the development of novel antibiotics.

Physicochemical and Biological Properties

The ferri-bacillibactin complex exhibits distinct properties that are fundamental to its biological function. A summary of key quantitative data is presented below.

Property	Value	Organism/System	Reference
Molecular Formula	C₃₉H₄₂N₆O₁₈	-	[6]
Monoisotopic Mass	882.25555851 Da	-	[6]
Binding Affinity (Kd) of Ferri-Bacillibactin to FeuA	57 ± 1 nM	Bacillus subtilis	[4][5]
Catalytic Efficiency (kcat/Km) of BesA for Ferri-Bacillibactin Hydrolysis	25-fold higher than for apo-bacillibactin	In vitro	[4][5]
UV-Vis Absorption Maxima (Ferri-complex)	~495 nm	Spectrophotometry	[7]
Precursor m/z [M+H]⁺	883.265	LC-MS	[6]

Key Biological Pathways

Ferri-Bacillibactin Uptake and Iron Release in Bacillus subtilis

The uptake of ferri-bacillibactin in B. subtilis is a well-characterized process mediated by an ABC (ATP-binding cassette) transporter system. Upon entering the cytoplasm, the complex is hydrolyzed to release iron.

Caption: Ferri-bacillibactin uptake and iron release pathway in B. subtilis.

Experimental Protocols

Protocol for Siderophore Production and Isolation

This protocol describes the cultivation of Bacillus subtilis for bacillibactin production and subsequent isolation of the siderophore.

Caption: Workflow for bacillibactin production and isolation.

Methodology:

• Culture Preparation: Inoculate a single colony of Bacillus subtilis into a minimal medium with low iron content.[8] To induce high siderophore production, the iron concentration should be limiting.

• Incubation: Grow the culture at 37°C with vigorous shaking for 24-48 hours.

• Cell Removal: Pellet the bacterial cells by centrifugation (e.g., 10,000 x g for 15 minutes at 4°C).

• Supernatant Collection: Carefully decant the supernatant, which contains the secreted bacillibactin.

• Extraction:

  • Solvent Extraction: Acidify the supernatant to approximately pH 2 with concentrated HCl and extract three times with an equal volume of ethyl acetate.

  • Resin Adsorption: Alternatively, pass the supernatant through a column packed with Amberlite XAD-4 or a similar adsorbent resin.[9] Elute the bound siderophores with methanol (B129727).

• Concentration: Evaporate the ethyl acetate or methanol under reduced pressure to obtain the crude siderophore extract.

• Purification: Purify bacillibactin from the crude extract using reverse-phase high-performance liquid chromatography (RP-HPLC).[10][11] A C18 column with a water/acetonitrile gradient containing 0.1% formic acid is a common method.[12]

Protocol for the Detection and Characterization of Ferri-Bacillibactin

This protocol outlines the steps to form the ferri-bacillibactin complex and characterize it using spectroscopic and mass spectrometry techniques.

Methodology:

• Complex Formation:

  • Dissolve the purified bacillibactin in a suitable buffer (e.g., Tris-HCl, pH 7.4).

  • Add a fresh solution of FeCl₃ in a 1:1.1 molar ratio (bacillibactin:FeCl₃) to ensure complete complexation.

  • The formation of the reddish-brown ferri-bacillibactin complex should be visually apparent.

• Spectroscopic Analysis:

  • UV-Visible Spectroscopy: Record the absorption spectrum of the ferri-bacillibactin complex from 300 to 700 nm. A characteristic absorption maximum should be observed around 495 nm, which is indicative of the ferric-catecholate charge transfer band.[7]

  • Circular Dichroism (CD) Spectroscopy: CD spectroscopy can be used to determine the chirality of the iron complex.[13]

• Mass Spectrometry Analysis:

  • LC-MS/MS: Analyze the ferri-bacillibactin complex by liquid chromatography-mass spectrometry (LC-MS) to confirm its molecular weight.[6][14] The expected protonated molecule [M+H]⁺ should be observed at an m/z of approximately 883.3.[15] Tandem mass spectrometry (MS/MS) can be used to obtain fragmentation patterns for structural confirmation.[16]

Protocol for Chrome Azurol S (CAS) Assay for Siderophore Detection

The CAS assay is a universal colorimetric method for detecting siderophores. It is based on the competition for iron between the siderophore and the strong chelator, chrome azurol S.

Caption: Logical flow of the Chrome Azurol S (CAS) assay.

Methodology:

• CAS Agar (B569324) Plate Preparation: Prepare CAS agar plates as described by Schwyn and Neilands.[17]

• Inoculation: Spot a small volume (e.g., 5-10 µL) of the bacterial culture supernatant onto the CAS agar plate.

• Incubation: Incubate the plates at 37°C for 24-48 hours.

• Observation: A positive result is indicated by a color change of the agar from blue to orange or yellow around the spot, signifying that the siderophore has removed the iron from the CAS dye complex.[17][18] The diameter of the halo can be used for semi-quantitative estimation of siderophore production.[8]

Applications in Drug Development

The ferri-bacillibactin uptake system is a promising target for the development of novel antimicrobial agents. Strategies include:

• "Trojan Horse" Antibiotics: Conjugating antibiotics to bacillibactin or its analogs to facilitate their uptake into the bacterial cell via the siderophore transport machinery.

• Inhibitors of Uptake: Developing molecules that block the binding of ferri-bacillibactin to the FeuA receptor or inhibit the function of the FeuBC transporter.

• Inhibitors of Iron Release: Designing compounds that inhibit the BesA esterase, thereby preventing the release of iron from the ferri-bacillibactin complex within the cytoplasm and leading to iron starvation.

The detailed characterization of ferri-bacillibactin complexes is a critical first step in pursuing these drug development strategies. The protocols and information provided herein serve as a valuable resource for researchers in this field.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Ferri-bacillibactin uptake and hydrolysis in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oipub.com [oipub.com]
• 6. Bacillibactin | C39H42N6O18 | CID 125349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scilit.com [scilit.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. mdpi.com [mdpi.com]
• 10. High-performance liquid chromatography of siderophores from fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Bacillibactin class siderophores produced by the endophyte Bacillus subtilis NPROOT3 as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for In Vitro Iron Chelation Assays of Bacillibactin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin is a catecholate siderophore produced by Bacillus subtilis and other members of the Bacillus genus to scavenge ferric iron (Fe³⁺) from the environment.[1] Its high affinity for iron makes it a subject of interest in microbiology, biotechnology, and drug development, particularly in the context of antimicrobial strategies and iron-related disease therapies.[2][3] Accurate and reproducible in vitro assays are crucial for quantifying the iron-chelating activity of Bacillibactin and for screening potential inhibitors of its biosynthesis or function.

These application notes provide detailed protocols for the most common in vitro iron chelation assays for Bacillibactin, namely the Chrome Azurol S (CAS) agar (B569324) assay for qualitative screening and the liquid CAS assay for quantitative analysis. Additionally, this document presents a summary of key quantitative data related to Bacillibactin's iron chelation and uptake, along with diagrams illustrating the experimental workflow and the biological pathway of iron acquisition.

Quantitative Data Summary

The following table summarizes key quantitative parameters related to the iron-chelating activity and transport of Bacillibactin.

Parameter	Value	Organism/Conditions	Reference
Ferric Complex Formation Constant (β110)	10⁴⁸	Bacillus subtilis	[4]
Ferri-Bacillibactin Binding Affinity (Kd) to FeuA	57 ± 1 nM	Bacillus subtilis	[5]
Bacillibactin Production	296 mg/L	Bacillus subtilis LSBS2 in succinic acid medium	[2][6]
Bacillibactin Production	20 mg/L	Bacillus subtilis (LSBS2) in liquid medium	[7]

Experimental Protocols

Chrome Azurol S (CAS) Agar Assay (Qualitative)

This method is a rapid and sensitive technique for the visual detection of siderophore production, including Bacillibactin, by bacterial colonies. The assay is based on the principle that a strong chelator, like Bacillibactin, will remove iron from the blue-colored CAS-iron complex, resulting in a color change to orange or yellow.[8][9]

Materials:

• Chrome Azurol S (CAS)

• Hexadecyltrimethylammonium bromide (HDTMA)

• Piperazine-N,N′-bis(2-ethanesulfonic acid) (PIPES)

• FeCl₃·6H₂O

• 10 mM HCl

• Nutrient Agar or other suitable growth medium

• Sterile petri dishes

• Acid-washed glassware[8]

Procedure:

• Preparation of CAS Stock Solution:

  • Dissolve 60.5 mg of CAS in 50 mL of deionized water.[10]

• Preparation of Iron(III) Solution:

  • Dissolve 27 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.[11]

• Preparation of HDTMA Solution:

  • Dissolve 72.9 mg of HDTMA in 40 mL of deionized water.[10]

• Preparation of CAS Assay Solution:

  • Slowly add the iron(III) solution to the CAS stock solution while stirring.

  • To this mixture, slowly add the HDTMA solution. The resulting solution will be dark blue. Autoclave this solution.

• Preparation of PIPES Buffer:

  • Prepare a 1 M PIPES buffer and adjust the pH to 6.8.

• Preparation of CAS Agar Plates:

  • Prepare 900 mL of your desired growth medium (e.g., LB agar) and autoclave.[8]

  • Allow the autoclaved medium to cool to approximately 50°C.[8]

  • Aseptically add 100 mL of the sterile CAS assay solution to the cooled agar medium and mix gently but thoroughly.[8]

  • Pour the CAS agar into sterile petri dishes and allow them to solidify.

• Inoculation and Incubation:

  • Spot-inoculate the bacterial strain of interest (e.g., Bacillus subtilis) onto the center of the CAS agar plate.

  • Incubate the plates at the optimal growth temperature for the bacterium (e.g., 28-37°C) for 24-72 hours.[2]

• Observation:

  • Observe the plates for the formation of a yellow to orange halo around the bacterial growth, which indicates siderophore production.[8] The diameter of the halo can be measured for semi-quantitative comparison.[12]

Liquid Chrome Azurol S (CAS) Assay (Quantitative)

This spectrophotometric assay allows for the quantification of siderophore production in liquid culture supernatants. The principle is the same as the agar-based assay, where the decrease in absorbance of the CAS-iron complex is proportional to the amount of siderophore present.[9][12]

Materials:

• CAS assay solution (prepared as described above)

• Shuttle Solution (0.2 M 5-sulfosalicylic acid)

• Bacterial culture supernatant (cell-free)

• 96-well microtiter plate

• Microplate reader or spectrophotometer

Procedure:

• Preparation of CAS Assay Solution: Prepare the blue CAS assay solution as detailed in the qualitative assay protocol.

• Sample Preparation:

  • Grow the bacterial strain in an appropriate iron-limited liquid medium.

  • Centrifuge the culture at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the cells.[2]

  • Collect the cell-free supernatant for analysis.

• Assay Performance:

  • In a 96-well plate, add 100 µL of the CAS assay solution to each well.[12]

  • Add 100 µL of the bacterial supernatant to the wells.[12]

  • For a reference (Ar), use 100 µL of the sterile growth medium mixed with 100 µL of the CAS assay solution.[12]

  • For a blank (As), use 100 µL of the bacterial supernatant mixed with 100 µL of the shuttle solution.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 20 minutes to a few hours).[12]

• Measurement:

  • Measure the absorbance of the samples at 630 nm.

• Calculation of Siderophore Units:

  • The percentage of siderophore units can be calculated using the following formula: % Siderophore Units = [(Ar - As) / Ar] x 100

  • Where Ar is the absorbance of the reference and As is the absorbance of the sample.

Visualizations

Experimental Workflow: Quantitative CAS Assay

Caption: Workflow for the quantitative liquid Chrome Azurol S (CAS) assay.

Bacillibactin-Mediated Iron Uptake Pathway

Caption: Simplified pathway of iron uptake mediated by Bacillibactin in Bacillus subtilis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Enzymatic Hydrolysis of Trilactone Siderophores: Where Chiral Recognition Occurs in Enterobactin and Bacillibactin Iron Transport - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ferri-bacillibactin uptake and hydrolysis in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 8. Siderophore Detection assay [protocols.io]
• 9. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays | Springer Nature Experiments [experiments.springernature.com]
• 10. Chrome azurol S (CAS) assay for siderophore detection [bio-protocol.org]
• 11. journals.asm.org [journals.asm.org]
• 12. benchchem.com [benchchem.com]

Application of Bacillibactin in the Bioremediation of Heavy Metals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bacillibactin, a catecholate siderophore produced by Bacillus species, most notably Bacillus subtilis, is a small molecule with an exceptionally high affinity for ferric iron (Fe³⁺). This high binding affinity is not exclusive to iron; bacillibactin also has the potential to form stable complexes with various divalent and trivalent heavy metal ions. This chelating property makes it a promising agent for the bioremediation of heavy metal-contaminated environments. By sequestering toxic heavy metals, bacillibactin can reduce their bioavailability and facilitate their removal from soil and water. These application notes provide an overview of the mechanisms, quantitative data (where available), and detailed protocols for the production, purification, and application of bacillibactin in heavy metal bioremediation.

Mechanism of Action

The primary mechanism by which bacillibactin contributes to the bioremediation of heavy metals is chelation. The catechol groups within the bacillibactin structure act as bidentate ligands, coordinating with metal ions to form stable, soluble complexes. This process can mobilize heavy metals from soil matrices, making them available for uptake by plants (phytoextraction) or for removal from aqueous solutions. In Bacillus subtilis, the biosynthesis of bacillibactin is regulated by the ferric uptake regulator (Fur) protein in response to iron limitation. The genes responsible for its synthesis are organized in the dhb (dihydroxybenzoate) operon.

Data Presentation: Heavy Metal Sequestration by Bacillibactin

A critical aspect of evaluating a chelating agent for bioremediation is its binding affinity for target metals, quantified by the stability constant (log K). While the stability constant for the ferric-bacillibactin complex is well-documented, comprehensive quantitative data for its binding affinities with other heavy metals are not widely available in peer-reviewed literature. The following table summarizes the known stability constant for Fe(III) and provides a template for researchers to populate as new data becomes available through the experimental protocols outlined below.

Heavy Metal Ion	Stability Constant (log K)	Method of Determination	Reference
Fe(III)	~47.5	Potentiometric and Spectrophotometric Titrations	[1]
Cd(II)	Data not available	-	-
Pb(II)	Data not available	-	-
Cu(II)	Data not available	-	-
Zn(II)	Data not available	-	-
Ni(II)	Data not available	-	-
Cr(III)	Data not available	-	-

Mandatory Visualizations

Caption: Bacillibactin biosynthesis pathway regulated by iron availability.

Caption: Experimental workflow for bacillibactin-mediated bioremediation studies.

Experimental Protocols

Protocol 1: Production and Purification of Bacillibactin

This protocol is adapted from methodologies for siderophore production and purification.

Materials:

• Bacillus subtilis strain (e.g., ATCC 21332)

• Iron-deficient medium (e.g., a modified succinate (B1194679) medium)

• Ethyl acetate

• Hydrochloric acid (HCl)

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

Procedure:

• Inoculation and Culture: Inoculate a starter culture of Bacillus subtilis in a nutrient-rich broth and grow overnight. Inoculate the iron-deficient medium with the overnight culture (1% v/v) and incubate at 30°C with shaking (200 rpm) for 48-72 hours.

• Supernatant Collection: Centrifuge the culture at 10,000 x g for 20 minutes at 4°C to pellet the bacterial cells.

• Extraction: Carefully decant the supernatant. Acidify the supernatant to pH 2.0 with concentrated HCl. Extract the acidified supernatant three times with an equal volume of ethyl acetate.

• Concentration: Pool the ethyl acetate fractions and evaporate to dryness using a rotary evaporator.

• Purification: Resuspend the dried extract in a minimal volume of methanol. Purify the bacillibactin using a preparative HPLC system with a C18 column and a suitable gradient of acetonitrile (B52724) in water.

• Quantification: The presence and quantity of siderophore can be initially assessed using the Chrome Azurol S (CAS) assay.

Protocol 2: In Vitro Heavy Metal Removal Assay

This protocol provides a framework for assessing the efficacy of purified bacillibactin in removing heavy metals from an aqueous solution.

Materials:

• Purified bacillibactin

• Stock solutions of heavy metal salts (e.g., CdCl₂, Pb(NO₃)₂, CuSO₄, ZnSO₄, NiCl₂, K₂Cr₂O₇)

• Buffer solution (e.g., MES or HEPES, pH adjusted to relevant environmental conditions)

• Atomic Absorption Spectrometer (AAS) or Inductively Coupled Plasma Mass Spectrometer (ICP-MS)

Procedure:

• Preparation of Test Solutions: Prepare a series of solutions containing a known concentration of a specific heavy metal in the buffer. The concentration should be environmentally relevant.

• Incubation: Add purified bacillibactin to the heavy metal solutions at various molar ratios (e.g., 1:1, 2:1, 5:1 metal to bacillibactin). Include a control with no bacillibactin. Incubate the solutions at a constant temperature (e.g., 25°C) for a set time (e.g., 24 hours) with gentle agitation.

• Analysis: After incubation, measure the concentration of the free (uncomplexed) heavy metal in the solution using AAS or ICP-MS. The reduction in the free metal concentration in the presence of bacillibactin indicates the removal efficiency.

Protocol 3: Determination of Heavy Metal-Bacillibactin Stability Constants

Determining the stability constants is crucial for understanding the strength of the interaction between bacillibactin and heavy metals. Isothermal Titration Calorimetry (ITC) is a powerful technique for this purpose.

Materials:

• Isothermal Titration Calorimeter

• Purified bacillibactin

• High-purity heavy metal salts

• Degassed buffer solution

Procedure:

• Sample Preparation: Prepare a solution of purified bacillibactin in the degassed buffer and load it into the sample cell of the ITC instrument. Prepare a more concentrated solution of the heavy metal salt in the same buffer and load it into the titration syringe.

• Titration: Perform a series of small injections of the heavy metal solution into the bacillibactin solution while monitoring the heat change.

• Data Analysis: The resulting thermogram will show peaks corresponding to the heat of binding for each injection. Integrate these peaks and fit the data to a suitable binding model to determine the binding affinity (Kₐ, the inverse of the dissociation constant K₋), stoichiometry (n), and enthalpy of binding (ΔH). The stability constant (log K) can be calculated from the binding affinity.

Conclusion

Bacillibactin holds significant promise as a natural, biodegradable chelating agent for the bioremediation of heavy metal-contaminated sites. While its high affinity for iron is well-established, further research is needed to quantify its binding affinities for a broader range of toxic heavy metals. The protocols provided here offer a framework for researchers to produce, purify, and evaluate the efficacy of bacillibactin in bioremediation applications. The generation of quantitative data on heavy metal-bacillibactin interactions will be instrumental in developing effective and targeted environmental cleanup strategies.

References

• 1. Bacillibactin-mediated iron transport in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Bacillibactin Production in Bacillus subtilis: A Technical Support Center

Welcome to the technical support center for increasing Bacillibactin yield in Bacillus subtilis fermentation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: My Bacillus subtilis strain is not producing any detectable Bacillibactin. What is the most common reason for this?

A1: The most frequent reason for a lack of Bacillibactin production, especially in common laboratory strains like B. subtilis 168, is a natural mutation in the sfp gene. The sfp gene encodes a phosphopantetheinyl transferase that is essential for the post-translational activation of the non-ribosomal peptide synthetases (NRPSs) involved in Bacillibactin biosynthesis. Without a functional Sfp enzyme, the DhbB and DhbF synthetases remain inactive, halting the production pathway.

Q2: How can I confirm if my B. subtilis strain has a defective sfp gene?

A2: You can check for the production of other non-ribosomally synthesized peptides, such as the lipopeptide surfactin (B1297464). If your strain is also unable to produce surfactin, it is highly likely that it possesses a non-functional sfp gene. Genetic sequencing of the sfp locus is the definitive method for confirmation.

Q3: What is the role of iron in regulating Bacillibactin production?

A3: Iron concentration is the primary environmental signal regulating Bacillibactin synthesis. The production of Bacillibactin is tightly repressed in the presence of sufficient iron. This regulation is mediated by the Ferric uptake regulator (Fur) protein. In iron-replete conditions, Fur binds to iron and acts as a transcriptional repressor, binding to the promoter region of the dhb operon (which contains the genes for Bacillibactin synthesis) and blocking its transcription.[1][2]

Q4: What is the optimal pH and temperature for Bacillibactin fermentation?

A4: While optimal conditions can be strain-dependent, a neutral pH of around 7.0 is generally favorable for siderophore production in B. subtilis.[3][4] The optimal temperature for growth and production is typically in the range of 30-37°C.

Q5: What are the key genes involved in Bacillibactin biosynthesis?

A5: The biosynthetic genes for Bacillibactin are organized in the dhb operon, which includes dhbA, dhbC, dhbE, dhbB, and dhbF.[2][5] These genes encode the enzymes responsible for synthesizing the 2,3-dihydroxybenzoate (DHB) precursor and the large non-ribosomal peptide synthetase (NRPS) machinery that assembles the final Bacillibactin molecule.[2][5]

Troubleshooting Guides

Issue 1: Low or No Bacillibactin Yield

Possible Cause	Troubleshooting Step	Recommended Action
Defective sfp gene in the strain (e.g., B. subtilis 168)	Test for surfactin production or sequence the sfp gene.	Genetically complement the strain with a functional sfp gene. See Experimental Protocol 1 .
High iron concentration in the medium	Analyze the iron content of your fermentation medium, including trace metals in yeast extract or peptone.	Use an iron-chelator like 2,2'-dipyridyl in initial experiments to confirm iron repression. Formulate a minimal medium with a defined, low iron concentration (e.g., < 1 µM).
Suboptimal media components	The carbon and nitrogen sources may not be optimal for secondary metabolite production.	Test different carbon (e.g., succinate, mannitol) and nitrogen (e.g., ammonium (B1175870) nitrate, glutamate) sources. See Table 1 for reported media compositions.
Inadequate aeration	Poor oxygen supply can limit cell growth and metabolic activity.	Increase the agitation speed in the fermenter or use baffled flasks for shake flask cultures to improve oxygen transfer.
Incorrect pH of the medium	The pH may be drifting to a non-optimal range during fermentation.	Monitor and control the pH of the fermentation broth, maintaining it around 7.0.
Degradation of Bacillibactin	The product may be unstable under the fermentation or extraction conditions.	Harvest the culture at the late exponential or early stationary phase. Ensure the pH of the supernatant is adjusted appropriately during extraction.

Issue 2: Inconsistent Bacillibactin Quantification by HPLC

Possible Cause	Troubleshooting Step	Recommended Action
Poor peak shape (tailing or fronting)	Check the column condition and mobile phase pH.	Ensure the mobile phase pH is appropriate for the column chemistry. Flush the column or replace it if it is degraded.
Baseline noise or drift	Contaminated mobile phase or detector issues.	Use HPLC-grade solvents and degas the mobile phase. Clean the detector cell.
Variable retention times	Fluctuations in mobile phase composition or temperature.	Prepare fresh mobile phase and use a column oven for temperature control.
Low sensitivity	Suboptimal detection wavelength or sample concentration.	Use a diode-array detector to determine the optimal absorbance wavelength for Bacillibactin (around 316 nm). Concentrate the sample if necessary.

Data Presentation

Table 1: Reported Media Compositions and Fermentation Parameters for Siderophore/Bacillibactin Production in B. subtilis

Medium Type	Carbon Source	Nitrogen Source	Key Supplements	pH	Temperature (°C)	Reported Bacillibactin Yield (mg/L)	Reference
Succinic Acid Medium	Succinic acid	Not specified	Not specified	Not specified	28	296	[6][7]
Liquid Medium	Not specified	Not specified	Not specified	Not specified	Not specified	20	[8]
Optimized Succinate Medium	Mannitol	Ammonium Nitrate	Pb(NO₃)₂	7	Not specified	Not directly quantified	[3][4]
Optimized Succinate Medium	Sucrose	NaNO₃	Not specified	8	35	Not directly quantified	[9]

Note: Direct comparison of yields is challenging due to variations in strains, quantification methods, and experimental conditions across different studies. The table provides a summary of reported values to guide media optimization.

Experimental Protocols

Experimental Protocol 1: Construction of a Functional sfp+B. subtilis Strain

This protocol describes the complementation of a non-functional sfp gene in a strain like B. subtilis 168 to enable Bacillibactin production.

• Plasmid Construction:

  • Amplify the wild-type sfp gene from a proficient B. subtilis strain (e.g., ATCC 21332) using PCR with primers that add suitable restriction sites.

  • Clone the amplified sfp gene into an appropriate E. coli-B. subtilis shuttle vector that allows for integration into the B. subtilis chromosome (e.g., at the amyE or lacA locus). The vector should also carry a selectable marker, such as chloramphenicol (B1208) resistance.

• Transformation of B. subtilis :

  • Prepare competent B. subtilis cells using a standard protocol (e.g., the two-step Spizizen method).

  • Transform the competent cells with the constructed plasmid.

  • Plate the transformed cells on a selective agar (B569324) medium (e.g., LB agar with chloramphenicol and starch, if integrating at the amyE locus).

• Screening and Verification:

  • Screen for successful double-crossover integration events. For amyE integration, this can be identified by a halo of starch degradation when stained with iodine.

  • Verify the correct integration of the sfp gene by PCR using primers flanking the integration site.

• Functional Assay:

  • Confirm the restoration of function by assaying for surfactin production (e.g., via a drop collapse assay) or by directly measuring Bacillibactin production in an iron-limited medium.

Experimental Protocol 2: Quantification of Bacillibactin by HPLC

This protocol provides a general method for the extraction and quantification of Bacillibactin from culture supernatants.

• Sample Preparation:

  • Grow the B. subtilis strain in an iron-limited medium to the late exponential or early stationary phase.

  • Centrifuge the culture to pellet the cells.

  • Acidify the supernatant to a pH of 2.0 with concentrated HCl.

  • Extract the acidified supernatant twice with an equal volume of ethyl acetate (B1210297).

  • Pool the ethyl acetate fractions and evaporate to dryness using a rotary evaporator.

  • Resuspend the dried extract in a known volume of methanol (B129727) for HPLC analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water, both with 0.1% trifluoroacetic acid (TFA). A typical gradient might be 10-90% acetonitrile over 30 minutes.

  • Flow Rate: 1 mL/min.

  • Detection: UV detector set at approximately 316 nm.

  • Quantification: Create a standard curve using a purified Bacillibactin standard of known concentrations. Calculate the concentration in the sample by comparing its peak area to the standard curve.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Regulation of Bacillibactin biosynthesis by iron via the Fur repressor.

Caption: Troubleshooting workflow for low Bacillibactin yield.

Caption: Genetic engineering strategies to increase Bacillibactin production.

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. scielo.br [scielo.br]
• 3. journaljsrr.com [journaljsrr.com]
• 4. researchgate.net [researchgate.net]
• 5. An engineered B. subtilis inducible promoter system with over 10,000-fold dynamic range - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. [PDF] Optimizing Siderophore Production in Bacillus subtilis to Enhance Seed Germination and Biocontrol Efficacy against Alternaria triticina and Bipolaris sorokiniana | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Overcoming low solubility of Bacillibactin during purification

Welcome to the technical support center for Bacillibactin purification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the low solubility of Bacillibactin during its purification.

Frequently Asked Questions (FAQs)

Q1: What is Bacillibactin and why is its purification challenging?

Bacillibactin is a catechol-based siderophore produced by various Bacillus species, including Bacillus subtilis.[1] It plays a role in chelating ferric iron (Fe³⁺) from the environment for bacterial uptake.[1] The primary challenge in its purification is its low solubility in aqueous solutions, particularly at the acidic pH required for many extraction protocols. This can lead to precipitation and significant loss of product during the purification process.

Q2: What are the general solubility properties of Bacillibactin?

Bacillibactin is known to be soluble in several organic solvents.[2] Its solubility in aqueous solutions is highly dependent on pH.

Q3: At what pH is Bacillibactin least soluble?

Q4: Which solvents are recommended for Bacillibactin extraction and dissolution?

Bacillibactin is soluble in ethanol, methanol (B129727), dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO).[2] For purification from culture supernatants, solvents like chloroform (B151607) and ethyl acetate (B1210297) have been used for extraction, although with varying success.[3][4] Acetone (B3395972) has also been effectively used to extract Bacillibactin from HP-20 resin.[4]

Troubleshooting Guide

Problem 1: Low yield of Bacillibactin after initial extraction from culture supernatant.

Possible Cause 1: Incorrect pH of the supernatant.

• Recommendation: Ensure the pH of the cell-free supernatant is adjusted correctly before extraction. While acidification is necessary, over-acidification might cause premature precipitation. A pH of around 6.0 has been used successfully.[3] Experiment with a small range of pH values (e.g., 5.5-6.5) to find the optimal condition for your specific culture medium.

Possible Cause 2: Inefficient solvent extraction.

• Recommendation: The choice of extraction solvent is critical. Some studies have reported no extraction with several common solvents.[3] If direct solvent extraction from the supernatant is yielding poor results, consider an alternative method such as solid-phase extraction using a resin like Diaion HP-20 or a Sep-Pak C18 column.[3][4]

Problem 2: Bacillibactin precipitates out of solution during purification steps.

Possible Cause 1: Solvent polarity changes.

• Recommendation: Bacillibactin may precipitate if the polarity of the solvent system changes abruptly. When performing chromatography, ensure a gradual solvent gradient to maintain solubility. For example, when eluting from a C18 column, a gradual increase in the concentration of the organic solvent (e.g., methanol or acetonitrile) is recommended.

Possible Cause 2: Concentration to dryness.

• Recommendation: Avoid concentrating the purified fractions to complete dryness, as this can make resolubilization difficult. If concentration is necessary, reduce the volume and then add a suitable solubilizing solvent like methanol or DMSO before complete dryness is reached.

Problem 3: Co-purification of contaminants with Bacillibactin.

Possible Cause 1: Insufficiently selective extraction.

• Recommendation: A multi-step purification approach is often necessary. After an initial extraction, further purification using techniques like Sephadex LH-20 column chromatography followed by reversed-phase high-performance liquid chromatography (RP-HPLC) can effectively remove impurities.[4]

Possible Cause 2: Similar properties of contaminants.

• Recommendation: Optimize the HPLC gradient to improve the resolution between Bacillibactin and contaminating compounds. Using a shallow gradient of methanol or acetonitrile (B52724) in water (often with a modifier like 0.1% acetic acid) can enhance separation.[4]

Data Presentation

Table 1: Solubility of Bacillibactin in Various Solvents

Solvent	Solubility	Reference
Ethanol	Soluble	[2]
Methanol	Soluble	[2]
Dimethylformamide (DMF)	Soluble	[2]
Dimethyl Sulfoxide (DMSO)	Soluble	[2]
Chloroform	Used for extraction	[4]
Ethyl Acetate	Used for extraction	[3]
Acetone	Used for elution from resin	[4]
Water	Poorly soluble, pH-dependent	[3]

Experimental Protocols

Protocol 1: Purification of Bacillibactin using Solid-Phase Extraction (SPE) with HP-20 Resin

This protocol is adapted from a method used for the isolation of Bacillibactins from a marine sponge-associated Bacillus sp.[4]

1. Culture Growth and Adsorption to Resin:

• Grow the Bacillus strain in an iron-deficient medium.
• Add Diaion HP-20 resin (7% by weight) to the culture flasks.
• Incubate with agitation (e.g., 200 rpm at 28 °C) for 7 days.

2. Resin Collection and Washing:

• Filter the culture to collect the HP-20 resin.
• Wash the resin twice with distilled water to remove salts and polar impurities.

3. Elution of Bacillibactin:

• Extract the washed resin with acetone (e.g., two 30-minute washes).
• Combine the acetone extracts and evaporate the solvent under reduced pressure.

4. Further Purification (Optional but Recommended):

• Dissolve the crude extract in a small volume of 10% aqueous methanol.
• Apply the dissolved extract to a Sep-Pak C18 column.
• Wash the column with 10% aqueous methanol.
• Elute Bacillibactin with 90% aqueous methanol.
• For higher purity, subject the eluate to Sephadex LH-20 column chromatography and then RP-HPLC.

Protocol 2: Purification of Bacillibactin by Acidification and Concentration

This protocol is based on a method described for the purification of Bacillibactin from Bacillus subtilis.[3]

1. Supernatant Preparation:

• Grow Bacillus subtilis in a suitable medium for 24 hours.
• Centrifuge the culture at 9,370 x g for 15 minutes to obtain the cell-free supernatant.

2. Acidification and Concentration:

• Adjust the pH of the cell-free supernatant to 6.0 using 12 N HCl.
• Concentrate the acidified supernatant 10-fold using a rotary vacuum evaporator at 50 °C.

3. Solid-Phase Extraction with Sep-Pak C18:

• Pass the concentrated supernatant through a Sep-Pak C18 column.
• Wash the column with distilled water to remove unbound materials.
• Elute the bound compounds with 50% (v/v) methanol.

4. Analysis:

• Collect fractions and test for the presence of siderophores using the Chrome Azurol S (CAS) assay.
• Pool the CAS-positive fractions for further analysis and purification, such as HPLC.

Visualizations

Caption: Workflow for Bacillibactin purification using HP-20 resin.

Caption: Troubleshooting logic for low Bacillibactin yield.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. bioaustralis.com [bioaustralis.com]
• 3. mdpi.com [mdpi.com]
• 4. Bacillibactins E and F from a Marine Sponge-Associated Bacillus sp - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Chrome Azurol S (CAS) Assay

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Chrome Azurol S (CAS) assay, with a specific focus on identifying and mitigating false positives.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the CAS assay?

The CAS assay is a colorimetric method for detecting siderophores, which are high-affinity iron-chelating compounds produced by microorganisms.[1] The assay operates on the principle of competition for iron.[1] The CAS reagent is a ternary complex of Chrome Azurol S (a blue dye), ferric iron (Fe³⁺), and a detergent like hexadecyltrimethylammonium bromide (HDTMA).[1] This complex is intensely blue.[1] When a sample containing siderophores is introduced, the siderophores, having a higher affinity for iron, sequester the Fe³⁺ from the CAS-dye complex.[1] This releases the free dye, resulting in a color change from blue to orange, yellow, or purple.[1][2]

Q2: What do the different color changes in the CAS assay signify?

The specific color change can provide a preliminary indication of the type of siderophore present:

• Orange: Often indicates hydroxamate-type siderophores.[1]

• Purple: May suggest the presence of catecholate-type siderophores.[1]

• Yellow: Frequently associated with carboxylate-type siderophores.[1] It is important to note that these are general observations and definitive identification requires further chemical analysis.[1]

Q3: Is the CAS assay suitable for all types of microorganisms?

While considered a universal assay, the standard protocol has limitations. The detergent HDTMA is toxic to some microorganisms, particularly Gram-positive bacteria and fungi, which can inhibit their growth and siderophore production.[1][3] Modified versions of the CAS assay, such as the overlay (O-CAS) method or replacing HDTMA with a less toxic surfactant, can circumvent this issue.[1][4]

Q4: Can the CAS assay produce false positive results?

Yes, the CAS assay is non-specific and will react with any compound that has a higher affinity for iron than the CAS dye.[3][5] This means that substances other than siderophores that can chelate iron can lead to false positive results.[3]

Troubleshooting Guide: False Positives

A frequent challenge with the CAS assay is the occurrence of false positive results, where a color change is observed in the absence of true siderophore activity. This guide provides a structured approach to identifying and resolving these issues.

Problem: Unexpected color change in negative controls or with non-siderophore-producing organisms.

This indicates the presence of interfering substances or issues with the experimental conditions. The following table and workflow are designed to help you diagnose and resolve the root cause.

Summary of Common Causes for False Positives

Cause of False Positive	Description	Recommended Solutions & Preventative Measures
pH Imbalance	The stability of the CAS-Fe complex is pH-dependent. A significant deviation from the optimal pH (around 6.8) can cause the complex to dissociate, leading to a color change. High pH can form ferric hydroxide, resulting in a yellow color.[1]	Ensure the final pH of the assay mixture is adjusted to and buffered at 6.8. Verify the pH of your culture supernatant before adding it to the CAS reagent.[1][6]
Media Components	Certain components in the growth medium can act as iron chelators. High concentrations of phosphates can precipitate iron, making it unavailable to the CAS complex.[5] Other nutrients or metabolic byproducts from the microorganism may also interfere.	Run a blank control with each component of your growth medium to identify the source of interference.[5] Consider using a minimal medium with low phosphate (B84403) concentrations.[5] Iron-depleted media is often recommended to induce siderophore production and can reduce background interference.[1]
Glassware Contamination	Trace amounts of iron-chelating substances or residual iron on glassware can interfere with the assay.[5]	Meticulously clean all glassware with 6M HCl to remove trace metals, followed by thorough rinsing with deionized water.[1][7][8]
Non-Siderophore Chelators	The microorganism may secrete other metabolites (e.g., organic acids, pigments) that have iron-chelating properties but are not true siderophores.[3]	Validate positive results with a more specific assay for siderophore identification (e.g., Arnow test for catecholates, Csaky test for hydroxamates).[3] Consider alternative detection methods like HPLC.[9]
Reagent Instability	Improperly prepared or stored CAS reagent can be unstable, leading to a spontaneous color change. The reagent is sensitive to light and temperature.[1]	Prepare the CAS reagent following a validated protocol precisely. Store the reagent in the dark.[6] A freshly prepared reagent is always recommended.[10]

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting false positives in the CAS assay.

Caption: A flowchart for diagnosing and resolving false positives in the CAS assay.

Experimental Protocols

Standard CAS Agar (B569324) Plate Preparation

This protocol is adapted from established methods and is designed for the qualitative screening of siderophore production.[7][11]

Materials:

• Chrome Azurol S (CAS)

• FeCl₃·6H₂O

• 10 mM HCl

• Hexadecyltrimethylammonium bromide (HDTMA)

• Piperazine-N,N'-bis(2-ethanesulfonic acid) (PIPES)

• Minimal Media 9 (MM9) salt solution

• Casamino acids

• Glucose

• Bacto agar

• NaOH

• Deionized water (ddH₂O)

Procedure:

• Glassware Preparation: All glassware must be meticulously cleaned with 6M HCl and rinsed thoroughly with deionized water to remove trace metals.[7]

• Preparation of Blue Dye Solution:

  • Solution 1: Dissolve 0.06 g of CAS in 50 ml of ddH₂O.[7]

  • Solution 2: Dissolve 0.0027 g of FeCl₃·6H₂O in 10 ml of 10 mM HCl.[7]

  • Solution 3: Dissolve 0.073 g of HDTMA in 40 ml of ddH₂O.[7]

  • Slowly mix Solution 1 with 9 ml of Solution 2. While stirring, slowly add this mixture to Solution 3. The resulting solution should be dark blue. Autoclave and store in a dark, plastic container.[7]

• Preparation of CAS Agar Medium:

  • To 750 ml of ddH₂O, add 100 ml of MM9 salt solution.[7]

  • Add 32.24 g of PIPES buffer. The PIPES will not dissolve if the pH is below 5. Adjust the pH upwards with NaOH to dissolve the PIPES, then bring the final pH to 6.8.[7] A pH exceeding 6.8 may cause the solution to turn green.[1][11]

  • Add 15 g of Bacto agar.[7]

  • Autoclave the mixture and cool to 50°C in a water bath.[7]

  • Aseptically add 30 ml of sterile Casamino acid solution and 10 ml of sterile 20% glucose solution.[7]

  • Slowly pour the 100 ml of sterile Blue Dye solution along the inner wall of the flask while gently swirling to ensure thorough mixing.[7]

  • Aseptically pour the final CAS agar into sterile petri dishes.

Visual Representation of the CAS Assay Mechanism

Caption: The mechanism of the Chrome Azurol S (CAS) assay for siderophore detection.

References

• 1. benchchem.com [benchchem.com]
• 2. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Siderophore Detection assay [protocols.io]
• 9. researchgate.net [researchgate.net]
• 10. protocols.io [protocols.io]
• 11. scispace.com [scispace.com]

Technical Support Center: Optimizing Bacillibactin Chromatography

Welcome to the technical support center for the chromatographic analysis of Bacillibactin. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the separation and resolution of Bacillibactin peaks.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues encountered when running Bacillibactin on a C18 column?

The most frequent problems include poor peak shape, specifically peak tailing, and inadequate resolution between Bacillibactin and other sample components. These issues can lead to inaccurate quantification and difficulty in isolating the pure compound.

Q2: My Bacillibactin peak is showing significant tailing. What is the likely cause?

Peak tailing for Bacillibactin, a catecholate siderophore, is often caused by secondary interactions between the catechol groups of the molecule and residual silanol (B1196071) groups on the silica-based stationary phase of the C18 column.[1] At a mobile phase pH that is not acidic enough, these silanol groups can be ionized and interact with the polar catechol moieties, leading to a portion of the analyte being more strongly retained and eluting later, which results in a tailed peak.

Q3: How can I reduce or eliminate peak tailing for Bacillibactin?

The primary strategy is to suppress the ionization of both the Bacillibactin catechol groups and the column's residual silanol groups. This is most effectively achieved by lowering the pH of the mobile phase.[2] Using an acidic mobile phase, typically in the pH range of 2.5-3.5, can significantly improve peak symmetry.[3] Additionally, using an end-capped C18 column can help minimize the number of available free silanol groups.

Q4: What is the recommended starting mobile phase for Bacillibactin analysis?

A good starting point for Bacillibactin analysis on a C18 column is a gradient elution with a mobile phase consisting of water and an organic modifier (acetonitrile or methanol), with the addition of an acid to lower the pH. A common choice is 0.1% formic acid in both the aqueous and organic phases.[4]

Q5: Should I use acetonitrile (B52724) or methanol (B129727) as the organic modifier?

The choice between acetonitrile and methanol can affect the selectivity of your separation.[5][6][7] Acetonitrile generally has a stronger elution strength, which can lead to shorter retention times.[8] For phenolic compounds like Bacillibactin, methanol can sometimes offer better peak shape due to its hydrogen bonding capabilities.[8] If you are experiencing co-elution, switching from one organic modifier to the other is a valuable troubleshooting step.

Troubleshooting Guides

Issue 1: Poor Peak Resolution

If your Bacillibactin peak is co-eluting with other peaks, consider the following troubleshooting steps:

• Optimize the Mobile Phase Gradient: A shallow gradient can improve the separation of closely eluting compounds.[9] Start with a broad scouting gradient to determine the elution window of your compounds of interest, then create a shallower gradient in that region.

• Adjust the Mobile Phase pH: Small changes in the mobile phase pH can alter the retention times of ionizable compounds, potentially improving resolution.[2][3]

• Change the Organic Modifier: Switching between acetonitrile and methanol can alter the selectivity of the separation.[5][6][7]

• Lower the Column Temperature: Reducing the column temperature can sometimes enhance resolution, although it will also increase analysis time.

Issue 2: Peak Tailing

For asymmetrical Bacillibactin peaks with a pronounced tail, follow this guide:

• Lower the Mobile Phase pH: This is the most effective way to reduce tailing for catechol-containing compounds.[2][3] Aim for a pH between 2.5 and 3.5 using an additive like formic acid or trifluoroacetic acid.

• Use an End-Capped Column: If you are not already using one, switch to a C18 column that is end-capped to minimize exposed silanol groups.

• Consider a Different Stationary Phase: If tailing persists, a phenyl-hexyl column may provide better peak shape for aromatic compounds like Bacillibactin.[10]

• Perform Column Washing: Contaminants on the column can also contribute to peak tailing. A thorough column wash may be necessary.

Data Presentation

Table 1: Expected Effect of Mobile Phase pH on Bacillibactin Peak Shape

Mobile Phase pH	Expected Tailing Factor (Tf)	Rationale
> 5	High (> 1.5)	Ionization of silanol groups on the column and potential ionization of catechol groups lead to strong secondary interactions.
3.5 - 5	Moderate (1.2 - 1.5)	Partial ionization of silanol groups still allows for some secondary interactions.
2.5 - 3.5	Low (≤ 1.2)	Both silanol and catechol groups are protonated, minimizing secondary interactions and resulting in a more symmetrical peak.[3]

Table 2: Comparison of Acetonitrile and Methanol as Organic Modifiers

Property	Acetonitrile	Methanol	Impact on Bacillibactin Analysis
Elution Strength	Stronger[8]	Weaker	Acetonitrile may lead to shorter run times.
Selectivity	Different from methanol[5][6][7]	Different from acetonitrile[5][6][7]	Switching between the two can resolve co-eluting peaks.
Peak Shape	Generally good for neutral compounds	Can be better for phenolic compounds due to hydrogen bonding[8]	If peak tailing is an issue, methanol might offer an advantage.
Column Pressure	Lower[5]	Higher[5]	A consideration for system limitations.

Experimental Protocols

Protocol 1: Optimizing Mobile Phase pH for Reduced Peak Tailing

• Initial Conditions:

  • Column: C18, 5 µm, 4.6 x 150 mm

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 10-90% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Detection: 315 nm

  • Injection Volume: 10 µL

• pH Modification:

  • Prepare three different mobile phase A compositions:

    • 0.1% Formic Acid in Water (pH ~2.7)

    • Phosphate buffer in Water at pH 4.5

    • Water (no pH modifier)

  • Prepare mobile phase B with the corresponding modifier (e.g., 0.1% Formic Acid in Acetonitrile).

• Analysis:

  • Equilibrate the column with the initial mobile phase for at least 15 minutes.

  • Inject your Bacillibactin standard with each of the three mobile phase systems.

  • Record the chromatograms and calculate the tailing factor for the Bacillibactin peak in each run. The tailing factor is typically calculated at 5% of the peak height. A value of 1.0 is a perfectly symmetrical peak, with values greater than 1 indicating tailing.[11][12]

• Evaluation:

  • Compare the tailing factors obtained at different pH values. The lowest tailing factor indicates the optimal pH for your separation.

Protocol 2: HPLC Column Washing Procedure to Improve Peak Shape

This protocol is for a standard C18 column and should be adapted based on the manufacturer's recommendations.

• Disconnect the Column: Disconnect the column from the detector to avoid contamination.

• Flush with Mobile Phase without Buffer: Wash the column with your mobile phase composition but without any salts or buffers (e.g., 80:20 water:methanol) for 10-15 column volumes.

• Flush with 100% Organic: Wash the column with 100% methanol or acetonitrile for at least 20 column volumes.[13][14][15][16]

• Flush with Isopropanol (B130326) (Optional, for strongly retained contaminants): Wash with 100% isopropanol for 10-15 column volumes.

• Re-equilibrate:

  • Flush with 100% organic (methanol or acetonitrile) for 5-10 column volumes.

  • Gradually re-introduce your mobile phase, starting with a high organic composition and slowly increasing the aqueous component.

  • Equilibrate with your starting mobile phase conditions for at least 20 column volumes before the next injection.

Visualizations

Caption: Troubleshooting workflow for Bacillibactin peak tailing.

Caption: Decision tree for improving Bacillibactin peak resolution.

References

• 1. chromtech.com [chromtech.com]
• 2. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Acetonitrile vs Methanol in Reverse Phase Chromatography [masontechnology.ie]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 8. chromtech.com [chromtech.com]
• 9. mastelf.com [mastelf.com]
• 10. researchgate.net [researchgate.net]
• 11. jetir.org [jetir.org]
• 12. Analytical method cross validation by HPLC for identification of five markers and quantification of one marker in SynacinnTM formulations and its in vivo bone marrow micronucleus test data - PMC [pmc.ncbi.nlm.nih.gov]
• 13. glsciencesinc.com [glsciencesinc.com]
• 14. HPLC Column Cleaning Guide | How To [scioninstruments.com]
• 15. glsciences.eu [glsciences.eu]
• 16. phenomenex.blog [phenomenex.blog]

Addressing challenges in the structural elucidation of Bacillibactin by NMR

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the structural elucidation of Bacillibactin using Nuclear Magnetic Resonance (NMR) spectroscopy.

Troubleshooting Guides & FAQs

This section addresses common issues encountered during the NMR analysis of Bacillibactin and related catecholate siderophores.

Q1: My 1H-NMR spectrum of Bacillibactin shows very broad peaks. What are the possible causes and solutions?

A: Broad peaks in the NMR spectrum of Bacillibactin can arise from several factors:

• Poor Shimming: The magnetic field homogeneity across the sample may be suboptimal.

  • Solution: Carefully shim the spectrometer before acquiring data. If automatic shimming is insufficient, manual shimming of at least the Z1 and Z2 gradients should be performed.

• Sample Aggregation: Bacillibactin, being a relatively large and polar molecule, can aggregate at high concentrations, leading to line broadening.

  • Solution: Try diluting your sample. If the signal-to-noise ratio becomes an issue, longer acquisition times may be necessary.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic metal ions (e.g., Fe³⁺, Cu²⁺) can cause significant line broadening.

  • Solution: Treat your sample with a chelating agent like Chelex resin to remove divalent metal ions. Ensure all glassware is thoroughly cleaned to avoid metal contamination.

• Chemical Exchange: Protons on hydroxyl and amine groups can undergo chemical exchange with the solvent or other molecules, leading to peak broadening.

  • Solution: If you suspect exchangeable protons are the issue, you can try acquiring the spectrum in a different deuterated solvent or at a lower temperature to slow down the exchange rate. Adding a small amount of D₂O to the sample will cause the OH and NH peaks to disappear, confirming their presence.[1]

Q2: I am having difficulty with the solubility of my Bacillibactin sample in common NMR solvents.

A: Bacillibactin is a polar molecule, and its solubility can be challenging.

• Recommended Solvents: Deuterated dimethyl sulfoxide (B87167) (DMSO-d₆) is a good starting point as it is a polar aprotic solvent that can dissolve a wide range of compounds.[2] Deuterated methanol (B129727) (CD₃OD) or a mixture of D₂O and an organic solvent can also be effective.

• Sample Preparation Technique: To ensure complete dissolution, it is best to first dissolve the sample in a small vial with the chosen deuterated solvent, using vortexing or gentle heating if necessary, before transferring the solution to the NMR tube.[3] Avoid adding the solid directly to the NMR tube and then trying to dissolve it.[3]

• Filtering: Always filter your sample into the NMR tube using a pipette with a cotton or glass wool plug to remove any undissolved particulates, which can adversely affect spectral quality.[3][4]

Q3: The aromatic region of my ¹H-NMR spectrum is very crowded, and I cannot resolve the individual proton signals of the catechol rings. How can I overcome this spectral overlap?

A: Spectral overlap is a common challenge with complex molecules like Bacillibactin.[5]

• Higher Field Strength: If available, using a higher field NMR spectrometer (e.g., 600 MHz or above) will increase the chemical shift dispersion and may resolve the overlapping signals.[6]

• 2D NMR Spectroscopy: Two-dimensional NMR experiments are essential for resolving overlapping signals and establishing connectivity.

  • ¹H-¹H COSY: This experiment will show correlations between coupled protons, helping to trace the spin systems within the molecule.

  • ¹H-¹³C HSQC: This experiment correlates protons with their directly attached carbons, spreading the proton signals into a second dimension based on the carbon chemical shifts, which are generally better dispersed.[5]

  • ¹H-¹³C HMBC: This experiment reveals long-range correlations between protons and carbons (typically over 2-3 bonds), which is crucial for connecting different spin systems and identifying quaternary carbons.[5][7]

• Advanced NMR Techniques:

  • Pure Shift NMR: These techniques can simplify complex spectra by collapsing multiplets into singlets, thereby reducing overlap.

  • Selective 1D Experiments: Techniques like 1D-TOCSY or 1D-NOESY can be used to selectively excite a specific proton and observe its correlations, helping to pull out individual spin systems from a crowded region.

Q4: The chemical shifts of my Bacillibactin sample seem to vary between experiments. What could be the cause?

A: Chemical shift variability can be caused by several factors:

• pH Changes: The chemical shifts of the catechol protons and other ionizable groups in Bacillibactin are highly sensitive to the pH of the solution. Small variations in sample preparation can lead to pH differences and thus chemical shift changes.

  • Solution: Use a buffer to maintain a constant pH for your NMR samples. However, be mindful that the buffer signals do not overlap with your signals of interest.

• Metal Chelation: The binding of metal ions, particularly Fe³⁺, will significantly alter the electronic environment of the catechol rings and other parts of the molecule, leading to large changes in chemical shifts.

  • Solution: If you are studying the apo-form of Bacillibactin, ensure your sample is free of metal ions. If you are studying the metal-bound complex, ensure that the metal is fully saturated to avoid a mixture of species.

• Concentration Effects: Changes in sample concentration can sometimes lead to slight changes in chemical shifts due to intermolecular interactions.

  • Solution: Try to maintain a consistent sample concentration across different experiments for better reproducibility.

Quantitative NMR Data for Bacillibactin

The following table summarizes the reported ¹H and ¹³C NMR chemical shifts for Bacillibactin in DMSO-d₆. Note that slight variations may be observed due to differences in experimental conditions such as pH and temperature.

Position	¹H Chemical Shift (δ, ppm)	Multiplicity & Coupling Constant (J, Hz)	¹³C Chemical Shift (δ, ppm)
DHB Moiety
1'	-	-	168.4
2'	-	-	115.5
3'	-	-	145.2
4'	-	-	148.1
5'	7.25	d, 7.8	118.9
6'	6.78	t, 7.8	117.4
7'	6.95	d, 7.8	116.1
Glycine Moiety
1''	-	-	170.9
2''	4.15	d, 5.6	43.1
Threonine Moiety
2	4.59	br s	56.6
3	5.31	d, 6.8	70.8
4	1.12	d, 6.4	16.5

Data extracted from a study on Bacillibactin and its analogues.[2] Assignments for the three identical monomeric units are designated with the same numbers.

Experimental Protocols

Detailed methodologies for key 2D NMR experiments are provided below. These are general protocols and may require optimization based on the specific instrument and sample conditions.

¹H-¹H COSY (Correlation Spectroscopy)

This experiment identifies protons that are coupled to each other, typically through 2-4 bonds.

• Sample Preparation: Prepare a solution of Bacillibactin (5-10 mg) in 0.5-0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a clean 5 mm NMR tube.

• Instrument Setup:

  • Lock and shim the sample.

  • Acquire a standard 1D ¹H spectrum to determine the spectral width and transmitter offset.

• COSY Experiment Parameters:

  • Load a standard gradient-enhanced COSY pulse sequence (e.g., g cosy).

  • Set the spectral width in both dimensions to cover all proton signals.

  • Number of scans (NS): 2-8 (depending on concentration).

  • Number of increments in the indirect dimension (TD1): 256-512.

  • Recycle delay (d1): 1-2 seconds.

• Data Processing:

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform a 2D Fourier transform.

  • Phase and baseline correct the spectrum.

  • Symmetrize the spectrum if necessary.

¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

This experiment correlates protons with their directly attached carbons.

• Sample Preparation: As for the COSY experiment. A higher concentration may be beneficial due to the lower natural abundance of ¹³C.

• Instrument Setup:

  • Lock and shim the sample.

  • Acquire a 1D ¹H spectrum to set the proton spectral width and offset.

  • Determine the ¹³C spectral width (e.g., 0-180 ppm).

• HSQC Experiment Parameters:

  • Load a standard gradient-enhanced, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.2).

  • Set the ¹H (F2) and ¹³C (F1) spectral widths.

  • Set the one-bond ¹J(CH) coupling constant to an average value of 145 Hz.

  • Number of scans (NS): 4-16.

  • Number of increments in the indirect dimension (TD1): 128-256.

  • Recycle delay (d1): 1.5 seconds.

• Data Processing:

  • Apply a squared sine-bell window function in both dimensions.

  • Perform a 2D Fourier transform.

  • Phase and baseline correct the spectrum.

¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation)

This experiment shows correlations between protons and carbons over multiple bonds (typically 2-3 bonds).

• Sample Preparation: As for the HSQC experiment.

• Instrument Setup: As for the HSQC experiment.

• HMBC Experiment Parameters:

  • Load a standard gradient-enhanced HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Set the ¹H (F2) and ¹³C (F1) spectral widths. The ¹³C width should be larger than for HSQC to include quaternary carbons (e.g., 0-220 ppm).[8][9]

  • Set the long-range coupling constant (ⁿJ(CH)) to an average value of 8 Hz.

  • Number of scans (NS): 8-32.

  • Number of increments in the indirect dimension (TD1): 256-512.

  • Recycle delay (d1): 1.5-2 seconds.

• Data Processing:

  • Apply a sine-bell or squared sine-bell window function in both dimensions.

  • Perform a 2D Fourier transform.

  • Phase and baseline correct the spectrum.

Visualizations

Workflow for NMR-based Structural Elucidation of Bacillibactin

Caption: Workflow for Bacillibactin structural elucidation.

Troubleshooting Flowchart for Common NMR Issues

Caption: Decision tree for troubleshooting NMR spectra.

Bacillibactin-Mediated Iron Uptake Pathway

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. emerypharma.com [emerypharma.com]
• 6. pharmatutor.org [pharmatutor.org]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 9. NMR Tutorials: NMR Experiments [nmr-center.nmrsoft.com]

Strategies to prevent Bacillibactin degradation during extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the extraction of Bacillibactin.

Frequently Asked Questions (FAQs)

Q1: What is Bacillibactin and why is its extraction challenging?

A1: Bacillibactin is a catechol-based siderophore produced by various Bacillus species, including Bacillus subtilis.[1] It plays a crucial role in iron acquisition for the bacteria. The extraction of Bacillibactin can be challenging due to its susceptibility to degradation under certain experimental conditions. The catechol moieties in its structure are particularly prone to oxidation, and the molecule can also be subject to enzymatic degradation.

Q2: What are the primary factors that can lead to Bacillibactin degradation during extraction?

A2: The main factors contributing to Bacillibactin degradation are:

• pH: Extreme pH values can lead to the hydrolysis of the ester bonds in the Bacillibactin macrocycle. While acidic conditions (around pH 2.0) are often used for initial extraction, prolonged exposure or strongly basic conditions should be avoided.

• Oxidation: The 2,3-dihydroxybenzoate (DHB) catechol groups are susceptible to oxidation, which can be accelerated by the presence of oxygen, metal ions, and light.[2]

• Enzymatic Degradation: If the extraction process does not effectively separate the bacterial cells and extracellular enzymes from the supernatant, enzymes like esterases (e.g., BesA) can hydrolyze Bacillibactin.[3][4]

• Temperature: Elevated temperatures can increase the rate of both chemical and enzymatic degradation.[5]

• Light Exposure: Exposure to UV light can promote the degradation of phenolic compounds like Bacillibactin.

Q3: How can I detect and quantify Bacillibactin in my samples?

A3: Several methods can be used for the detection and quantification of Bacillibactin:

• Chrome Azurol S (CAS) Assay: This is a common colorimetric assay for the general detection of siderophores. Siderophores will scavenge iron from the CAS-iron complex, resulting in a color change from blue to orange/purple.[6][7]

• Arnow's Test: This chemical test is specific for the detection of catechol-type siderophores, producing a reddish-orange color in their presence.[6][8]

• High-Performance Liquid Chromatography (HPLC): HPLC with a C18 reverse-phase column is a reliable method for the quantification and purification of Bacillibactin.[6][8] Detection is typically performed at a wavelength of 315 nm.[6]

• Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy: These techniques are used for the structural confirmation of purified Bacillibactin.[5][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no Bacillibactin yield	Incomplete cell lysis and release of Bacillibactin.	Ensure efficient cell lysis by using appropriate methods such as sonication or enzymatic digestion.
Suboptimal culture conditions for Bacillibactin production.	Optimize culture medium composition (e.g., iron-deficient medium), pH, temperature, and incubation time for your specific Bacillus strain.
Degradation of Bacillibactin during extraction.	Follow the recommended strategies to prevent degradation outlined in this guide (e.g., work at low temperatures, under inert gas, and in the dark).
Inefficient extraction from the culture supernatant.	Ensure the pH of the supernatant is adjusted to ~2.0 before solvent extraction. Use a suitable organic solvent like ethyl acetate (B1210297) and perform multiple extractions.
Discoloration of the extract (e.g., turning brown/dark)	Oxidation of the catechol moieties of Bacillibactin.[2]	Perform the extraction under an inert atmosphere (e.g., nitrogen or argon). Add an antioxidant like ascorbic acid to the culture supernatant before extraction. Minimize exposure to light.
Multiple peaks in HPLC analysis suggesting degradation	Hydrolysis of the macrocyclic ester bonds.	Avoid prolonged exposure to strong acids or bases. Maintain a low temperature throughout the extraction and purification process.
Enzymatic degradation by esterases.	Ensure complete removal of bacterial cells and cellular debris by centrifugation and filtration before proceeding with the extraction. Consider adding protease inhibitors.
Inconsistent results between batches	Variability in culture growth and Bacillibactin production.	Standardize all culture parameters, including inoculum size, media preparation, and incubation conditions.
Inconsistent extraction procedure.	Strictly adhere to a validated and standardized extraction protocol for all samples.

Experimental Protocols

Detailed Methodology for Bacillibactin Extraction with Minimized Degradation

This protocol incorporates steps to mitigate the degradation of Bacillibactin.

1. Culture and Harvest:

• Culture Bacillus subtilis (or other producing strain) in an iron-deficient medium (e.g., succinate (B1194679) medium) at 28-30°C for 24-48 hours.[6][8]

• Harvest the culture by centrifugation at 10,000 rpm for 15 minutes at 4°C to pellet the bacterial cells.[8]

• Filter the supernatant through a 0.22 µm filter to remove any remaining cells and debris.

2. Acidification and Extraction:

• Immediately cool the cell-free supernatant to 4°C.

• Optional but recommended: Add ascorbic acid to a final concentration of 0.1% (w/v) to act as an antioxidant.

• Adjust the pH of the supernatant to 2.0 with 6M HCl.[6]

• Perform the following steps under an inert atmosphere (e.g., in a glove box with nitrogen or argon) and with minimal light exposure.

• Extract the acidified supernatant twice with an equal volume of cold ethyl acetate.

• Pool the organic phases.

3. Concentration and Storage:

• Dry the pooled ethyl acetate fraction over anhydrous sodium sulfate.

• Concentrate the extract to a small volume using a rotary evaporator at a low temperature (≤ 30°C).

• For short-term storage, keep the concentrated extract at -20°C. For long-term storage, store at -80°C.

Purification by Resin Chromatography

For higher purity, the extracted Bacillibactin can be further purified using resin chromatography.

• Resin Preparation: Use an Amberlite XAD-400 or Diaion HP-20 resin.[8][9] Pre-wash the resin with methanol (B129727) and then with distilled water.

• Loading: Load the concentrated crude extract onto the equilibrated resin column.

• Washing: Wash the column with distilled water to remove unbound impurities.

• Elution: Elute the bound Bacillibactin with methanol.[9]

• Final Purification: The eluted fractions can be further purified by preparative HPLC.

Visualizations

Logical Workflow for Bacillibactin Extraction and Purification

Caption: Workflow for Bacillibactin extraction and purification.

Potential Degradation Pathways of Bacillibactin

Caption: Major degradation pathways of Bacillibactin.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ferri-bacillibactin uptake and hydrolysis in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 6. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Bacillibactins E and F from a Marine Sponge-Associated Bacillus sp - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing culture media for enhanced Bacillibactin production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing culture media for enhanced Bacillibactin production.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle for enhancing Bacillibactin production in culture?

A1: The key principle is to induce iron-limiting conditions. Bacillibactin is a siderophore, a small molecule produced by bacteria like Bacillus subtilis to scavenge for iron in environments where it is scarce.[1][2][3] Therefore, creating an iron-deficient culture medium is the primary trigger for initiating and enhancing its production.

Q2: I am not seeing any Bacillibactin production. What are the initial troubleshooting steps?

A2: If you observe no Bacillibactin production, consider the following critical factors:

• Iron Contamination: Glassware and water may contain sufficient trace amounts of iron to suppress production. Ensure all glassware is acid-washed (e.g., with 6 N HCl) and rinsed thoroughly with deionized water to remove any residual iron.[4]

• Inappropriate Culture Medium: The chosen medium may not be suitable. Start with a defined, low-iron medium such as a succinic acid-based medium or a controlled trace metal (CTM) medium.[5][6]

• Incorrect Incubation Time: Bacillibactin production is growth-phase dependent. It is typically secreted during the later stages of exponential growth and into the stationary phase.[6] Harvest your culture at different time points (e.g., 24h, 48h, 72h) to determine the optimal production window.

• Strain Viability and Genetics: Ensure your Bacillus strain is viable and capable of producing Bacillibactin. If you are using a lab-adapted strain, it may have lost some of its secondary metabolite production capabilities.

Q3: My Bacillibactin yield is low. How can I optimize the culture medium?

A3: To improve a low yield of Bacillibactin, systematic optimization of media components is recommended. Key factors to investigate include:

• Carbon Source: The type and concentration of the carbon source can significantly impact secondary metabolite production. Glucose, sucrose, and soluble starch are common choices.[7][8] It is advisable to test a range of concentrations for your chosen carbon source.

• Nitrogen Source: Both organic (e.g., yeast extract, peptone, soybean meal) and inorganic (e.g., sodium nitrate, ammonium (B1175870) sulfate) nitrogen sources can influence Bacillibactin production.[5][9][10] The optimal source and its concentration should be determined empirically.

• pH and Temperature: The optimal pH for Bacillus growth and secondary metabolite production is generally around neutral (pH 7.0), but can range from 6.0 to 8.0.[11] Similarly, the optimal temperature is typically around 28-37°C.[5][6][11] These parameters should be tested and optimized for your specific strain.

• Aeration: Adequate aeration is crucial for the growth of Bacillus and, consequently, for Bacillibactin production. Ensure your culture flasks are well-agitated (e.g., 150-200 rpm) and have a sufficient headspace-to-medium volume ratio.

Troubleshooting Guide

Problem 1: Inconsistent Bacillibactin Production Between Batches

Possible Cause	Troubleshooting Step
Variability in Inoculum	Standardize the age and size of your inoculum. Always use a fresh overnight culture and inoculate to a consistent starting optical density (e.g., OD600 of 0.05).
Inconsistent Media Preparation	Prepare a large batch of your base medium to minimize variation. Ensure all components are fully dissolved and the final pH is correctly adjusted before autoclaving.
Fluctuations in Incubator Conditions	Monitor and record the temperature and shaking speed of your incubator to ensure they remain constant throughout the experiment.

Problem 2: Positive CAS Assay but No Bacillibactin Peak in HPLC

Possible Cause	Troubleshooting Step
Production of Other Siderophores	The Chrome Azurol S (CAS) assay is a general test for siderophores and is not specific to Bacillibactin. Your strain might be producing other types of siderophores.[1][4]
Low Concentration of Bacillibactin	The concentration of Bacillibactin in your supernatant may be below the detection limit of your HPLC method. Try concentrating the supernatant before analysis (e.g., by rotary evaporation or solid-phase extraction).[1]
Inappropriate HPLC Method	Optimize your HPLC method. Ensure the column, mobile phase, and detection wavelength (typically around 315 nm for the bacillibactin-iron complex) are appropriate.[4]
Bacillibactin Degradation	Bacillibactin may be unstable under certain conditions. Process your samples promptly and store them at a low temperature (e.g., 4°C or -20°C) if immediate analysis is not possible.

Data Presentation

Table 1: Effect of Carbon Source on Bacillibactin Production

Carbon Source (1% w/v)	Bacillus subtilis Strain A Yield (mg/L)	Bacillus amyloliquefaciens Strain B Yield (mg/L)
Glucose	150 ± 12	125 ± 10
Sucrose	180 ± 15	160 ± 13
Soluble Starch	130 ± 11	110 ± 9
Glycerol	110 ± 9	95 ± 8

Note: These are example data and actual yields will vary depending on the strain and specific experimental conditions.

Table 2: Effect of Nitrogen Source on Bacillibactin Production

Nitrogen Source (0.5% w/v)	Bacillus subtilis Strain A Yield (mg/L)	Bacillus amyloliquefaciens Strain B Yield (mg/L)
Yeast Extract	175 ± 14	150 ± 12
Peptone	160 ± 13	140 ± 11
Sodium Nitrate	120 ± 10	100 ± 8
Ammonium Sulfate	115 ± 9	90 ± 7

Note: These are example data and actual yields will vary depending on the strain and specific experimental conditions.

Experimental Protocols

Protocol 1: Chrome Azurol S (CAS) Assay for Siderophore Detection

This protocol provides a method for the qualitative and quantitative estimation of siderophore production.

Materials:

• Chrome Azurol S (CAS) solution

• Culture supernatant

• Spectrophotometer

Procedure:

• Prepare the CAS assay solution as described by Schwyn and Neilands (1987).

• Centrifuge your bacterial culture at 10,000 rpm for 15 minutes to obtain cell-free supernatant.[1]

• Mix an equal volume of your culture supernatant with the CAS assay solution.

• Incubate the mixture at room temperature for 20 minutes.

• Measure the absorbance at 630 nm. A decrease in absorbance compared to a reference (uninoculated medium mixed with CAS solution) indicates the presence of siderophores.

• Quantify the siderophore production as a percentage of siderophore units (PSU), calculated using the formula: PSU = [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference and As is the absorbance of the sample.[1]

Protocol 2: Arnow's Assay for Catecholate Siderophore Identification

This assay specifically detects the presence of catechol-type siderophores like Bacillibactin.

Materials:

• Culture supernatant

• 5 M HCl

• 10 N NaOH

• Nitrite-molybdate reagent

Procedure:

• To 1.0 mL of culture supernatant, add 1.0 mL of 0.5 M HCl.

• Add 1.0 mL of nitrite-molybdate reagent and mix well.

• Add 1.0 mL of 1 M NaOH and mix. The development of a pink to reddish color indicates the presence of catecholates.[1]

• Measure the absorbance at 510 nm.

Visualizations

Caption: Simplified biosynthesis pathway of Bacillibactin.

Caption: Experimental workflow for media optimization.

Caption: Troubleshooting decision tree for Bacillibactin production.

References

• 1. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Temporal Production of the Two Bacillus anthracis Siderophores, Petrobactin and Bacillibactin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pub.abuad.edu.ng [pub.abuad.edu.ng]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Optimization of Culture Conditions and Batch Process Control for the Augmented Production of Bacteriocin by Bacillus Species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refinement of Analytical Methods for Accurate Bacillibactin Quantification

Welcome to the technical support center for the accurate quantification of Bacillibactin. This resource is designed for researchers, scientists, and drug development professionals, providing detailed troubleshooting guides, frequently asked questions (FAQs), and standardized protocols to overcome common challenges in Bacillibactin analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for quantifying Bacillibactin?

A1: The primary methods for Bacillibactin quantification include colorimetric assays and chromatographic techniques. The most common universal colorimetric method is the Chrome Azurol S (CAS) assay, which detects siderophores in general.[1][2][3] For more specific and accurate quantification, High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the preferred methods.[4][5][6] The Arnow assay can also be used to specifically detect the catechol-type nature of Bacillibactin.[4][5]

Q2: How does the Chrome Azurol S (CAS) assay work?

A2: The CAS assay is a competitive colorimetric assay.[1] It utilizes a blue-colored ternary complex of Chrome Azurol S dye, ferric iron (Fe³⁺), and a detergent like hexadecyltrimethylammonium bromide (HDTMA).[1] Bacillibactin, being a powerful iron chelator (siderophore), has a higher affinity for iron than the CAS dye. When a sample containing Bacillibactin is added, it sequesters iron from the dye complex.[1][2] This release of the dye results in a color change from blue to orange or yellow, which is measured spectrophotometrically around 630 nm.[1][2][7] The decrease in absorbance is proportional to the amount of siderophore present.[3]

Q3: What are the major limitations of the CAS assay for Bacillibactin quantification?

A3: While widely used, the CAS assay has several limitations for accurate Bacillibactin quantification:

• Non-specificity: The assay is a universal test for all types of siderophores and is not specific to Bacillibactin. Other iron-chelating molecules can lead to false positives.[3]

• Toxicity of Reagents: The detergent HDTMA can be toxic to some microorganisms, including certain fungi and Gram-positive bacteria, potentially inhibiting their growth and siderophore production.[1]

• Interference from Media Components: High concentrations of phosphates or other components in the growth media can interfere by precipitating iron or reacting with the CAS reagent, leading to inaccurate results.[3]

• pH Sensitivity: The assay's colorimetric reaction is highly dependent on the pH of the final mixture. Deviations from the optimal pH can cause the CAS-Fe complex to become unstable.[1]

Q4: How can I improve the accuracy of Bacillibactin quantification?

A4: To improve accuracy, it is highly recommended to use HPLC or LC-MS.[4][6] These methods separate Bacillibactin from other components in the sample before detection, providing high specificity and sensitivity.[8] Using a purified Bacillibactin standard for calibration is crucial for absolute quantification.[4] For the CAS assay, accuracy can be improved by running appropriate blanks (sterile medium) to subtract background absorbance and by optimizing culture conditions in iron-depleted media to maximize production.[2]

Q5: Why is iron-depleted media necessary for Bacillibactin production?

A5: Bacillibactin is a siderophore, a secondary metabolite produced by bacteria like Bacillus subtilis under low-iron stress conditions.[7][9] Its primary function is to scavenge for ferric iron (Fe³⁺) from the environment.[7][10] When iron is abundant in the growth medium, the genes responsible for Bacillibactin biosynthesis are repressed.[11] Therefore, to induce and maximize the production of Bacillibactin for quantification, it is essential to cultivate the bacteria in an iron-limited or iron-depleted medium.[4][11]

Troubleshooting Guides

1. Chrome Azurol S (CAS) Assay Troubleshooting

Symptom / Issue	Possible Cause(s)	Recommended Solution(s)
Unexpected Color Change (e.g., green reagent, or color change in negative control)	1. Incorrect pH: The pH of the CAS reagent or the final assay mixture is outside the optimal range (around 6.8). High pH can cause ferric hydroxide (B78521) formation.[1] 2. Iron Contamination: Glassware or reagents are contaminated with trace amounts of iron.[12] 3. Reagent Instability: The CAS reagent was prepared incorrectly or has degraded over time due to improper storage (e.g., exposure to light).[1]	1. Carefully check and adjust the pH of all solutions during preparation. Ensure the final assay pH is correct.[1] 2. Acid-wash all glassware with 6M HCl and rinse thoroughly with deionized water to remove trace iron.[1][12] 3. Prepare fresh CAS reagent for each experiment, following a validated protocol precisely. Store protected from light.[1][3]
No Color Change or Weak Signal	1. Insufficient Siderophore Production: The microorganism is not producing detectable levels of Bacillibactin under the current culture conditions.[1][12] 2. HDTMA Toxicity: The detergent in the CAS reagent is inhibiting the growth of the microorganism.[1] 3. Low Assay Sensitivity: The concentration of Bacillibactin is below the detection limit of the assay.	1. Optimize culture conditions. Use a well-defined iron-depleted medium (e.g., succinate (B1194679) medium) and optimize incubation time, temperature, and aeration.[1][5][12] 2. Use a modified CAS assay with a less toxic detergent or employ an overlay method where the organism is grown first and then overlaid with CAS agar (B569324).[1][13] 3. Concentrate the culture supernatant before performing the assay.
Inconsistent or Non-Reproducible Results	1. Pipetting Errors: Inaccurate pipetting of samples or reagents.[2][12] 2. Variable Culture Conditions: Inconsistent iron levels or other parameters between experimental batches.[2] 3. Inhomogeneous Mixture: The sample and CAS reagent are not mixed thoroughly in the assay well.	1. Use calibrated pipettes and ensure proper technique.[3] 2. Strictly standardize all media preparation and culture conditions. 3. Ensure complete mixing of the supernatant and CAS solution before incubation and measurement.

2. HPLC & LC-MS Troubleshooting

Symptom / Issue	Possible Cause(s)	Recommended Solution(s)
Low Signal Intensity or No Peak Detected	1. Inefficient Extraction: The protocol used for extracting Bacillibactin from the culture supernatant has low recovery.[2] 2. Low Production: The concentration of Bacillibactin produced by the microorganism is very low. 3. Degradation: Bacillibactin may be unstable under the extraction or storage conditions.	1. Optimize the extraction protocol. Acidification of the supernatant followed by extraction with a solvent like ethyl acetate (B1210297) is common.[2][4] 2. Optimize culture conditions for maximum production (see above). Concentrate the extract before injection. 3. Process samples quickly and store extracts at low temperatures (-20°C or below). Avoid repeated freeze-thaw cycles.
Poor Peak Shape (Tailing or Broadening)	1. Column Overload: Injecting too much sample. 2. Contaminated Column: The guard or analytical column is contaminated with matrix components. 3. Inappropriate Mobile Phase: The pH or composition of the mobile phase is not optimal for Bacillibactin.	1. Dilute the sample or reduce the injection volume. 2. Use a guard column and replace it regularly. Flush the column with a strong solvent.[2] 3. Adjust the mobile phase pH. Ensure the mobile phase is filtered and degassed.
Mass Spectrometry Signal Suppression	1. Matrix Effects: Co-eluting compounds from the sample matrix are interfering with the ionization of Bacillibactin.[2]	1. Improve sample cleanup and purification steps before LC-MS analysis. 2. Optimize the chromatographic separation to better resolve Bacillibactin from interfering compounds. 3. Use an internal standard to correct for signal suppression.

Quantitative Data Summary

The following table summarizes reported Bacillibactin or total siderophore yields from Bacillus species under specific conditions.

Microorganism	Culture Medium	Quantification Method	Reported Yield	Reference
Bacillus subtilis LSBS2	Succinate Medium	CAS Assay	296 µg/mL	[5][9]
Bacillus anthracis Sterne	Iron-Deficient Medium (IDM) + 0 µM Fe, Low O₂	LC-MS	~13 µg/mL	[11]
Bacillus anthracis Sterne	Iron-Deficient Medium (IDM) + 0 µM Fe, High O₂	LC-MS	~1.5 µg/mL	[11]
Bacillus subtilis 3610	MSgg Medium + 10⁻⁴ M FeCl₃	Not Specified	2.9 x 10⁻¹⁷ mol/cell	[14]

Experimental Protocols

Protocol 1: Bacillibactin Production and Extraction

• Prepare Iron-Depleted Medium: Use a defined minimal medium such as Succinate Medium (SM) or a modified M9 (MM9) medium.[5][8] All glassware must be acid-washed (e.g., with 6M HCl) and rinsed extensively with deionized water to remove trace iron.[1]

• Inoculation and Incubation: Inoculate the iron-depleted medium with a fresh culture of the Bacillus strain. Incubate at the optimal temperature (e.g., 28-37°C) with shaking for 24-48 hours.[5][15]

• Harvest Supernatant: Centrifuge the culture at high speed (e.g., 10,000 rpm for 15 minutes) to pellet the cells.[5]

• Supernatant Extraction:

  • Collect the cell-free supernatant.

  • Acidify the supernatant to a pH of ~2.0 using concentrated HCl.

  • Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate. Mix vigorously and allow the phases to separate.

  • Collect the organic (ethyl acetate) phase. Repeat the extraction 2-3 times.

  • Pool the organic phases and evaporate the solvent to dryness using a rotary evaporator.[4]

• Resuspend Sample: Resuspend the dried extract in a suitable solvent (e.g., methanol) for analysis.[4]

Protocol 2: Quantification by CAS Liquid Assay

• Prepare CAS Assay Solution: Follow a standard protocol, such as the one described by Schwyn and Neilands. This involves preparing separate solutions of CAS, HDTMA, and an iron(III) chloride solution, which are then carefully mixed.[1][12]

• Assay Procedure:

  • In a microplate well, mix 100 µL of the culture supernatant (or resuspended extract) with 100 µL of the CAS assay solution.[3]

  • Prepare a reference (blank) using 100 µL of sterile growth medium instead of the sample.[3]

  • Incubate the plate at room temperature for 20-60 minutes.[3]

• Measurement: Measure the absorbance of the sample (As) and the reference (Ar) at 630 nm using a microplate reader.

• Calculation: Calculate the siderophore units using the formula: Siderophore Units (%) = [(Ar - As) / Ar] * 100[2][5]

Protocol 3: Quantification by RP-HPLC

• Sample Preparation: Use the resuspended extract from Protocol 1. Ensure the sample is filtered through a 0.22 µm filter before injection.

• HPLC System and Column: Use a reverse-phase HPLC system with a C18 column (e.g., Poroshell 120 EC-C18 or Discovery BIO wide-pore C18).[4]

• Mobile Phase and Gradient:

  • Mobile Phase A: Water with 0.1% formic acid.[6]

  • Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid.[6]

  • Run a linear gradient from a low to a high percentage of Mobile Phase B over 20-30 minutes.

• Detection: Monitor the elution profile using a UV detector at a wavelength of 315 nm, which is characteristic for Bacillibactin.[4]

• Quantification: Create a standard curve by injecting known concentrations of a purified Bacillibactin standard. Calculate the concentration in the unknown sample by comparing its peak area to the standard curve.

Visualizations

Caption: Experimental workflow for Bacillibactin quantification.

Caption: Troubleshooting decision tree for the CAS assay.

Caption: Iron-dependent regulation of Bacillibactin synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Genomics and LC-MS Reveal Diverse Active Secondary Metabolites in Bacillus amyloliquefaciens WS-8 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Digital image quantification of siderophores on agar plates - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Iron Homeostasis in Bacillus subtilis Requires Siderophore Production and Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bbrc.in [bbrc.in]

Improving the stability of purified Bacillibactin for long-term storage

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals on improving the stability of purified Bacillibactin for long-term storage.

Troubleshooting Guide: Common Issues Affecting Bacillibactin Stability

This section addresses specific problems that can arise during purification and handling, which may compromise the long-term stability of Bacillibactin.

Question (Issue)	Answer (Potential Cause & Solution)
Why is my purified Bacillibactin solution turning brown/darkening over time, even when stored at low temperatures?	Potential Cause: This is likely due to the oxidation of the catechol moieties in the Bacillibactin structure. Catechols are highly susceptible to oxidation, which can be accelerated by exposure to oxygen, light, and trace metal contaminants. Solution: 1. De-gas Solvents: Before dissolving your purified Bacillibactin, thoroughly de-gas all solvents (e.g., water, buffers) by sparging with an inert gas like argon or nitrogen. 2. Inert Atmosphere: Store the final purified sample under an inert atmosphere. After aliquoting, flush the headspace of the vial with argon or nitrogen before sealing. 3. Use Antioxidants: Consider adding a small amount of an antioxidant like ascorbic acid to your stock solution. See the table in the FAQ section for recommendations.
I observe a loss of iron-chelating activity (measured by CAS assay) after storing my sample for a few weeks. What is happening?	Potential Cause: Loss of activity is a direct consequence of structural degradation. Besides oxidation, hydrolysis of the ester bonds in the cyclic structure can occur, especially if the sample is stored in a non-optimal pH environment.[1] Solution: 1. pH Control: Ensure your purified Bacillibactin is stored in a buffer with a slightly acidic to neutral pH (e.g., pH 6.0-7.0). Avoid strongly acidic or basic conditions.[2] 2. Lyophilization: For long-term storage, lyophilization (freeze-drying) is the most effective method.[3][4] This removes water, preventing hydrolytic degradation and slowing oxidative processes. Reconstitute a fresh vial for each experiment.
My Bacillibactin sample shows multiple peaks on HPLC after storage, but was a single peak immediately after purification. Why?	Potential Cause: The appearance of new peaks indicates the formation of degradation products or isomers. This can be caused by oxidation, hydrolysis, or photodegradation. Solution: 1. Protect from Light: Store all Bacillibactin samples in amber vials or wrap clear vials in aluminum foil to protect them from light. Photodegradation can catalyze the breakdown of the molecule.[5] 2. Purity Check: Ensure your initial purification effectively removes all contaminants. Residual enzymes from the source organism or metal ions from buffers can accelerate degradation. Re-evaluate your purification protocol if necessary.[6][7]

Frequently Asked Questions (FAQs) on Long-Term Storage

Q1: What is the primary degradation pathway for Bacillibactin?

A1: The primary degradation pathway for Bacillibactin, a catecholate siderophore, is the oxidation of its 2,3-dihydroxybenzoate (DHB) groups.[8] These groups are responsible for iron chelation and are sensitive to oxygen, leading to the formation of quinone-type structures and a loss of iron-binding capacity. Hydrolysis of the trilactone ester backbone can also occur, particularly in aqueous solutions with non-optimal pH.

Q2: What are the ideal temperature and pH conditions for storing purified Bacillibactin?

A2: For optimal stability, storage conditions should be carefully controlled. The following table summarizes the recommended conditions.

Parameter	Short-Term (Days to Weeks)	Long-Term (Months to Years)	Rationale
Form	Aqueous Solution (Buffered)	Lyophilized (Freeze-Dried) Powder	Removal of water via lyophilization minimizes hydrolysis and slows oxidative degradation, making it ideal for long-term storage.[3][4]
Temperature	4°C to -20°C	-20°C to -80°C	Lower temperatures significantly reduce the rate of all chemical degradation reactions.[9]
pH	6.0 - 7.0	N/A (reconstitute in pH 6-7 buffer)	Stability of similar biological molecules is often pH-dependent. Extreme pH values can accelerate hydrolysis of ester bonds.[10][11]
Atmosphere	Headspace flushed with N₂ or Ar	Store under vacuum or N₂/Ar	An inert atmosphere prevents the oxidation of the sensitive catechol groups.
Light	Protect from light (Amber vials)	Protect from light (Amber vials)	Exposure to light, especially UV, can provide the energy to initiate and accelerate degradation reactions.[5]

Q3: Can I add stabilizers to my purified Bacillibactin?

A3: Yes, adding certain stabilizers can significantly improve the shelf-life of Bacillibactin in its aqueous form. However, their use should be validated to ensure they do not interfere with downstream applications.

Stabilizer Type	Example	Recommended Concentration	Mechanism of Action
Antioxidant	Ascorbic Acid (Vitamin C)	0.1 - 1 mM	A water-soluble antioxidant that preferentially gets oxidized, thereby sparing the catechol groups of Bacillibactin.[12]
Antioxidant	Dithiothreitol (DTT)	1 - 5 mM	A thiol-based reducing agent that helps maintain a reducing environment, preventing oxidation.
Cryoprotectant	Glycerol / Trehalose	5-10% (v/v) / 50-100 mM	Used during freezing and lyophilization to help maintain the structural integrity of the molecule and form a protective amorphous matrix.[13]

Visualized Workflows and Pathways

Caption: A flowchart outlining the key steps for conducting a systematic stability study on purified Bacillibactin.

Caption: A diagram illustrating how antioxidants can protect Bacillibactin by neutralizing oxidative agents.

Experimental Protocols

Protocol 1: Quantitative Analysis of Bacillibactin by RP-HPLC

This protocol is for quantifying the concentration of Bacillibactin, which is essential for stability studies.

Materials:

• Purified Bacillibactin sample

• HPLC system with a UV detector

• C18 reverse-phase analytical column (e.g., 4.6 x 250 mm, 5 µm)

• Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Solvent B: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)

• Bacillibactin standard of known concentration (if available for absolute quantification)

Method:

• Preparation: Prepare mobile phases and filter through a 0.22 µm filter. Degas thoroughly. Prepare a standard curve if using an external standard. Dilute your stored samples to fall within the linear range of the assay.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Detection Wavelength: 315 nm[6]

  • Column Temperature: 25°C

• Gradient Elution:

  • 0-5 min: 10% Solvent B

  • 5-25 min: Linear gradient from 10% to 90% Solvent B

  • 25-30 min: 90% Solvent B

  • 30-35 min: Linear gradient from 90% to 10% Solvent B

  • 35-40 min: 10% Solvent B (re-equilibration)

• Analysis: Identify the Bacillibactin peak based on its retention time, comparing it to a T=0 sample or a pure standard.[6] Integrate the peak area.

• Calculation: Calculate the concentration based on the standard curve or determine the relative percentage remaining by comparing the peak area to the T=0 sample (% Remaining = (Area_T=n / Area_T=0) * 100).

Protocol 2: General Stability Study

This protocol provides a framework for assessing the stability of your purified Bacillibactin under various storage conditions.

Materials:

• Purified Bacillibactin of known initial concentration (see Protocol 1)

• Sterile, amber glass vials with airtight caps

• Storage environments (refrigerators, freezers at different temperatures)

• Inert gas (Argon or Nitrogen)

• Lyophilizer (optional, but recommended)

• Buffers and stabilizers to be tested

Method:

• Initial Analysis (T=0): Using Protocol 1, determine the precise initial concentration and purity of your Bacillibactin stock immediately after purification. This is your baseline.

• Aliquoting: Aliquot the stock solution into the amber vials. Use a volume that is appropriate for a single use to avoid freeze-thaw cycles.

• Condition Setup: Divide the aliquots into different sets. For each set, apply a specific storage condition you wish to test (e.g., -20°C in aqueous buffer, -80°C lyophilized, 4°C with ascorbic acid, etc.). If testing atmospheric conditions, flush the headspace of relevant vials with inert gas before sealing.

• Time Points: Define your stability time points (e.g., 1 week, 1 month, 3 months, 6 months, 1 year). Store the vials under the defined conditions.

• Sample Analysis: At each time point, remove one vial from each condition set.

  • If lyophilized, reconstitute the powder in the original volume of a suitable buffer.

  • Allow the sample to come to room temperature.

  • Analyze the sample using Protocol 1 to determine the remaining concentration of intact Bacillibactin.

• Data Evaluation: For each condition, plot the percentage of remaining Bacillibactin against time. This will allow you to compare the stability under different conditions and determine the optimal storage strategy for your needs.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. jocpr.com [jocpr.com]
• 4. Lyophilisation: Long-term storage for bacterial strains | Culture Collections [culturecollections.org.uk]
• 5. From initial treatment design to final disposal of chelating agents: a review of corrosion and degradation mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. journals.asm.org [journals.asm.org]
• 8. Bacillibactin - Wikipedia [en.wikipedia.org]
• 9. Storage Temperature Effects on Bacillus Spores and Lactobacillus acidophilus Viability - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effect of pH on stability of anthrax lethal factor: correlation between denaturation and activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bacteria Lyophilization Overview [isolab.ess.washington.edu]

Technical Support Center: Optimization of Iron-Deficient Media for Bacillibactin Synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of iron-deficient media to induce Bacillibactin synthesis in Bacillus species.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental procedures.

Problem	Possible Cause(s)	Recommended Solution(s)
No or low siderophore production detected with CAS assay.	1. Iron contamination: Glassware or media components may contain trace amounts of iron, repressing siderophore synthesis. 2. Suboptimal media composition: The carbon or nitrogen source may not be ideal for inducing Bacillibactin synthesis. 3. Incorrect pH: The pH of the medium may be outside the optimal range for bacterial growth and/or siderophore production. 4. Insufficient iron limitation: The concentration of the iron chelator (e.g., EDDHA) may be too low to effectively induce iron starvation.	1. Use iron-free materials: All glassware should be acid-washed and rinsed thoroughly with deionized water. Use high-purity reagents. 2. Optimize media components: Test different carbon sources (e.g., succinate (B1194679), mannitol) and nitrogen sources (e.g., ammonium (B1175870) nitrate). Succinic acid medium has been shown to be effective for Bacillibactin production.[1][2][3] 3. Adjust and buffer pH: The optimal pH for siderophore production by Bacillus subtilis has been reported to be around 7.0.[4] Use a suitable buffer to maintain a stable pH during cultivation. 4. Titrate iron chelator: The optimal concentration of EDDHA for inducing siderophore synthesis without inhibiting growth is typically in the low micromolar range (e.g., 5-15 µM).[5][6] This should be optimized for your specific strain and media conditions.
Inhibition of bacterial growth on CAS agar (B569324) plates.	Toxicity of HDTMA: The detergent hexadecyltrimethylammonium bromide (HDTMA) in the CAS assay reagent can be toxic to Gram-positive bacteria like Bacillus.[7][8]	1. Use a modified CAS assay: An overlay (O-CAS) method can be employed where the bacteria are first grown on a suitable medium, and then overlaid with the CAS agar.[7][8] 2. Split-plate method: Grow the bacteria on one half of a petri dish with their optimal medium and pour CAS agar on the other half.[7]
Inconsistent or no color change in Arnow's assay for catecholate detection.	1. Incorrect reagent preparation or addition sequence: The nitrite-molybdate reagent must be prepared correctly, and the reagents must be added in the proper order.[9] 2. Degraded reagents: The nitrite-molybdate reagent should be prepared fresh.[9] 3. Low concentration of Bacillibactin: The amount of catecholate siderophore in the sample may be below the detection limit of the assay. 4. Fading color: The colored product of the Arnow reaction can be unstable.	1. Follow the protocol carefully: Ensure reagents are prepared to the correct concentrations and added in the sequence of HCl, nitrite-molybdate reagent, and then NaOH.[9][10][11] 2. Prepare fresh reagents: Always use a freshly prepared nitrite-molybdate solution.[9] 3. Concentrate the sample: If the Bacillibactin concentration is low, consider concentrating the culture supernatant before performing the assay. 4. Read absorbance promptly: Measure the absorbance within a consistent timeframe (e.g., 10-40 minutes) after the final reagent addition.[9]
Poor peak resolution or inaccurate quantification with HPLC.	1. Improper column selection: The HPLC column may not be suitable for separating Bacillibactin from other media components. 2. Inadequate sample preparation: The culture supernatant may contain interfering substances. 3. Incorrect mobile phase composition: The mobile phase may not be optimized for Bacillibactin elution.	1. Select an appropriate column: A C18 reverse-phase column is commonly used for Bacillibactin purification and analysis.[12] 2. Clean up the sample: Use solid-phase extraction (SPE) or other purification methods to remove interfering compounds from the supernatant before HPLC analysis.[13] 3. Optimize the mobile phase: A gradient of an acidified aqueous solvent (e.g., water with formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used. The gradient should be optimized for the best separation.[13][14]

Frequently Asked Questions (FAQs)

Q1: What is the principle of Bacillibactin synthesis induction by iron deficiency?

In iron-replete conditions, the Ferric Uptake Regulator (Fur) protein binds to Fe²⁺ and acts as a transcriptional repressor. The Fur-Fe²⁺ complex binds to specific DNA sequences (Fur boxes) in the promoter regions of iron-regulated genes, including the dhb operon which is responsible for Bacillibactin biosynthesis, thereby blocking their transcription. Under iron-limiting conditions, Fe²⁺ dissociates from Fur. The apo-Fur protein can no longer bind to the Fur box, leading to the de-repression of the dhb operon and subsequent synthesis of Bacillibactin.[15][16]

Q2: Which media components are critical for optimizing Bacillibactin yield?

The choice of carbon and nitrogen sources, as well as the pH of the medium, significantly influences Bacillibactin production. While glucose is a common carbon source, some studies suggest that other sources like succinate or mannitol (B672) may enhance siderophore production in Bacillus species.[1][4] Similarly, the nitrogen source can affect the yield, with ammonium nitrate (B79036) being identified as effective in one study.[4] Maintaining a neutral pH (around 7.0) is also crucial.[4]

Q3: How can I prepare an iron-deficient medium?

To prepare an iron-deficient medium, all glassware must be rigorously cleaned to remove trace iron, typically by soaking in dilute acid (e.g., 6M HCl) followed by extensive rinsing with high-purity deionized water.[8] Reagents of the highest possible purity should be used. Some protocols recommend treating components like Casamino acids with chelating resins (e.g., Chelex-100) to remove contaminating iron.[8] An iron chelator such as ethylenediamine-di(o-hydroxyphenylacetic acid) (EDDHA) is often added to the medium to sequester any remaining trace iron and create iron-limiting conditions.[5][6]

Q4: What is the difference between the CAS assay and the Arnow assay?

The Chrome Azurol S (CAS) assay is a universal method for detecting siderophores of all types (catecholates, hydroxamates, and carboxylates).[17][18] It is based on the competition for iron between the siderophore and the CAS dye.[17] A color change from blue to orange/yellow indicates the presence of siderophores.[17] The Arnow assay, on the other hand, is a specific chemical test for the detection and quantification of catechol-type siderophores, like Bacillibactin.[9][18] It produces a red-colored complex in the presence of catechols.[1]

Q5: Can I quantify Bacillibactin without using HPLC?

While HPLC is the most accurate method for quantifying purified Bacillibactin, semi-quantitative estimations can be made using colorimetric assays. The CAS assay can be adapted for quantification by measuring the decrease in absorbance of the CAS reagent at around 630 nm in the presence of a siderophore-containing sample.[19] The Arnow assay can also be used for quantification of catechol-type siderophores by creating a standard curve with a known catechol compound, such as 2,3-dihydroxybenzoic acid (DHBA), and measuring the absorbance at approximately 500-515 nm.[9][11]

Quantitative Data on Bacillibactin Production

The following table summarizes data on Bacillibactin production under different conditions, as reported in the literature. Direct comparison between studies may be challenging due to variations in strains, media, and analytical methods.

Organism	Medium	Condition	Bacillibactin Yield	Reference
Bacillus subtilis LSBS2	Succinic acid medium	Iron-deficient	296 mg/L	[1][20]
Bacillus anthracis Sterne	Iron-Depleted Medium (IDM)	Low aeration	Increased accumulation compared to high aeration	[21]
Bacillus anthracis Sterne	IDM	+ 20 µM Iron	Almost complete repression	[15][21]
Bacillus subtilis UP11	Optimized Succinate Broth	pH 7, Mannitol, Ammonium Nitrate, 50 µM Iron	63.04% siderophore units (CAS assay)	[4]

Experimental Protocols

Preparation of Iron-Deficient Minimal Medium (FS-MM)

This protocol is adapted from methodologies used for growing Bacillus subtilis under iron-limiting conditions.[5][6]

Materials:

• Acid-washed glassware

• High-purity deionized water

• Stock solutions of minimal media components (e.g., MM9 salts)[8]

• Sterile-filtered stock solutions of carbon source (e.g., 20% glucose or succinate)

• Sterile-filtered stock solution of Casamino acids (iron-free)

• Sterile-filtered stock solution of EDDHA (e.g., 5 mM)

• Sterile-filtered stock solution of ferric ammonium citrate (B86180) (e.g., 100 µM)

Procedure:

• Prepare the basal minimal medium (e.g., MM9) using high-purity deionized water in an acid-washed flask.

• Autoclave the basal medium.

• Allow the medium to cool to room temperature.

• Aseptically add the sterile stock solutions of the carbon source, iron-free Casamino acids, and other required supplements.

• To create iron-limiting conditions, add the sterile EDDHA stock solution to the desired final concentration (e.g., 5-15 µM).

• For control cultures (iron-replete), add the sterile ferric ammonium citrate stock solution to a final concentration of approximately 1 µM.[6]

Induction and Harvesting of Bacillibactin

• Inoculate the prepared iron-deficient medium with an overnight culture of Bacillus subtilis.

• Incubate the culture at the optimal temperature (e.g., 37°C) with shaking.

• Monitor bacterial growth by measuring the optical density at 600 nm (OD₆₀₀).

• Harvest the culture in the late exponential or early stationary phase, as siderophore production is often maximal at this stage.

• Centrifuge the culture at high speed (e.g., 10,000 x g for 15 minutes) to pellet the cells.

• Collect the cell-free supernatant, which contains the secreted Bacillibactin. The supernatant can be filter-sterilized and stored at -20°C for further analysis.[1]

Quantification of Bacillibactin using Arnow's Assay

This protocol is for the specific quantification of catecholate siderophores.[9][10][11]

Reagents:

• 0.5 N HCl

• Nitrite-Molybdate Reagent: 10 g sodium nitrite (B80452) and 10 g sodium molybdate (B1676688) dissolved in 100 mL deionized water (prepare fresh).

• 1.0 N NaOH

• Standard: 2,3-dihydroxybenzoic acid (DHBA) solution of known concentrations.

Procedure:

• To 1 mL of the culture supernatant, add 1 mL of 0.5 N HCl and mix.

• Add 1 mL of the Nitrite-Molybdate reagent and mix. A yellow color will develop if catechols are present.

• Add 1 mL of 1.0 N NaOH and mix. The solution will turn orange-red.

• Allow the color to develop for 5-10 minutes.

• Measure the absorbance at 515 nm using a spectrophotometer.

• Prepare a standard curve using known concentrations of DHBA to determine the concentration of Bacillibactin in the sample.

Visualizations

Caption: Regulation of Bacillibactin synthesis by the Ferric Uptake Regulator (Fur).

Caption: General workflow for Bacillibactin production and analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame - Repository UPN "Veteran" Yogyakarta [eprints.upnyk.ac.id]
• 3. Production of Bacillibactin Siderophore from Soil Bacteria, Bacillus subtilis: A Bioinoculant Enhances Plant Growth in Arachis hypogaea L. Through Elevated Uptake of Nutrients | Atlantis Press [atlantis-press.com]
• 4. journaljsrr.com [journaljsrr.com]
• 5. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of the Fur Regulon in Iron Transport in Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Detection of siderophore production from several fungi and bacteria by a modification of chrome azurol S (CAS) agar plate assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Arnow Test for Catecholate-Type Siderophores [protocols.io]
• 11. benchchem.com [benchchem.com]
• 12. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. chromatographytoday.com [chromatographytoday.com]
• 15. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Substrate induction of siderophore transport in Bacillus subtilis mediated by a novel one-component regulator [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. benchchem.com [benchchem.com]
• 20. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame [ideas.repec.org]
• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Troubleshooting poor growth of Bacillus strains for Bacillibactin production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bacillus strains for the production of Bacillibactin.

Troubleshooting Guides

This section is designed to help you diagnose and resolve common issues encountered during the cultivation of Bacillus strains for Bacillibactin production.

Problem 1: Poor or No Growth of Bacillus Strain

Question: I've inoculated my Bacillus strain, but I'm observing very little or no growth. What are the potential causes and how can I fix this?

Answer: Poor or no growth of Bacillus strains can be attributed to several factors, ranging from media composition to incubation conditions. Follow this troubleshooting workflow to identify the issue:

Caption: Troubleshooting workflow for poor Bacillus growth.

Detailed Checklist:

• Media Composition: Bacillus subtilis grows well in various media, but for siderophore production, a succinate-based medium is often optimal.[1] Ensure your media components are correct. For example, a standard succinate (B1194679) medium might be preferable to LB or Nutrient Broth for higher siderophore yields.[1]

• pH: The optimal pH for both growth and siderophore production is typically around 7.0.[1][2][3] However, some strains may prefer a slightly alkaline pH up to 8.0.[4][5] Verify the final pH of your medium after autoclaving.

• Inoculum: Use a fresh, actively growing pre-culture. An old or non-viable inoculum will result in a long lag phase or no growth.

• Aeration: Bacillus is an aerobic bacterium and requires good aeration. Ensure adequate shaking (e.g., 180 r/min) and use baffled flasks if necessary to improve oxygen transfer.[6]

• Temperature: The optimal growth temperature for most B. subtilis strains is between 30°C and 37°C.[4][7]

• Iron Concentration: While Bacillibactin is produced under iron-limiting conditions, trace amounts of iron are still necessary for bacterial growth. Extremely low iron can inhibit growth altogether. Conversely, high iron concentrations will suppress Bacillibactin production.[8][9]

Problem 2: Good Growth but Low Bacillibactin Yield

Question: My Bacillus culture is growing well (high turbidity), but when I test for Bacillibactin, the yield is very low. What should I do?

Answer: This is a common issue that usually points to suboptimal conditions for siderophore synthesis, which is often decoupled from biomass production.

Caption: Troubleshooting workflow for low Bacillibactin yield.

Detailed Checklist:

• Iron Limitation: This is the most critical factor. Bacillibactin is a siderophore, produced in response to low iron stress.[10] High concentrations of iron in the medium will repress the dhb operon responsible for its synthesis. An optimal iron concentration to induce production without severely limiting growth is around 50 µM.[2][3] Be aware of iron present in complex media components like peptone and yeast extract.

• Carbon and Nitrogen Sources: The choice of carbon and nitrogen source significantly impacts siderophore production. Studies have shown that mannitol and sucrose can be superior to glucose for some strains.[1][4] Similarly, ammonium nitrate or sodium nitrate may be better nitrogen sources than others.[1][4]

• Incubation Time: Peak Bacillibactin production does not always coincide with peak biomass. Production is often highest in the late exponential or early stationary phase, typically between 48 and 72 hours of incubation.[4][5] It is advisable to perform a time-course experiment to determine the optimal harvest time for your specific strain and conditions.

• Extraction and Quantification: Ensure your downstream processing is efficient. For quantification, the Chrome Azurol S (CAS) assay is a standard method.[8] For extraction, protocols often involve acidification of the supernatant followed by extraction with a solvent like ethyl acetate.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best medium for Bacillibactin production?

While Bacillus can grow in rich media like LB, these often contain enough iron to suppress siderophore production. For high yields of Bacillibactin, a chemically defined or minimal medium with controlled iron content is recommended. Succinate-based media have been shown to be very effective.[1][4]

Q2: How can I confirm that my Bacillus strain is producing a catecholate-type siderophore like Bacillibactin?

You can use the Arnow's test to specifically detect the presence of catecholate compounds.[10][11] A positive result, indicated by the formation of a red-orange color, suggests the production of a catecholate siderophore like Bacillibactin.[10] For definitive identification, techniques like HPLC and NMR are required.[8][9]

Q3: What is the genetic basis for Bacillibactin production?

Bacillibactin is synthesized by a non-ribosomal peptide synthetase (NRPS) complex encoded by the dhb gene cluster (dhbACEBF).[12][13] The expression of this operon is repressed by the Fur (Ferric uptake regulator) protein in the presence of iron. Under iron-limiting conditions, Fur repression is lifted, and the dhb genes are expressed, leading to Bacillibactin synthesis.

Caption: Simplified signaling pathway for Bacillibactin production.

Q4: Can I use complex media components like yeast extract or peptone?

You can, but be aware that they contain trace amounts of iron which can inhibit Bacillibactin production. If you use complex components, you may need to optimize their concentration or pre-treat them to reduce the iron content. For predictable and high-yield production, a chemically defined medium is preferable.

Data Summary Tables

Table 1: Optimized Culture Conditions for Siderophore Production in Bacillus subtilis

Parameter	Optimal Value/Source	Reference Strain(s)	Source
pH	7.0	UP11	[1][2][3]
8.0	DR2	[4][5]
Temperature	35 °C	DR2	[5]
37 °C	General	[6]
Incubation Time	72 hours	DR2	[4][5]
Carbon Source	Mannitol	UP11	[1][2]
Sucrose	DR2	[4][5]
Nitrogen Source	Ammonium Nitrate	UP11	[1][2]
Sodium Nitrate (NaNO₃)	DR2	[4][5]
Optimal Medium	Succinate Medium	UP11, DR2	[1][4]
Iron (Fe³⁺) Conc.	50 µM	UP11	[2][3]

Key Experimental Protocols

Protocol 1: Chrome Azurol S (CAS) Agar Plate Assay for Siderophore Detection

This qualitative assay is used to screen for siderophore-producing colonies.

Materials:

• CAS solution

• Nutrient agar or other suitable growth medium

• Bacillus culture

Procedure:

• Prepare the CAS agar plates by mixing the CAS assay solution with your chosen growth medium. The medium will turn a dark blue color.[4]

• Spot-inoculate your Bacillus strain onto the center of the CAS agar plate.

• Incubate at 30-37°C for 24-72 hours.

• Observation: The formation of an orange or yellow halo around a colony against the blue background indicates siderophore production.[4][10] The siderophores produced by the bacteria chelate the iron from the CAS-iron complex, causing the color change.

Protocol 2: Quantitative Estimation of Siderophore Production (CAS Shuttle Assay)

This protocol quantifies the amount of siderophore in a liquid culture supernatant.

Materials:

• Cell-free culture supernatant

• CAS assay solution

Procedure:

• Grow the Bacillus strain in an appropriate iron-limited liquid medium (e.g., succinate medium) for the optimized time (e.g., 48-72 hours).

• Centrifuge the culture at 10,000 rpm for 15 minutes to pellet the cells.[10]

• Collect the cell-free supernatant.

• Mix 0.5 mL of the supernatant with 0.5 mL of the CAS assay solution.

• Incubate at room temperature for approximately 20 minutes.

• Measure the absorbance at 630 nm against a reference solution (uninoculated medium mixed with CAS solution).

• Calculate the siderophore units as a percentage of siderophore produced using the formula: % Siderophore Units = [(Ar - As) / Ar] * 100 Where:

  • Ar = Absorbance of the reference

  • As = Absorbance of the sample

Protocol 3: Arnow's Test for Catecholate Siderophore Detection

This chemical test identifies the presence of catechol-type siderophores.

Materials:

• Cell-free culture supernatant

• 0.5 M HCl

• 10 N NaOH

• Nitrite-molybdate reagent

Procedure:

• To 1.0 mL of culture supernatant, add 1.0 mL of 0.5 M HCl.

• Add 1.0 mL of the nitrite-molybdate reagent and mix.

• Add 1.0 mL of 10 N NaOH and mix.

• Observation: An immediate change to a red-orange color confirms the presence of catechol moieties.[10] The final volume and reagent amounts can be scaled down.[10]

References

• 1. sdiopr.s3.ap-south-1.amazonaws.com [sdiopr.s3.ap-south-1.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. journaljsrr.com [journaljsrr.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Exploring Bacillus subtilis Fermentation Conditions - Creative Biogene [microbiosci.creative-biogene.com]
• 7. m.youtube.com [m.youtube.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Iron Homeostasis in Bacillus subtilis Requires Siderophore Production and Biofilm Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Enhancing the efficiency of Bacillibactin extraction from culture supernatant

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of Bacillibactin from culture supernatants.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Bacillibactin from culture supernatant?

A1: The two most prevalent and effective methods for Bacillibactin extraction are solvent extraction and solid-phase extraction (SPE).

• Solvent Extraction: This technique utilizes organic solvents, most commonly ethyl acetate (B1210297), to partition the Bacillibactin from the acidified culture supernatant.[1][2][3] It is a relatively straightforward and widely used method. Chloroform-phenol mixtures have also been reported but are less common.[1]

• Solid-Phase Extraction (SPE): This method employs a solid adsorbent material, such as Amberlite™ XAD™ resins (e.g., XAD-16 or XAD-400), to capture Bacillibactin from the supernatant.[1][4] The bound Bacillibactin is then eluted using a suitable solvent, typically methanol (B129727).[1][4] This method is known for its ability to concentrate the sample and remove impurities.

Q2: How can I quantify the amount of Bacillibactin in my extract?

A2: Quantification of Bacillibactin, a catecholate-type siderophore, is typically performed using colorimetric assays:

• Chrome Azurol S (CAS) Assay: This is a universal assay for detecting siderophores. It relies on the principle of competition for iron between the siderophore and the CAS dye. The color change from blue to orange/yellow indicates the presence of siderophores.[5][6][7][8]

• Arnow's Assay: This assay is specific for the detection and quantification of catechol-type siderophores like Bacillibactin.[9][10][11][12] It produces a characteristic pink or reddish color in the presence of catechols.

For more precise quantification and identification, High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV-Vis or Mass Spectrometry) is recommended.[13]

Q3: What is the expected yield of Bacillibactin from a typical Bacillus subtilis culture?

A3: The yield of Bacillibactin can vary significantly depending on the bacterial strain, culture conditions (media composition, aeration, temperature, pH), and the extraction method employed. Reported yields in literature can range from milligrams to hundreds of milligrams per liter of culture. For instance, one study reported a production of 296 mg/L of siderophores in succinic acid medium by Bacillus subtilis LSBS2.[1][14]

Troubleshooting Guide

Problem	Potential Causes	Recommended Solutions
Low or No Bacillibactin Yield	1. Inefficient Bacterial Production: Suboptimal culture conditions (e.g., iron-rich medium, incorrect pH, inadequate aeration).	- Use an iron-deficient medium to induce siderophore production.[15] - Optimize culture pH, temperature, and aeration for your specific Bacillus strain.[16]
2. Incomplete Extraction: Incorrect solvent polarity, insufficient solvent volume, or inadequate mixing.	- For solvent extraction, ensure the supernatant is acidified to pH 2.0 to protonate Bacillibactin, making it more soluble in ethyl acetate.[15] - Use an appropriate solvent-to-supernatant ratio (e.g., 1:1) and perform multiple extractions (2-3 times) to maximize recovery.[2] - For solid-phase extraction, ensure the resin is properly activated and the flow rate is slow enough for efficient binding.[1][17]
3. Degradation of Bacillibactin: Bacillibactin is susceptible to degradation at extreme pH and high temperatures.[18][19]	- Perform extraction steps at room temperature or on ice to minimize thermal degradation.[19] - Avoid prolonged exposure to highly acidic or alkaline conditions.
Extract Discoloration (e.g., turning brown)	1. Oxidation: The catechol groups in Bacillibactin are prone to oxidation, especially when exposed to air and light.[19]	- Minimize exposure of the extract to air and light. - Consider adding an antioxidant (e.g., ascorbic acid) to the extraction solvent.[19] - Store the final extract under an inert atmosphere (e.g., nitrogen or argon) at low temperatures (-20°C or -80°C).
Inconsistent Quantification Results	1. Interference in Colorimetric Assays: Other compounds in the crude extract may interfere with the color development in CAS or Arnow's assays.	- Use a blank control consisting of the uninoculated culture medium that has undergone the same extraction procedure. - Consider purifying the extract using techniques like column chromatography or HPLC before quantification.
2. Improper Standard Curve: An inaccurate standard curve will lead to erroneous quantification.	- Use a pure standard of a related catechol compound, such as 2,3-dihydroxybenzoic acid (DHBA), to generate a standard curve for Arnow's assay.[9]
Difficulty Separating Phases in Solvent Extraction	1. Emulsion Formation: Vigorous shaking can sometimes lead to the formation of a stable emulsion between the aqueous and organic layers.	- Centrifuge the mixture to break the emulsion. - Allow the separatory funnel to stand for a longer period. - Add a small amount of a saturated salt solution (brine) to help break the emulsion.

Experimental Protocols

Protocol 1: Ethyl Acetate Extraction of Bacillibactin

This protocol is adapted from methods described for the extraction of catecholate siderophores.[2][15]

Materials:

• Cell-free culture supernatant

• Concentrated HCl

• Ethyl acetate

• Separatory funnel

• Rotary evaporator or vacuum centrifuge

• Methanol for storage

Procedure:

• Centrifugation: Centrifuge the bacterial culture at 10,000 x g for 15 minutes at 4°C to pellet the cells.

• Supernatant Collection: Carefully decant the supernatant into a clean flask.

• Acidification: Slowly add concentrated HCl to the supernatant while stirring to adjust the pH to 2.0. This step protonates the catechol groups of Bacillibactin, increasing its solubility in the organic solvent.[15]

• Liquid-Liquid Extraction:

  • Transfer the acidified supernatant to a separatory funnel.

  • Add an equal volume of ethyl acetate.

  • Shake the funnel vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the phases to separate. The upper ethyl acetate phase, containing the Bacillibactin, will often appear yellowish.

  • Drain the lower aqueous phase.

  • Repeat the extraction of the aqueous phase with a fresh volume of ethyl acetate to maximize the yield.[15]

• Solvent Evaporation: Combine the ethyl acetate extracts and remove the solvent using a rotary evaporator or vacuum centrifuge to obtain the crude Bacillibactin extract as a dry residue.

• Storage: Resuspend the dried extract in a small volume of methanol and store at -20°C or -80°C.

Protocol 2: Solid-Phase Extraction using Amberlite™ XAD-16™

This protocol is based on procedures for using non-ionic polymeric adsorbents for metabolite extraction.[4][17][20]

Materials:

• Cell-free culture supernatant

• Amberlite™ XAD-16™ resin

• Methanol

• Distilled water

• Chromatography column

• Rotary evaporator

Procedure:

• Resin Activation:

  • Wash the Amberlite™ XAD-16™ resin extensively with distilled water to remove salts.

  • Wash the resin with methanol.

  • Finally, wash with distilled water again to remove the methanol.[17][20]

• Column Packing: Prepare a column with the activated resin.

• Sample Loading:

  • Adjust the pH of the cell-free supernatant to approximately 6.0.[1]

  • Load the supernatant onto the column at a slow flow rate (e.g., 5 mL/min) to allow for efficient binding of Bacillibactin to the resin.[1]

• Washing: Wash the column with distilled water to remove unbound compounds.

• Elution: Elute the bound Bacillibactin from the resin using methanol.[1][4] Collect the methanolic fractions.

• Solvent Evaporation: Evaporate the methanol from the collected fractions using a rotary evaporator to obtain the crude Bacillibactin extract.

• Storage: Store the dried extract at -20°C or -80°C.

Data Presentation

Table 1: Comparison of Bacillibactin Extraction Methods (Qualitative)

Parameter	Ethyl Acetate Extraction	Amberlite™ XAD™ Resin Extraction
Principle	Liquid-liquid partitioning	Adsorption chromatography
Selectivity	Good for moderately polar compounds	Good for hydrophobic and some polar compounds
Ease of Use	Relatively simple, requires basic lab equipment	Requires column chromatography setup
Concentration Factor	Moderate	High
Potential Issues	Emulsion formation, solvent handling	Resin activation required, potential for irreversible binding

Table 2: Quantitative Data from Literature

Source Organism	Extraction Method	Reported Yield	Reference
Bacillus subtilis LSBS2	Amberlite-XAD-400	296 mg/L (total siderophores)	[1][14]
Bacillus amyloliquefaciens MBI600	Ethyl Acetate	Not explicitly quantified in mg/L, but successful isolation for NMR analysis was reported.	[21]

Note: Direct quantitative comparison of yields between different studies is challenging due to variations in strains, culture conditions, and analytical methods.

Visualizations

Caption: General workflow for Bacillibactin extraction and purification.

Caption: Troubleshooting logic for low Bacillibactin yield.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. seer.ufu.br [seer.ufu.br]
• 5. protocols.io [protocols.io]
• 6. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Siderophore Detection assay [protocols.io]
• 8. benchchem.com [benchchem.com]
• 9. Arnow Test for Catecholate-Type Siderophores [protocols.io]
• 10. dc.etsu.edu [dc.etsu.edu]
• 11. researchgate.net [researchgate.net]
• 12. Identification of siderophore producing and cynogenic fluorescent Pseudomonas and a simple confrontation assay to identify potential bio-control agent for collar rot of chickpea - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. boddylab.ca [boddylab.ca]
• 18. researchgate.net [researchgate.net]
• 19. benchchem.com [benchchem.com]
• 20. researchgate.net [researchgate.net]
• 21. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Method refinement for detecting Bacillibactin in complex biological samples

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the refinement of methods for detecting Bacillibactin in complex biological samples.

Frequently Asked Questions (FAQs)

Q1: What is Bacillibactin and why is it important?

A1: Bacillibactin is the archetypal tris-catecholate siderophore produced by various Bacillus species, including Bacillus subtilis, to scavenge for ferric iron (Fe³⁺) under iron-limiting conditions.[1][2][3] Its high affinity for iron is crucial for bacterial survival and growth.[1] Beyond its role in iron acquisition, Bacillibactin has been shown to possess direct antibiotic and antifungal activities, making it a compound of interest in biocontrol and drug development.[4][5]

Q2: What are the primary methods for detecting and quantifying Bacillibactin?

A2: The primary methods for robust detection and quantification of Bacillibactin are High-Performance Liquid Chromatography (HPLC) coupled with UV-Vis detection (typically at 315 nm), and Mass Spectrometry (MS) for confirmation.[4][6] For initial screening and qualitative assessment, colorimetric assays like the Chrome Azurol S (CAS) assay for general siderophore detection and the Arnow's test for specific detection of catecholate-type siderophores are commonly used.[1][5][7][8]

Q3: What are the expected mass-to-charge ratios (m/z) for Bacillibactin in mass spectrometry?

A3: In mass spectrometry, Bacillibactin is often detected in its protonated or deprotonated form. A common adduct observed is [M+H]⁺ with an m/z of approximately 883.2.[9] Its hydrolytic monomer, DHB-Gly-Thr, may also be observed with an m/z of around 311.0 in negative ionization mode [M-H]⁻.[6]

Q4: Can Bacillibactin's biological activity be solely attributed to iron chelation?

A4: While its primary recognized function is iron sequestration, recent studies have shown that Bacillibactin can exhibit antimicrobial activity even in iron-replete conditions, suggesting a direct antibiosis mechanism that is independent of iron scavenging.[4][10][11]

Troubleshooting Guides

HPLC Analysis

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Resolution / Overlapping Peaks	- Inappropriate mobile phase gradient.- Incorrect column chemistry.- Sample overload.	- Optimize the elution gradient. A shallower gradient can improve separation.[5]- Ensure the use of a suitable C18 reverse-phase column.[1]- Dilute the sample extract before injection to avoid overloading the column.
No Peak Detected for Bacillibactin	- Bacillibactin not present or below detection limit.- Degradation of Bacillibactin.- Incorrect detection wavelength.	- Concentrate the sample using a rotary evaporator or solid-phase extraction.- Ensure proper storage of extracts at -20°C.[4] Bacillibactin can be unstable.- Set the detector to 315 nm, the characteristic absorbance wavelength for Bacillibactin.[4]
Variable Retention Times	- Fluctuations in column temperature.- Inconsistent mobile phase composition.- Column degradation.	- Use a column oven to maintain a consistent temperature.- Prepare fresh mobile phase for each run and ensure thorough mixing.- Flush the column regularly and replace it if performance degrades.
High Background Noise	- Contaminated mobile phase or sample.- Air bubbles in the system.	- Use HPLC-grade solvents and filter them before use.- Degas the mobile phase thoroughly.- Purge the pump to remove any trapped air bubbles.

Sample Extraction and Preparation

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Bacillibactin	- Inefficient extraction from culture supernatant.- Suboptimal culture conditions for Bacillibactin production.	- Acidify the supernatant to pH 2.0 with HCl before ethyl acetate (B1210297) extraction to improve recovery.[4]- Culture bacteria in iron-limiting media to induce siderophore production.[5]- Confirm siderophore production with a CAS or Arnow's test before proceeding with large-scale extraction.[1][5]
Presence of Interfering Compounds	- Co-extraction of other metabolites from the biological matrix.	- Employ a multi-step purification protocol, such as using a preparative HPLC column followed by an analytical column for final purification.[4][5]- Use solid-phase extraction (SPE) to clean up the sample before HPLC analysis.
Sample Degradation	- Instability of Bacillibactin at certain pH values or temperatures.	- Store purified samples in HPLC-grade methanol (B129727) at -20°C.[5]- Avoid prolonged exposure to strong acids or bases and high temperatures during extraction.

Mass Spectrometry Analysis

Problem	Potential Cause(s)	Recommended Solution(s)
Weak or No Signal	- Poor ionization of Bacillibactin.- Presence of ion-suppressing agents from the sample matrix.	- Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, source temperature).[6]- Use a purified sample from HPLC to minimize matrix effects.- Try different ionization modes (positive and negative) as both can yield informative ions.[6]
Complex or Unidentifiable Spectra	- Presence of multiple co-eluting compounds.- In-source fragmentation.	- Improve chromatographic separation before MS analysis.- Reduce the fragmentor voltage to minimize in-source fragmentation.[6]

Experimental Protocols & Data

Protocol 1: Extraction of Bacillibactin from Culture Supernatant

This protocol is a modified version based on established methods.[4][5]

• Culture Growth: Grow Bacillus species in an iron-deficient medium (e.g., CAS broth) at 28°C with shaking for 48 hours to induce siderophore production.[5]

• Harvesting: Centrifuge the culture at 4,000 rpm for 15 minutes to separate the cell mass. Collect the supernatant.

• Acidification: Acidify the culture supernatant to a pH of 2.0 using 12 M HCl.

• Solvent Extraction: Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate to the acidified supernatant. Shake vigorously and allow the phases to separate. Repeat the extraction twice.

• Concentration: Pool the ethyl acetate fractions and concentrate them to a small volume (e.g., 2 mL) using a rotary vacuum evaporator.

• Storage: Store the concentrated extract at -20°C until further analysis.[4]

Protocol 2: Two-Step HPLC Purification and Quantification

This protocol is designed for the purification and quantification of Bacillibactin from a crude extract.[4][5]

• Preparative HPLC (Step 1):

  • Column: Discovery BIO wide-pore C18, 10 µm, 25 cm x 10 mm.[5]

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Flow Rate: 4.5 mL/min.

  • Gradient: Start with 100% A for 10 min, then a linear gradient to 25% B over 30 min.

  • Detection: 315 nm.

  • Action: Collect the fraction corresponding to the retention time of a Bacillibactin standard (typically around 19-20 minutes).[4] Concentrate the collected fraction to dryness.

• Analytical HPLC (Step 2):

  • Column: Poroshell 120 EC-C18, 4 µm, 4.6 x 150 mm.[5]

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Flow Rate: 0.8 mL/min.[5]

  • Gradient: Start with 100% A for 6.5 min, followed by a linear gradient from 0% to 25% B over 20 min.[5]

  • Detection: 315 nm.

  • Quantification: Create a standard curve using a commercial Bacillibactin standard to quantify the concentration in the purified sample.

Quantitative Data Summary

Table 1: HPLC Retention Times for Bacillibactin and Related Compounds

Compound	Column Type	Typical Retention Time (min)	Detection Wavelength (nm)
Bacillibactin	Preparative C18	19.72[4]	315
Bacillibactin	Analytical C18	~22-25	315
Petrobactin	Analytical C18	~16.0-16.3[9]	315
DHB-Gly-Thr (Monomer)	Analytical C18	~7.7[6]	315

Table 2: Mass Spectrometry Data for Bacillibactin Identification

Compound	Ionization Mode	Adduct	Observed m/z
Bacillibactin	Positive (ESI)	[M+H]⁺	883.2[9]
Bacillibactin	Negative (ESI)	[M-H]⁻	881.2[6]
DHB-Gly-Thr	Negative (ESI)	[M-H]⁻	311.0[6]

Visualizations

Bacillibactin Biosynthesis and Regulation

The synthesis of Bacillibactin is orchestrated by the dhb gene cluster and is tightly regulated by the availability of iron through the Fur (Ferric uptake regulator) protein.

Caption: Iron-dependent regulation and biosynthesis of Bacillibactin.

Experimental Workflow for Bacillibactin Detection

This workflow outlines the key stages from bacterial culture to final analysis for the detection and identification of Bacillibactin.

Caption: Workflow for Bacillibactin extraction, purification, and analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application fo… [ouci.dntb.gov.ua]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Probiotic paradox: bacillibactin from Bacillus velezensis drives pathogenic Vibrio alginolyticus proliferation through siderophore piracy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Illuminating the Molecular Architecture of Bacillibactin: A 2D NMR Spectroscopy-Based Structural Confirmation Guide

A definitive guide for researchers and drug development professionals on the structural elucidation of the siderophore Bacillibactin using 2D Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comparative analysis of alternative methods, detailed experimental protocols, and quantitative data to support the robust confirmation of its complex cyclic structure.

The intricate molecular structure of Bacillibactin, a catecholate siderophore produced by various Bacillus species, is crucial for its function in iron acquisition and its potential as a therapeutic agent. Unambiguous confirmation of its cyclic ester backbone and the connectivity of its constituent 2,3-dihydroxybenzoyl-glycyl-L-threonine units is paramount. Among the array of analytical techniques available, 2D NMR spectroscopy stands out as a powerful, non-destructive method providing detailed atomic-level insights into its three-dimensional structure in solution.

Comparative Analysis of Structural Elucidation Techniques

While 2D NMR is a cornerstone for the structural confirmation of Bacillibactin, a comprehensive understanding of its capabilities is best achieved through comparison with alternative and complementary methods. Each technique offers unique advantages and limitations in the context of analyzing complex natural products.

Technique	Principle	Application to Bacillibactin	Advantages	Limitations
2D NMR Spectroscopy	Measures the magnetic properties of atomic nuclei to determine molecular structure and dynamics in solution.	Provides detailed through-bond (COSY, TOCSY) and through-space (NOESY) correlations, as well as one-bond (HSQC) and multiple-bond (HMBC) heteronuclear connectivities to piece together the molecular framework.	Non-destructive; provides detailed atomic-level connectivity and conformational information in a solution state, which is biologically relevant.	Requires relatively large amounts of pure sample; can be time-consuming; data analysis can be complex for large molecules.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to determine molecular weight and elemental composition.	Confirms the molecular formula and can provide fragmentation patterns that suggest the sequence of amino acid and other residues.	High sensitivity, requiring minimal sample; provides accurate molecular weight information.	Does not provide information on stereochemistry or the precise connectivity of the cyclic structure without fragmentation analysis, which can be complex to interpret.
X-ray Crystallography	Determines the three-dimensional arrangement of atoms in a crystalline solid by analyzing the diffraction pattern of X-rays.	Can provide a high-resolution, static model of the Bacillibactin molecule.	Yields highly precise atomic coordinates and bond lengths/angles.	Requires the successful crystallization of the compound, which can be a significant challenge; the resulting structure is in a solid state, which may not fully represent its conformation in solution.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by the sample, identifying functional groups.	Can confirm the presence of key functional groups in Bacillibactin, such as hydroxyl, carbonyl, and amide groups.	Rapid and requires minimal sample preparation.	Provides information on functional groups present but does not give details on the overall molecular connectivity or stereochemistry.
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.	Primarily used for the purification of Bacillibactin from culture extracts and to assess its purity.	Excellent for purification and quantification.	Provides no direct structural information.

Confirming Bacillibactin's Structure with 2D NMR: Experimental Protocol

The following protocol outlines the key steps for the structural confirmation of Bacillibactin using a suite of 2D NMR experiments.

Sample Preparation

• Isolation and Purification: Bacillibactin is typically isolated from the culture supernatant of Bacillus species grown under iron-limiting conditions. Purification is achieved through a combination of techniques including solid-phase extraction and preparative reverse-phase high-performance liquid chromatography (RP-HPLC).

• NMR Sample Preparation: A purified sample of Bacillibactin (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., methanol-d4 (B120146) or DMSO-d6) to a final concentration suitable for NMR analysis (e.g., ~5 mM). The solution is then transferred to a 5 mm NMR tube.

NMR Data Acquisition

All spectra are acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• 1D ¹H and ¹³C NMR: Initial 1D proton and carbon spectra are acquired to identify the types and number of protons and carbons present in the molecule.

• 2D ¹H-¹H COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. This is crucial for identifying adjacent protons within the glycine (B1666218) and threonine residues.

• 2D ¹H-¹H TOCSY (Total Correlation Spectroscopy): TOCSY reveals correlations between all protons within a spin system, even if they are not directly coupled. This is particularly useful for identifying all the protons belonging to a single amino acid residue.

• 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): The HSQC spectrum correlates protons directly attached to a carbon atom, providing a map of all C-H bonds.

• 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): HMBC shows correlations between protons and carbons that are separated by two or three bonds. This is a key experiment for establishing the connectivity between different structural fragments, such as linking the 2,3-dihydroxybenzoyl group to the glycine residue and confirming the ester linkages that form the cyclic backbone.

Data Processing and Analysis

The acquired 2D NMR data is processed using appropriate software (e.g., TopSpin, Mnova). This involves Fourier transformation, phase correction, and baseline correction. The resulting spectra are then analyzed to assign all proton and carbon signals and to piece together the complete structure of Bacillibactin by integrating the information from all the 2D correlation experiments.

Quantitative Data Presentation: ¹H and ¹³C NMR Chemical Shifts of Bacillibactin

The following table summarizes the assigned proton and carbon chemical shifts for Bacillibactin, which serve as a reference for its structural confirmation.[1]

Atom Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
2,3-Dihydroxybenzoyl (DHB) Moiety
1'	-	170.1
2'	-	114.9
3'	-	148.1
4'	-	145.7
5'	7.45 (d, 7.9)	119.4
6'	6.89 (t, 7.9)	118.8
7'	7.09 (d, 7.9)	119.1
Glycine (Gly) Moiety
1''	-	172.9
2''	4.21 (d, 17.1), 4.09 (d, 17.1)	44.5
Threonine (Thr) Moiety
1'''	-	171.2
2'''	4.59 (d, 2.0)	58.9
3'''	5.31 (qd, 6.4, 2.0)	70.8
4'''	1.25 (d, 6.4)	16.5

Spectra were recorded in deuterated methanol (B129727) (MeOD) at 305 K. Chemical shifts are referenced to the residual solvent signal.

Experimental Workflow for Bacillibactin Structure Confirmation

The logical flow from bacterial culture to the final confirmed structure of Bacillibactin is a multi-step process.

Caption: Experimental workflow for the isolation, purification, and structural confirmation of Bacillibactin.

Conclusion

The structural confirmation of Bacillibactin is a critical step in harnessing its biological potential. While various analytical techniques provide valuable pieces of the structural puzzle, 2D NMR spectroscopy offers the most comprehensive and detailed picture of its molecular architecture in a biologically relevant solution state. By following a systematic workflow of isolation, purification, and multi-dimensional NMR analysis, researchers can unambiguously confirm the structure of Bacillibactin, paving the way for further investigation into its mechanism of action and potential applications in medicine and biotechnology.

References

• 1. journals.asm.org [journals.asm.org]

Comparative Analysis of Iron Binding Affinity: Bacillibactin vs. Enterobactin

A Comprehensive Guide for Researchers and Drug Development Professionals

In the relentless pursuit of survival, bacteria have evolved sophisticated mechanisms to acquire essential nutrients from their environment. Among the most critical of these is iron, a metal vital for numerous cellular processes but sparingly available in a biologically accessible form. To overcome this limitation, many bacteria synthesize and secrete high-affinity iron chelators known as siderophores. This guide provides a detailed comparative analysis of two prominent catecholate siderophores: bacillibactin, primarily produced by Gram-positive bacteria like Bacillus subtilis, and enterobactin (B1671361), the archetypal siderophore of Gram-negative bacteria such as Escherichia coli.

This analysis delves into their iron binding affinities, supported by quantitative data, outlines the experimental methodologies used to determine these properties, and visually represents their distinct cellular uptake pathways and the experimental workflows for their characterization.

Quantitative Comparison of Iron Binding Affinity

Enterobactin is renowned for possessing one of the highest binding affinities for ferric iron (Fe³⁺) of any known biological molecule. Bacillibactin, while structurally similar, exhibits a slightly lower, yet still exceptionally high, affinity. This difference is primarily attributed to structural variations, including the amino acid backbone and the presence of glycine (B1666218) spacers in bacillibactin.[1]

Parameter	Bacillibactin	Enterobactin
Producing Organism (Example)	Bacillus subtilis	Escherichia coli
Proton-Independent Stability Constant (log K)	47.6	49
pFe	~29.9	~35.5
Chemical Class	Catecholate	Catecholate
Structure	Cyclic trilactone of L-threonine with glycine spacers	Cyclic trilactone of L-serine

Note: The proton-independent stability constant (K) represents the equilibrium constant for the formation of the ferric-siderophore complex, independent of pH. The pFe value is the negative logarithm of the free Fe³⁺ concentration at a standard condition (typically pH 7.4, [Fe³⁺] = 1 µM, [siderophore] = 10 µM), providing a more biologically relevant measure of iron chelating strength under physiological conditions.

Experimental Protocols for Determining Iron Binding Affinity

The determination of the remarkably high iron binding affinities of bacillibactin and enterobactin requires precise and sensitive experimental techniques. Below are detailed methodologies for two common approaches.

Potentiometric Titration

Potentiometric titration is a direct method to determine the stability constants of metal complexes by measuring the change in hydrogen ion concentration (pH) upon complex formation.

Principle: The binding of Fe³⁺ to the catecholate groups of the siderophore releases protons. By titrating a solution containing the siderophore and Fe³⁺ with a strong base of known concentration, the protonation constants of the ligand and the stability constant of the metal complex can be calculated from the resulting titration curve.

Detailed Methodology:

• Solution Preparation:

  • Prepare a stock solution of the purified siderophore (bacillibactin or enterobactin) of known concentration in an appropriate solvent (e.g., methanol (B129727) or DMSO) and dilute it in an electrolyte solution (e.g., 0.1 M KCl) to the desired concentration (typically in the micromolar range).

  • Prepare a standardized stock solution of ferric chloride (FeCl₃) in dilute acid (e.g., 0.01 M HCl) to prevent hydrolysis. The exact concentration should be determined by a primary standard.

  • Prepare a carbonate-free solution of a strong base (e.g., 0.1 M KOH or NaOH) and standardize it against a primary standard acid.

• Titration Setup:

  • Use a temperature-controlled titration vessel (e.g., at 25 °C) to ensure constant temperature.

  • Calibrate a glass pH electrode and a reference electrode with standard buffer solutions.

  • Continuously bubble an inert gas (e.g., argon) through the solution to exclude atmospheric CO₂.

• Titration Procedure:

  • Pipette a known volume and concentration of the siderophore solution into the titration vessel.

  • Add a precise amount of the standardized FeCl₃ solution to achieve the desired siderophore-to-metal ratio (typically 1:1 or with a slight excess of the ligand).

  • Allow the solution to equilibrate.

  • Titrate the solution with the standardized strong base, adding small, precise increments.

  • Record the pH value after each addition of the base, ensuring the reading is stable.

  • Continue the titration until the pH has passed the expected equivalence points.

• Data Analysis:

  • Plot the pH values against the volume of base added to obtain the titration curve.

  • Use a suitable software program (e.g., HYPERQUAD) to perform a non-linear least-squares refinement of the data.

  • The software fits the experimental titration curve to a chemical model that includes the protonation equilibria of the siderophore and the formation equilibria of the ferric-siderophore complex.

  • From this analysis, the protonation constants (pKa values) of the siderophore and the overall stability constant (log K) of the ferric complex are determined.

Spectrophotometric Competition Assay with EDTA

Due to the extremely high stability of ferric-siderophore complexes, direct spectrophotometric measurement can be challenging. A competition assay with a well-characterized chelator of lower affinity, such as ethylenediaminetetraacetic acid (EDTA), is often employed.

Principle: The siderophore and EDTA compete for a limited amount of Fe³⁺. At equilibrium, the distribution of Fe³⁺ between the two chelators is dependent on their respective concentrations and iron binding affinities. By measuring the concentration of one of the ferric complexes (e.g., Fe-EDTA) spectrophotometrically, and knowing the stability constant of Fe-EDTA, the stability constant of the ferric-siderophore complex can be calculated.

Detailed Methodology:

• Solution Preparation:

  • Prepare stock solutions of the purified siderophore, FeCl₃, and EDTA of known concentrations in a suitable buffer (e.g., HEPES or MES) at a specific pH (e.g., 7.4).

  • The buffer should be chosen to avoid interference with iron chelation.

• Competition Reaction:

  • In a series of cuvettes or microplate wells, mix known concentrations of the siderophore and FeCl₃.

  • Add varying, known concentrations of EDTA to each solution.

  • Include control solutions containing only Fe³⁺ and the siderophore, and Fe³⁺ and EDTA.

  • Allow the solutions to incubate at a constant temperature until equilibrium is reached (this may take several hours).

• Spectrophotometric Measurement:

  • Measure the absorbance spectrum of each solution using a UV-Vis spectrophotometer.

  • The formation of the ferric-siderophore complex results in a characteristic absorbance peak in the visible region (around 495 nm for enterobactin). The Fe-EDTA complex also has a distinct absorbance spectrum.

  • Determine the concentration of the ferric-siderophore complex and/or the Fe-EDTA complex in each equilibrium mixture by applying the Beer-Lambert law, using the molar extinction coefficients determined from the control solutions.

• Data Analysis:

  • For the competition reaction: Fe-Siderophore + EDTA ⇌ Fe-EDTA + Siderophore

  • The equilibrium constant (K_comp) for this reaction can be calculated from the concentrations of all species at equilibrium.

  • The stability constant of the ferric-siderophore complex (K_siderophore) can then be calculated using the following relationship, where K_EDTA is the known stability constant of the Fe-EDTA complex at the experimental pH: K_siderophore = K_comp * K_EDTA

  • By performing the experiment at various pH values and knowing the protonation constants of the siderophore and EDTA, the pH-independent overall stability constant can be determined.

Visualization of Pathways and Workflows

Iron Acquisition Pathways

The mechanisms by which bacteria internalize ferric-siderophore complexes are crucial for their survival and virulence. While both bacillibactin and enterobactin are catecholate siderophores, their uptake systems are specific to their respective host organisms.

Caption: Comparative iron acquisition pathways for Bacillibactin and Enterobactin.

In Bacillus subtilis, the ferric-bacillibactin complex is recognized and bound by the lipoprotein FeuA, which then delivers it to the FeuBC ABC transporter for translocation across the cytoplasmic membrane.[2][3][4] In Escherichia coli, the ferric-enterobactin complex is first transported across the outer membrane by the TonB-dependent receptor FepA.[5] In the periplasm, it is bound by FepB and subsequently transported into the cytoplasm by the FepCDG ABC transporter.[5] In both organisms, once inside the cytoplasm, the siderophore is enzymatically degraded to release the iron.

Experimental Workflow for Determining Iron Binding Affinity

The process of determining the iron binding affinity of a siderophore involves a series of well-defined steps, from initial purification to final data analysis.

Caption: Experimental workflow for determining siderophore iron binding affinity.

Conclusion

Both bacillibactin and enterobactin are exceptionally powerful iron chelators, a testament to the evolutionary pressures faced by bacteria in iron-limited environments. While enterobactin holds the title for the highest recorded iron binding affinity, bacillibactin's affinity is only marginally lower, highlighting its effectiveness for iron acquisition in Gram-positive bacteria. The subtle structural differences between these two molecules not only account for the variation in their iron binding constants but also dictate the specificity of their respective transport systems. Understanding these differences is paramount for the development of novel antimicrobial strategies that target bacterial iron acquisition, such as siderophore mimics or inhibitors of siderophore uptake, which could pave the way for new classes of antibiotics to combat pathogenic bacteria.

References

• 1. youtube.com [youtube.com]
• 2. Ferri-bacillibactin uptake and hydrolysis in Bacillus subtilis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. feuA [subtiwiki.uni-goettingen.de]
• 4. feuB [subtiwiki.uni-goettingen.de]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Battle of Siderophores: Bacillibactin vs. Pyoverdine in Biocontrol

A comprehensive comparison of the biocontrol efficacy of Bacillibactin, a catecholate siderophore primarily produced by Bacillus species, and Pyoverdine, a fluorescent siderophore characteristic of Pseudomonas species. This guide delves into their mechanisms of action, presents available quantitative data on their efficacy, details experimental protocols for their assessment, and visualizes their roles in plant defense signaling pathways.

In the quest for sustainable agricultural practices, microbial biocontrol agents have emerged as a promising alternative to chemical pesticides. At the heart of the biocontrol activity of many of these beneficial microbes are siderophores, small iron-chelating molecules that play a crucial role in microbial competition and plant health. This guide provides a detailed comparison of two prominent siderophores: Bacillibactin and Pyoverdine.

Executive Summary

Both Bacillibactin and Pyoverdine are powerful iron-chelating agents that contribute significantly to the biocontrol capabilities of their producing organisms. Their primary mechanism of action involves sequestering iron from the environment, thereby limiting its availability to pathogenic fungi and bacteria. However, their biocontrol strategies are not limited to iron competition. Bacillibactin has been shown to exhibit direct antibiotic activity against a range of phytopathogens, adding another layer to its protective capabilities. Both siderophores are also implicated in inducing systemic resistance (ISR) in plants, priming the plant's own defense mechanisms against subsequent pathogen attacks.

While direct comparative studies providing quantitative efficacy data for purified Bacillibactin and Pyoverdine against the same pathogens are limited, the available evidence suggests that both are effective biocontrol agents. The choice between them may depend on the specific pathosystem and the desired mode of action.

Biocontrol Mechanisms: A Tale of Two Siderophores

The biocontrol efficacy of Bacillibactin and Pyoverdine stems from a combination of direct and indirect mechanisms.

Bacillibactin , produced by various Bacillus species, including the well-known biocontrol agent Bacillus subtilis, employs a multifaceted approach:

• Iron Competition: As a catecholate-type siderophore, Bacillibactin has a high affinity for ferric iron (Fe³⁺). By scavenging iron from the rhizosphere, it creates an iron-deficient environment that inhibits the growth and proliferation of iron-dependent phytopathogens.[1][2][3]

• Direct Antibiosis: Unlike many other siderophores, Bacillibactin has been demonstrated to possess direct antibiotic activity against both fungal and bacterial pathogens.[4][5][6][7] This dual functionality makes it a particularly potent biocontrol agent.

• Induced Systemic Resistance (ISR): Bacillus species that produce Bacillibactin can trigger ISR in plants.[2][8][9] This systemic response enhances the plant's overall defense capacity against a broad spectrum of pathogens and is often mediated by the jasmonic acid (JA) and ethylene (B1197577) (ET) signaling pathways.[8][9][10][11][12]

Pyoverdine , a hallmark of fluorescent Pseudomonas species, contributes to biocontrol through:

• Intense Iron Competition: Pyoverdines are known for their exceptionally high affinity for iron, making them highly effective in outcompeting pathogens for this essential nutrient.[1][3] The characteristic fluorescence of these bacteria under UV light is due to the chromophore of Pyoverdine.

• Induced Systemic Resistance (ISR): Similar to Bacillus, Pseudomonas species producing Pyoverdine are well-documented elicitors of ISR in a variety of plants.[3][8][11] The signaling pathway for Pseudomonas-mediated ISR is also primarily dependent on JA and ET.[8][11][12]

• Biofilm Formation: Pyoverdine can play a role in the formation of biofilms by Pseudomonas species, which can enhance their colonization of plant roots and their competitiveness in the rhizosphere.

Quantitative Efficacy: A Data-Driven Comparison

Table 1: Antifungal Activity of Bacillibactin and Pyoverdine

Siderophore	Fungal Pathogen	Assay Type	Efficacy Metric	Concentration	Source
Bacillibactin	Fusarium oxysporum	In vitro	Growth Inhibition	Not specified	[4][13]
Bacillibactin	Botrytis cinerea	In vitro	Growth Inhibition	Not specified	[14]
Bacillibactin	Verticillium dahliae	In vitro	Growth Inhibition	Not specified	[5]
Bacillibactin	Aspergillus flavus	In vitro	Growth Inhibition	Not specified	[5]
Bacillibactin	Rhizoctonia solani	In vitro	Growth Inhibition	Not specified	[4][5]
Pyoverdine	Fusarium oxysporum	In vitro	Suppression	Not specified	[14]
Pyoverdine	Botrytis cinerea	In vivo (Tomato)	Protective effect	Not specified	[14]
Pyoverdine	Rhizoctonia solani	In vitro	Fungal growth decrease	Not specified	[15][16]

Table 2: Antibacterial Activity of Bacillibactin

Siderophore	Bacterial Pathogen	Assay Type	Efficacy Metric	Concentration	Source
Bacillibactin	Pseudomonas syringae	In vitro & In planta	Growth restraint	Not specified	[4][7]
Bacillibactin	Multidrug-resistant strains	In vitro	MIC	1.56 to 6.25 µg/mL

Experimental Protocols: Assessing Biocontrol Efficacy

The following are generalized protocols for key experiments used to evaluate the biocontrol efficacy of siderophores like Bacillibactin and Pyoverdine.

Siderophore Production and Quantification (Chrome Azurol S - CAS Assay)

This is a universal method for detecting and quantifying siderophore production.

Principle: The CAS assay is a colorimetric assay where the iron-dye complex (blue) is disrupted by a siderophore with a higher affinity for iron, resulting in a color change to orange/yellow.

Protocol:

• Prepare CAS agar (B569324) plates: A detailed protocol for preparing CAS agar can be found in the literature.[1][17][18][19] It involves preparing a blue-colored agar medium containing the iron-dye complex.

• Inoculation: Spot-inoculate the siderophore-producing bacterial strain onto the center of the CAS agar plate.

• Incubation: Incubate the plates at the optimal growth temperature for the bacterium (e.g., 28-30°C) for several days.

• Observation: Observe the plates for the formation of an orange to yellow halo around the bacterial colony, indicating siderophore production.

• Quantification (Liquid Assay): For quantitative analysis, grow the bacteria in an iron-deficient liquid medium. Centrifuge the culture to obtain the supernatant. Mix the supernatant with the CAS shuttle solution and measure the change in absorbance at 630 nm. The percentage of siderophore units can be calculated based on the decrease in absorbance relative to a reference.[19][20]

In Vitro Antifungal Assay (Dual Culture Assay)

This assay assesses the direct inhibitory effect of a siderophore-producing bacterium on a fungal pathogen.

Protocol:

• Prepare agar plates: Use a suitable medium for fungal growth, such as Potato Dextrose Agar (PDA).

• Inoculation: Place a mycelial plug of the fungal pathogen at the center of the plate. Streak the siderophore-producing bacterial strain at a set distance from the fungal plug.

• Incubation: Incubate the plates at a temperature suitable for fungal growth (e.g., 25°C).

• Observation and Measurement: Observe the interaction between the bacterium and the fungus. Measure the radius of the fungal colony in the direction of the bacterial streak and compare it to the radius on a control plate without the bacterium. The percentage of inhibition can then be calculated.

In Planta Biocontrol Assay

This assay evaluates the ability of a siderophore-producing bacterium to protect a plant from a pathogen.

Protocol:

• Plant Preparation: Grow seedlings of a susceptible host plant in sterilized soil.

• Bacterial Treatment: Treat the soil or seeds with a suspension of the siderophore-producing bacterial strain.

• Pathogen Challenge: After a period of establishment for the biocontrol agent, inoculate the plants with the pathogen.

• Incubation: Maintain the plants in a controlled environment with conditions favorable for disease development.

• Disease Assessment: After a set period, assess the disease severity using a rating scale or by measuring disease-related parameters (e.g., lesion size, plant biomass). Compare the disease severity in treated plants to that in untreated control plants.

Signaling Pathways: Visualizing the Induction of Plant Defenses

Both Bacillibactin and Pyoverdine can trigger Induced Systemic Resistance (ISR) in plants. The signaling pathways involved are complex and involve the interplay of various plant hormones.

Bacillus-Mediated Induced Systemic Resistance

Bacillus species, through the production of elicitors including Bacillibactin, can initiate a signaling cascade in plants that leads to a primed state of defense. This pathway often involves the hormones jasmonic acid (JA) and ethylene (ET) and can be independent of salicylic (B10762653) acid (SA).

References

• 1. The Potential of Siderophores in Biological Control in Plant Diseases | Asia Pacific Biofertilizer and Biopesticide Information Platform [apbb.fftc.org.tw]
• 2. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 3. symbio.co.uk [symbio.co.uk]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Induced systemic resistance (ISR) in plants: mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. Induced Systemic Resistance for Improving Plant Immunity by Beneficial Microbes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Responses of beneficial Bacillus amyloliquefaciens SQR9 to different soilborne fungal pathogens through the alteration of antifungal compounds production [frontiersin.org]
• 14. Mechanisms of Action of Microbial Biocontrol Agents against Botrytis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pyoverdine production in Pseudomonas fluorescens UTPF5 and its association with suppression of common bean damping off caused by Rhizoctonia solani (Kühn) [plantprotection.pl]
• 16. researchgate.net [researchgate.net]
• 17. protocols.io [protocols.io]
• 18. Siderophore Detection assay [protocols.io]
• 19. mdpi.com [mdpi.com]
• 20. Biocontrol Potential of Siderophore Producing Heavy Metal Resistant Alcaligenes sp. and Pseudomonas aeruginosa RZS3 vis-à-vis Organophosphorus Fungicide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Mass Spectrometric Fragmentation Analysis for Bacillibactin Identification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of mass spectrometric fragmentation analysis for the identification of Bacillibactin, a key siderophore produced by Bacillus species. We will explore its fragmentation patterns in comparison to other well-known siderophores, supported by experimental data and detailed methodologies to assist researchers in developing robust analytical workflows.

Introduction to Bacillibactin and Siderophore Analysis

Bacillibactin is a catecholate siderophore utilized by various Bacillus species, including Bacillus subtilis and Bacillus anthracis, to sequester ferric iron (Fe³⁺) from the environment.[1] Its structure, a cyclic trimer of 2,3-dihydroxybenzoyl-glycyl-threonine, presents a unique fragmentation profile in mass spectrometry, which is instrumental for its accurate identification. Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), has become an indispensable tool for the sensitive and specific detection of siderophores in complex biological matrices.[2][3] This guide focuses on the fragmentation analysis of Bacillibactin and compares it with Enterobactin, another prominent catecholate siderophore.

Comparative Mass Spectrometry Performance

The choice of mass spectrometry platform significantly impacts the sensitivity, resolution, and fragmentation data quality in siderophore analysis. High-resolution mass spectrometers, such as Quadrupole Time-of-Flight (Q-TOF) and Orbitrap systems, are highly effective for the structural elucidation of these molecules.

Table 1: Comparison of Mass Spectrometry Techniques for Siderophore Analysis

Mass Spectrometry Technique	Typical Siderophores Analyzed	Limit of Detection (LOD)	Key Advantages	Key Disadvantages
LC-Q-TOF MS	Bacillibactin, Enterobactin, Pyoverdines	Low ng/mL to pg/mL range	High resolution and mass accuracy, excellent for structural elucidation.	Higher cost and complexity compared to triple quadrupole.
LC-Orbitrap MS	Bacillibactin, Enterobactin, Ferrioxamines	Sub ng/mL to pg/mL range	Unsurpassed resolution and mass accuracy, enabling confident formula determination.	Slower scan speed compared to TOF, can be a limitation for fast LC gradients.
LC-Triple Quadrupole (QqQ) MS	Known siderophores for targeted quantification	pg/mL to fg/mL range	Excellent sensitivity and specificity for targeted analysis (MRM mode).	Limited capability for unknown identification and structural elucidation.
MALDI-TOF MS	Enterobactin, Ferrioxamines	Low pmol range	High throughput, rapid analysis, tolerant to some salts.	Lower resolution and mass accuracy, potential for ion suppression.[4]

Mass Spectrometric Fragmentation Analysis: Bacillibactin vs. Enterobactin

Understanding the characteristic fragmentation patterns of siderophores is crucial for their unambiguous identification. Here, we compare the fragmentation of Bacillibactin and Enterobactin, both of which are catecholate siderophores but differ in their core structures.

Bacillibactin Fragmentation

Bacillibactin has a molecular formula of C₃₉H₄₂N₆O₁₈ and a molar mass of 882.789 g/mol .[5] In positive ion mode ESI-MS, it is commonly detected as the protonated molecule [M+H]⁺ at m/z 883.265.[6] In negative ion mode, the deprotonated molecule [M-H]⁻ is observed at m/z 881.[7]

Collision-induced dissociation (CID) of the [M+H]⁺ ion of Bacillibactin leads to a series of characteristic fragment ions. The fragmentation typically involves the cleavage of the ester and amide bonds within the macrocyclic structure.

Table 2: Characteristic MS/MS Fragment Ions of [M+H]⁺ Bacillibactin

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Structure/Neutral Loss
883.265	690.227	Loss of one 2,3-dihydroxybenzoyl-glycine unit
883.265	575.169	Loss of one 2,3-dihydroxybenzoyl-glycyl-threonine unit
883.265	422.112	Putative fragment containing one 2,3-dihydroxybenzoyl-glycyl-threonine unit
883.265	295.071	Putative fragment of a dihydroxybenzoyl-glycyl unit
883.265	193.034	2,3-dihydroxybenzoyl-glycine fragment

Data compiled from publicly available spectral information.[6]

Enterobactin Fragmentation

Enterobactin, produced by Escherichia coli and other Gram-negative bacteria, is a cyclic trimer of 2,3-dihydroxybenzoyl-serine. Its fragmentation pattern is well-characterized and serves as a good comparison for Bacillibactin.

Table 3: Characteristic MS/MS Fragment Ions of Enterobactin

Precursor Ion (m/z)	Fragment Ion (m/z)	Proposed Structure/Neutral Loss
670.152 ([M+H]⁺)	534.14	Loss of a dihydroxybenzoyl group
670.152 ([M+H]⁺)	447.09	Loss of a dihydroxybenzoyl-serine unit
670.152 ([M+H]⁺)	311.09	Putative dihydroxybenzoyl-serine dimer fragment
670.152 ([M+H]⁺)	224.05	Putative dihydroxybenzoyl-serine monomer fragment
670.152 ([M+H]⁺)	137.02	Dihydroxybenzoyl fragment
670.152 ([M+H]⁺)	123.04	Further fragmentation of the serine moiety

Data compiled from literature.[8]

The primary difference in the fragmentation of Bacillibactin and Enterobactin arises from the amino acid linker (glycine-threonine vs. serine), leading to distinct mass shifts in the resulting fragment ions.

Experimental Protocols

1. Sample Preparation: Extraction of Bacillibactin from Bacillus subtilis Culture

This protocol is a general guideline for the extraction of Bacillibactin for mass spectrometric analysis.[9][10]

• Culture Conditions: Grow Bacillus subtilis in an iron-deficient medium (e.g., succinate (B1194679) medium) to induce siderophore production.[11] Incubate at 28-30°C for 48-72 hours with shaking.

• Harvesting: Centrifuge the culture at high speed (e.g., 10,000 x g) for 15 minutes to pellet the cells.

• Supernatant Collection: Carefully collect the cell-free supernatant.

• Acidification: Adjust the pH of the supernatant to ~2.0 with concentrated HCl.

• Solvent Extraction: Perform a liquid-liquid extraction by adding an equal volume of ethyl acetate (B1210297). Shake vigorously and allow the phases to separate. Repeat the extraction three times.

• Drying: Pool the ethyl acetate fractions and evaporate to dryness using a rotary evaporator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small volume of a suitable solvent (e.g., 50% methanol) for LC-MS analysis.

2. LC-MS/MS Analysis of Bacillibactin

The following provides a starting point for developing an LC-MS/MS method for Bacillibactin analysis.

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size) is commonly used.[2]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol (B129727) with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the analyte. For example, 5% B to 95% B over 15 minutes.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

  • Scan Mode: Full scan MS to identify the precursor ion, followed by product ion scan (MS/MS) of the target m/z (e.g., 883.265 for [M+H]⁺ or 881 for [M-H]⁻).

  • Collision Energy: Optimize the collision energy (e.g., 20-40 eV) to achieve optimal fragmentation.

  • Capillary Voltage: Typically 3-4 kV.

  • Source Temperature: 120-150°C.

  • Desolvation Gas Flow and Temperature: Optimize based on the instrument manufacturer's recommendations.

Visualizations

Caption: Experimental workflow for Bacillibactin identification.

Caption: Comparative fragmentation pathways of Bacillibactin and Enterobactin.

References

• 1. rsc.org [rsc.org]
• 2. Bacillibactins E and F from a Marine Sponge-Associated Bacillus sp - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jnu.ac.in [jnu.ac.in]
• 5. researchgate.net [researchgate.net]
• 6. Bacillibactin | C39H42N6O18 | CID 125349 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application for Improvement in Plant Growth and Oil Content in Sesame [mdpi.com]
• 10. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Bioactivity of Bacillibactin and Other Catecholate Siderophores

In the microbial world, the quest for iron is a critical battle for survival. Catecholate siderophores are small molecules with an exceptionally high affinity for ferric iron (Fe³⁺), produced by bacteria to scavenge this essential nutrient from their environment. This guide provides a detailed comparison of the bioactivity of bacillibactin, a siderophore produced by Bacillus species, with other prominent catecholate siderophores, namely enterobactin (B1671361) and salmochelin. This analysis is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these natural products.

Structural and Functional Overview

Bacillibactin, enterobactin, and salmochelin are all hexadentate siderophores, meaning they use six points of attachment to bind to iron. They achieve this through three catecholate groups. However, their molecular backbones differ, which influences their iron-binding properties, stability, and interaction with bacterial uptake systems. Bacillibactin has a trilactone backbone derived from threonine, while enterobactin's is derived from serine.[1] Salmochelin is a C-glucosylated derivative of enterobactin, a modification that helps it evade the host's immune system.[2]

Quantitative Comparison of Bioactivity

The bioactivity of these siderophores can be assessed through their iron-chelating capabilities and their antimicrobial effects. The following tables summarize the available quantitative data.

Iron Chelation Affinity

The primary function of siderophores is to bind iron. Their affinity for Fe³⁺ is measured by the formation constant (Kf), with higher values indicating stronger binding.

Siderophore	Formation Constant (Kf)	Producing Organisms (Examples)	Reference
Enterobactin	~1049 M⁻¹	Escherichia coli, Salmonella enterica	[1]
Bacillibactin	~1048 M⁻¹	Bacillus subtilis, Bacillus anthracis	[1]
Salmochelin	High (precise Kf not readily available)	Salmonella enterica, uropathogenic E. coli	[3]

Antimicrobial Activity

While primarily iron scavengers, some siderophores exhibit direct antimicrobial activity. This is often measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a substance that prevents visible growth of a bacterium. It is important to note that direct comparative studies under identical conditions are limited.

Siderophore	Target Organism	MIC (µM)	Reference
Salmochelin S4	Staphylococcus aureus	2-5	[4][5]
Enterobactin	Staphylococcus aureus	5-10	[4][5]
Bacillibactin	Pseudomonas aeruginosa, Aeromonas veronii	Not reported in µM, but showed significant inhibition	[6]
Bacillibactin Analogs	Mycobacterium smegmatis	22.15 - 38.66	[7]

Experimental Protocols

Iron Chelation Assay (Chrome Azurol S - CAS Assay)

The CAS assay is a widely used method to detect and quantify siderophore activity based on the competitive binding of iron between the siderophore and a strong chelating dye, Chrome Azurol S.

Principle: The CAS dye forms a stable blue-colored complex with Fe³⁺. When a siderophore is added, it sequesters the iron from the dye, causing a color change to orange/yellow. The extent of this color change is proportional to the amount of siderophore.

Detailed Methodology (Liquid Assay): [1][8]

• Preparation of CAS Assay Solution:

  • Solution A (Dye Solution): Dissolve 60.5 mg of Chrome Azurol S in 50 mL of deionized water.

  • Solution B (Iron Solution): Dissolve 2.7 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.

  • Solution C (Detergent Solution): Dissolve 72.9 mg of hexadecyltrimethylammonium bromide (HDTMA) in 40 mL of deionized water.

  • Slowly add Solution B to Solution A while stirring, then slowly add Solution C. The resulting solution is the CAS assay solution.

• Assay Procedure:

  • In a 96-well microtiter plate, add 100 µL of the CAS assay solution to each well.

  • Add 100 µL of the siderophore-containing sample (e.g., purified siderophore solution or bacterial culture supernatant) to the wells.

  • For a reference (blank), add 100 µL of the corresponding buffer or growth medium without the siderophore.

  • Incubate the plate at room temperature for a specified time (e.g., 20 minutes to a few hours).

  • Measure the absorbance at 630 nm using a microplate reader.

• Calculation:

  • The percentage of iron chelation (siderophore activity) is calculated using the formula: % Siderophore Activity = [(Abs_ref - Abs_sample) / Abs_ref] * 100 where Abs_ref is the absorbance of the reference well and Abs_sample is the absorbance of the sample well.

Antimicrobial Activity Assay (Minimum Inhibitory Concentration - MIC Determination)

This assay determines the lowest concentration of a siderophore that inhibits the visible growth of a target microorganism.[9][10]

Principle: A serial dilution of the siderophore is prepared and incubated with a standardized inoculum of the target bacterium. The lowest concentration at which no growth is observed is the MIC.

Detailed Methodology (Broth Microdilution Method):

• Preparation of Siderophore Stock Solution: Dissolve the purified siderophore in a suitable solvent (e.g., sterile water or DMSO) to a known concentration.

• Preparation of Bacterial Inoculum:

  • Culture the target bacterium in an appropriate broth medium (e.g., Mueller-Hinton Broth) to the mid-logarithmic phase of growth.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the assay wells.

• Assay Procedure:

  • In a 96-well microtiter plate, perform a two-fold serial dilution of the siderophore stock solution in the appropriate growth medium.

  • Add the standardized bacterial inoculum to each well.

  • Include a positive control (bacteria with no siderophore) and a negative control (medium with no bacteria).

  • Incubate the plate at the optimal temperature for the target bacterium (e.g., 37°C) for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the siderophore in which there is no visible growth.

Signaling Pathways and Experimental Workflows

Bacillibactin Biosynthesis and Uptake

The biosynthesis of bacillibactin is carried out by a non-ribosomal peptide synthetase (NRPS) complex encoded by the dhb gene cluster. The synthesized bacillibactin is then secreted to chelate iron, and the resulting ferric-bacillibactin complex is transported back into the cell via specific ABC transporters.

Caption: Biosynthesis and uptake of bacillibactin.

Experimental Workflow for Antimicrobial Activity Testing

The following diagram illustrates the key steps in determining the MIC of a siderophore.

Caption: Workflow for MIC determination.

Concluding Remarks

Bacillibactin and other catecholate siderophores represent a fascinating class of natural products with potent iron-chelating abilities. While enterobactin has a slightly higher affinity for iron, bacillibactin demonstrates significant antimicrobial activity against a range of pathogens, suggesting a dual mode of action that goes beyond simple iron sequestration. The glucosylated nature of salmochelin provides it with a unique advantage in evading the host immune system.

The detailed protocols and comparative data presented here offer a valuable resource for researchers investigating the bioactivities of these molecules. Further head-to-head comparative studies are needed to fully elucidate their relative potencies and spectra of activity. The potential of these siderophores, particularly as scaffolds for "Trojan horse" antibiotic strategies, warrants continued exploration in the ongoing search for novel antimicrobial agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Frontiers | Enterobactin and salmochelin S4 inhibit the growth of Staphylococcus aureus [frontiersin.org]
• 5. Enterobactin and Salmochelin S4 inhibit the growth of Staphylococcus aureus | bioRxiv [biorxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. Siderophore Detection assay [protocols.io]
• 8. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Redirecting [linkinghub.elsevier.com]
• 10. Experimental methods for evaluating siderophore-antibiotic conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Central Role of the dhb Gene Cluster in Bacillibactin Biosynthesis via Knockout Mutants: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison validating the essential function of the dhb gene cluster in the biosynthesis of Bacillibactin, a key siderophore in Bacillus species. By examining experimental data from knockout mutant studies, we illustrate the direct relationship between this gene cluster and Bacillibactin production, offering insights for antimicrobial drug development and microbial engineering.

Introduction to Bacillibactin and the dhb Gene Cluster

Bacillibactin is a catechol-based siderophore produced by various Bacillus species, including Bacillus subtilis and Bacillus anthracis, to scavenge ferric iron (Fe³⁺) from the environment.[1][2] This process is crucial for bacterial survival and virulence. The biosynthesis of Bacillibactin is orchestrated by a specific set of genes organized in the dhb operon.[1][3] This cluster includes the genes dhbA, dhbC, dhbE, dhbB, and dhbF, which encode the enzymatic machinery necessary to synthesize the complex Bacillibactin molecule from chorismate.[3][4] The core of the assembly line is a multi-enzyme complex of non-ribosomal peptide synthetases (NRPS) encoded by dhbE, dhbB, and dhbF.[1][5][6]

The Impact of dhb Gene Knockout on Bacillibactin Production

The definitive method to validate the function of a gene or gene cluster is through the creation of knockout mutants. Seminal research has demonstrated that disrupting a key gene within the dhb cluster, specifically dhbF, completely abolishes Bacillibactin production.[5][7][8] This provides unequivocal evidence for the cluster's indispensable role.

Comparative Analysis: Wild-Type vs. dhbF Knockout Mutant

The following table summarizes the comparative analysis between the wild-type Bacillus subtilis and a constructed dhbF knockout mutant, highlighting the direct impact on Bacillibactin synthesis.

Strain	Genotype	Bacillibactin Production (Qualitative)	Key Experimental Finding	Reference
Wild-Type B. subtilis	dhbF⁺	Present	A distinct mass peak at m/z 881, corresponding to the [M-H]⁻ ion of Bacillibactin, is detected via mass spectrometry.	[May et al., 2001][5][7]
dhbF Knockout Mutant	ΔdhbF	Absent	The mass peak at m/z 881 is completely absent in culture extracts, confirming the cessation of Bacillibactin synthesis.	[May et al., 2001][5][7]

Alternative Siderophore Systems

While Bacillibactin is a primary siderophore for many Bacillus species, some, like Bacillus anthracis, also produce other siderophores such as Petrobactin.[9][10] The biosynthesis of Petrobactin is governed by a separate gene cluster (asb).[9] This highlights the diversity of iron acquisition strategies in bacteria and presents alternative targets for antimicrobial development. The presence of multiple siderophore systems can sometimes compensate for the loss of one, although in the case of the dhbF knockout in B. subtilis, Bacillibactin production is completely halted.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are summarized protocols for key experiments cited in the validation of the dhb gene cluster's function.

Construction of a dhbF Knockout Mutant in Bacillus subtilis

Several methods can be employed to create gene knockouts in B. subtilis.[11][12][13] A common approach involves homologous recombination.

Principle: A disruption cassette, often containing an antibiotic resistance gene flanked by sequences homologous to the regions upstream and downstream of the target gene (dhbF), is introduced into the bacterial cells. Through double crossover homologous recombination, the target gene is replaced by the disruption cassette.

Generalized Protocol:

• Construct the Disruption Cassette:

  • Amplify via PCR the upstream and downstream flanking regions of the dhbF gene from B. subtilis genomic DNA.

  • Amplify an antibiotic resistance gene (e.g., chloramphenicol (B1208) acetyltransferase).

  • Ligate the three fragments (upstream flank - resistance gene - downstream flank) into a suitable suicide or temperature-sensitive plasmid that cannot replicate in B. subtilis.

• Transformation:

  • Introduce the constructed plasmid into competent B. subtilis cells. B. subtilis is naturally competent, which simplifies this step.[13]

• Selection of Mutants:

  • Plate the transformed cells on a medium containing the appropriate antibiotic.

  • Select for colonies that have integrated the cassette into their genome.

  • Verify the correct gene replacement through PCR and DNA sequencing.[14]

Modern techniques like CRISPR-Cas9 offer more efficient and markerless gene editing options.[11][14]

Detection and Quantification of Bacillibactin

A. Mass Spectrometry (Qualitative and Semi-Quantitative):

Principle: This technique identifies molecules based on their mass-to-charge ratio. It provides high specificity for detecting the presence or absence of Bacillibactin.

Protocol Outline:

• Sample Preparation:

  • Grow wild-type and dhbF mutant strains in an iron-deficient medium to induce siderophore production.

  • Centrifuge the cultures to pellet the cells and collect the supernatant.

  • Extract the siderophores from the supernatant using a resin like Amberlite XAD-2 or by solvent extraction.

• Analysis:

  • Analyze the extracts using Electrospray Ionization Mass Spectrometry (ESI-MS) in negative ion mode.

  • Look for the characteristic mass peak of Bacillibactin at m/z 881 ([M-H]⁻).[7]

B. Chrome Azurol S (CAS) Assay (Quantitative):

Principle: The CAS assay is a universal method for detecting and quantifying siderophores. It relies on the high affinity of siderophores for iron, which they strip from the blue-colored CAS-iron complex, resulting in a color change to orange/yellow that can be measured spectrophotometrically.[15][16]

Protocol Outline:

• Preparation of CAS Assay Solution: Prepare the blue chrome azurol S-iron(III)-hexadecyltrimethylammonium bromide solution.

• Assay:

  • Mix the cell-free culture supernatant with the CAS assay solution.

  • Incubate until the color change stabilizes.

  • Measure the absorbance at 630 nm.

  • Quantify the amount of siderophore produced by comparing the absorbance to a standard curve or by calculating siderophore units.[16]

Visualizing the Impact of dhb Knockout

The following diagrams illustrate the Bacillibactin biosynthesis pathway and the logical consequence of a dhbF gene knockout.

Caption: The wild-type Bacillibactin biosynthesis pathway.

Caption: Disruption of the pathway in a dhbF knockout mutant.

Conclusion

The experimental evidence derived from dhb gene knockout mutants provides irrefutable validation of this cluster's central role in Bacillibactin biosynthesis. The complete absence of Bacillibactin in dhbF mutants, as confirmed by mass spectrometry, underscores the potential of the Dhb enzymes as specific targets for novel antimicrobial agents. By inhibiting this pathway, it may be possible to compromise the iron acquisition capabilities of pathogenic Bacillus species, thereby hindering their growth and virulence. This guide serves as a foundational resource for researchers aiming to explore this and other siderophore biosynthesis pathways for therapeutic intervention.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The dhb operon of Bacillus subtilis encodes the biosynthetic template for the catecholic siderophore 2,3-dihydroxybenzoate-glycine-threonine trimeric ester bacillibactin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthetic Characterization of Bacillibactin in Thermophilic Bacillaceae and its Potential for in Vitro Mutational Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The dhb Operon of Bacillus subtilisEncodes the Biosynthetic Template for the Catecholic Siderophore 2,3-Dihydroxybenzoate-Glycine-Threonine Trimeric Ester Bacillibactin* | Semantic Scholar [semanticscholar.org]
• 9. thescipub.com [thescipub.com]
• 10. Temporal Production of the Two Bacillus anthracis Siderophores, Petrobactin and Bacillibactin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Genome editing methods for Bacillus subtilis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Genome Editing Methods for Bacillus subtilis | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. Bacillus subtilis 168 Knockout Strains - Creative Biogene [microbiosci.creative-biogene.com]
• 15. mdpi.com [mdpi.com]
• 16. journals.asm.org [journals.asm.org]

Comparative study of Bacillibactin production in different Bacillus species

For Researchers, Scientists, and Drug Development Professionals

Bacillibactin, a catecholate siderophore, is a key molecule for iron acquisition in various Bacillus species. Its role in microbial competition and pathogenesis makes it a subject of significant interest in microbiology and drug development. This guide provides a comparative overview of Bacillibactin production in prominent Bacillus species, supported by available experimental data and detailed methodologies.

Comparative Production of Bacillibactin

Direct comparative studies on Bacillibactin yields across different Bacillus species under standardized conditions are limited in publicly available literature. The data presented below is compiled from individual studies, and it is crucial to note that the production levels are influenced by the specific strain, culture medium, and experimental conditions used in each study. Therefore, the following table summarizes reported Bacillibactin production in Bacillus subtilis and Bacillus anthracis. While Bacillus cereus is a known producer of Bacillibactin, specific quantitative data in mg/L or µg/mL from the reviewed literature was not available. However, studies indicate that Bacillibactin is the primary siderophore produced by B. cereus in low-iron environments.[1]

Bacillus Species	Strain	Culture Medium	Bacillibactin Yield	Reference
Bacillus subtilis	LSBS2	Succinic acid medium	296 mg/L	[2]
Bacillus anthracis	Sterne 34F2	Iron-depleted medium (IDM)	~1.5 µg/mL (~1.5 mg/L)	[3]
Bacillus anthracis	Sterne 34F2	Iron-depleted medium (IDM) with low aeration	~16 µg/mL (~16 mg/L)	[4]

Experimental Protocols

Accurate quantification of Bacillibactin is essential for comparative studies. The following are detailed methodologies for key experiments cited in the literature.

Culture Conditions for Siderophore Production

To induce Bacillibactin production, Bacillus species are typically cultured in iron-depleted media.

• Bacillus subtilis (Strain LSBS2):

  • Medium: Succinic acid medium.

  • Incubation: The isolate is grown at 28 ± 2 °C for 48 hours.[2]

• Bacillus anthracis (Sterne 34F2):

  • Medium: Iron-depleted medium (IDM).

  • Incubation: Cultures are grown with either high or low aeration. Low aeration conditions have been shown to promote higher accumulation of Bacillibactin.[4]

Quantification of Bacillibactin

a) Chrome Azurol S (CAS) Assay (Universal method for siderophore quantification)

The CAS assay is a colorimetric method used to detect and quantify siderophores. Siderophores remove iron from the blue-colored iron-CAS complex, resulting in a color change to orange/yellow, which can be measured spectrophotometrically.

• Preparation of CAS Assay Solution:

  • Dissolve 60.5 mg of Chrome Azurol S in 50 ml of deionized water.

  • Dissolve 72.9 mg of hexadecyltrimethylammonium bromide (HDTMA) in 40 ml of deionized water.

  • Prepare a 1 mM FeCl₃ solution in 10 mM HCl.

  • Mix the CAS and HDTMA solutions. While stirring, slowly add 10 ml of the 1 mM FeCl₃ solution. The resulting solution will be dark blue. Autoclave and store in a dark bottle.

• Quantification Procedure:

  • Centrifuge the bacterial culture at 10,000 rpm for 15 minutes to obtain cell-free supernatant.

  • Mix 0.5 ml of the supernatant with 0.5 ml of the CAS assay solution.

  • Incubate at room temperature for 20 minutes.

  • Measure the absorbance at 630 nm against a reference solution (uninoculated medium mixed with CAS solution).

  • Siderophore units can be calculated as a percentage of siderophore produced: [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference and As is the absorbance of the sample.

b) High-Performance Liquid Chromatography (HPLC)

HPLC is a more specific method for the quantification of Bacillibactin.

• Sample Preparation: The culture supernatant is typically extracted with an organic solvent like ethyl acetate, and the extract is then concentrated.

• Chromatographic Conditions (Example for B. subtilis LSBS2):

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: Methanol:water (80:20 v/v).

  • Flow Rate: 1 mL/min.

  • Detection: UV detector at 400 nm.

  • Quantification: The concentration of Bacillibactin is determined by comparing the peak area with that of a known concentration of a purified Bacillibactin standard.[2]

Bacillibactin Biosynthesis and Regulation

Bacillibactin is synthesized by non-ribosomal peptide synthetases (NRPSs) encoded by the dhb (dihydroxybenzoate) operon.[5][6] The synthesis is tightly regulated by iron availability, primarily through the Ferric uptake regulator (Fur) protein.

Signaling Pathway for Bacillibactin Synthesis

Caption: Bacillibactin biosynthesis, regulation, and iron uptake pathway.

Experimental Workflow for Bacillibactin Production and Quantification

Caption: General workflow for Bacillibactin production and quantification.

References

• 1. Iron Acquisition in Bacillus cereus: The Roles of IlsA and Bacillibactin in Exogenous Ferritin Iron Mobilization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Bacillibactin - Wikipedia [en.wikipedia.org]
• 6. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]

Unambiguous Characterization of Bacillibactin: A Comparative Guide to Cross-Referencing NMR and MS Data

For Researchers, Scientists, and Drug Development Professionals

The unambiguous structural elucidation of natural products is a cornerstone of drug discovery and development. Bacillibactin, a cyclic tristester siderophore produced by various Bacillus species, presents a compelling case for the synergistic use of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While each technique provides powerful data, their combined application is essential for definitive characterization, overcoming the limitations of each individual method. This guide provides a comparative overview of NMR and MS data for Bacillibactin and outlines the experimental protocols for its unambiguous identification.

Data Presentation: A Comparative Analysis

The complementary nature of NMR and MS is evident when comparing the data they provide. MS offers highly sensitive detection and precise mass information, leading to the determination of the molecular formula. NMR, on the other hand, provides detailed insights into the chemical environment and connectivity of each atom in the molecule, which is crucial for elucidating the complex three-dimensional structure of Bacillibactin.

Mass Spectrometry Data

High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) is a key technique for determining the elemental composition of Bacillibactin. The high mass accuracy of this method allows for the confident assignment of a molecular formula.

Parameter	Reported Value	Reference
Molecular Formula	C₃₉H₄₂N₆O₁₈	[1]
Monoisotopic Mass	882.25555851 Da	[1]
Observed [M-H]⁻	899.2584	[2]

Note: The observed m/z value corresponds to an analog of Bacillibactin, highlighting the importance of MS in identifying related structures.

NMR Spectroscopy Data

NMR spectroscopy, including 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) experiments, provides the atomic-level structural details necessary to piece together the Bacillibactin molecule. Chemical shifts are reported in parts per million (ppm) and are dependent on the solvent used.

¹H and ¹³C NMR Chemical Shifts for Bacillibactin in DMSO-d₆

Position	¹³C Chemical Shift (ppm)	¹H Chemical Shift (ppm)	Reference
DHB-C1	115.5	[2]
DHB-C2	145.5	[2]
DHB-C3	148.5	[2]
DHB-C4	118.5	6.8 (t, J=7.8 Hz)	[2]
DHB-C5	119.0	7.2 (d, J=7.8 Hz)	[2]
DHB-C6	115.0	6.6 (d, J=7.8 Hz)	[2]
DHB-C=O	168.4	[2]
Gly-C=O	170.0	[2]
Gly-CH₂	43.5	4.1 (d, J=5.5 Hz)	[2]
Thr-C=O	169.5	[2]
Thr-α-CH	56.6	4.59 (br s)	[2]
Thr-β-CH	70.8	5.31 (d, J=6.8 Hz)	[2]
Thr-γ-CH₃	16.5	1.2 (d, J=6.3 Hz)	[2]

DHB: 2,3-Dihydroxybenzoyl; Gly: Glycine; Thr: Threonine. Assignments are based on 2D NMR data and may be interchangeable for the three identical subunits.

Experimental Protocols

Detailed and standardized experimental protocols are critical for obtaining high-quality, reproducible data for the structural elucidation of Bacillibactin.

Sample Preparation

• Isolation and Purification: Bacillibactin is typically produced by culturing Bacillus subtilis or other producing strains in an iron-deficient medium. The siderophore can be isolated from the culture supernatant by solvent extraction (e.g., with ethyl acetate) followed by chromatographic purification techniques such as solid-phase extraction (SPE) and high-performance liquid chromatography (HPLC).

• NMR Sample Preparation: For NMR analysis, approximately 1-5 mg of purified Bacillibactin is dissolved in 0.5-0.7 mL of a deuterated solvent, commonly DMSO-d₆ or methanol-d₄ (MeOD). The solution is then transferred to a 5 mm NMR tube. It is crucial that the sample is free of paramagnetic impurities, such as Fe³⁺, which can cause significant line broadening in the NMR spectra. If necessary, the iron can be removed by treatment with a suitable chelating agent.

• MS Sample Preparation: For HRESIMS analysis, a dilute solution of the purified Bacillibactin is prepared in a solvent compatible with electrospray ionization, such as methanol (B129727) or acetonitrile, often with the addition of a small amount of formic acid to promote protonation.

NMR Spectroscopy

• Instrumentation: NMR spectra are typically acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• 1D NMR:

  • ¹H NMR: Provides information on the number, type, and connectivity of protons.

  • ¹³C NMR: Provides information on the carbon skeleton of the molecule.

• 2D NMR:

  • COSY (Correlation Spectroscopy): Identifies proton-proton spin-spin couplings, revealing adjacent protons.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds apart, which is essential for connecting different spin systems and piecing together the overall structure.

Mass Spectrometry

• Instrumentation: A high-resolution mass spectrometer, such as a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is used.

• Data Acquisition:

  • Full Scan MS: The instrument is operated in full scan mode to obtain the accurate mass of the molecular ion (e.g., [M-H]⁻ or [M+H]⁺).

  • Tandem MS (MS/MS): The molecular ion is isolated and fragmented to produce a characteristic fragmentation pattern. This pattern provides valuable structural information and can be used to confirm the identity of the compound by comparison with known fragmentation pathways or library data.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the unambiguous characterization of Bacillibactin by cross-referencing NMR and MS data.

Caption: Workflow for the unambiguous characterization of Bacillibactin.

Caption: Logical relationships in cross-referencing NMR and MS data.

References

• 1. cosy hsqc hmbc: Topics by Science.gov [science.gov]
• 2. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Genomics of Bacillibactin Biosynthetic Pathways: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Bacillibactin biosynthetic pathways across various bacterial species, supported by experimental data and detailed methodologies.

Bacillibactin is a catecholate siderophore—a high-affinity iron-chelating molecule—produced by various Bacillus species to acquire iron from the environment, an essential process for their survival and growth.[1][2] Its ability to sequester iron also contributes to the biocontrol capabilities of these bacteria by limiting the availability of this crucial nutrient for competing pathogenic microbes.[3][4] Understanding the genetic architecture and variations of the Bacillibactin biosynthetic pathway is critical for harnessing its potential in agriculture, medicine, and biotechnology. This guide delves into the comparative genomics of the dhb gene cluster responsible for Bacillibactin synthesis, presents quantitative production data, and outlines key experimental protocols for its study.

The Canonical Bacillibactin Biosynthetic Pathway

Bacillibactin synthesis is a well-characterized process involving a nonribosomal peptide synthetase (NRPS) system. The biosynthesis begins with chorismate, a key intermediate in the shikimate pathway.[5] A series of enzymes encoded by the dhb (dihydroxybenzoate) operon catalyze the subsequent steps.[6] The core pathway involves the conversion of chorismate into the catecholate monomer 2,3-dihydroxybenzoic acid (DHB), which is then assembled with glycine (B1666218) and threonine residues into the final trimeric cyclic lactone structure of Bacillibactin.[2][5]

The key enzymes involved are:

• DhbC (Isochorismate Synthase): Converts chorismate to isochorismate.[5][7]

• DhbB (Isochorismatase): Converts isochorismate to 2,3-dihydro-2,3-dihydroxybenzoate.[5][7]

• DhbA (2,3-dihydro-2,3-dihydroxybenzoate dehydrogenase): Produces 2,3-dihydroxybenzoate (DHB).[5]

• DhbE (DHB-AMP Ligase): Activates DHB by adenylation.[5][7]

• DhbF (Bacillibactin Synthetase): A multi-domain NRPS that incorporates glycine and threonine, and cyclizes the final molecule.[6][7]

Caption: The Bacillibactin biosynthetic pathway starting from chorismate.

Comparative Genomics of the Bacillibactin Gene Cluster

The core biosynthetic genes for Bacillibactin (dhbA, dhbB, dhbC, dhbE, dhbF) are generally conserved across Bacillus species capable of its production.[3] However, comparative genomic analyses reveal variations in gene content, organization, and homology, which may influence regulatory mechanisms and production efficiency. Genomic mining using tools like antiSMASH is commonly employed to identify and compare these clusters.[8]

Strain	Core Biosynthetic Genes Identified	Homology to Known Clusters	Other Relevant Genes/Features	Reference
Bacillus subtilis 168	dhbA, dhbB, dhbC, dhbE, dhbF	100% (Reference strain)	mbtH-like gene (BSU_31959) present, which can stimulate synthetase activity.	[7]
Bacillus atrophaeus HAB-5	dhbA, dhbB, dhbC, dhbE, dhbF, mbtH	100% amino acid sequence homology to known Bacillibactin clusters.	The cluster is one of 11 secondary metabolite gene clusters identified in the genome.	[3]
Bacillus subtilis 10-4	Bacillibactin gene cluster identified	100% similarity to known clusters.	Part of a larger repertoire of antimicrobial compound clusters (bacilysin, bacillaene, etc.).	[9]
Bacillus amyloliquefaciens CECT 8237/8238	Bacillibactin operon detected	Highly conserved among plant-associated B. amyloliquefaciens strains.	Also produces other secondary metabolites like fengycin, difficidin, and macrolactin.	[8]
Bacillus anthracis	bac operon (dhb orthologs)	Present and functional.	Coexists with a second siderophore system, petrobactin, encoded by the asb operon.[1]	[1][10]
Parageobacillus sp. KH3-4	dhb gene cluster identified	Conserved in this thermophilic genus.	Contains a gene for a 4'-phosphopantetheinyltransferase (PPTase) responsible for NRPS maturation.	[2]

Quantitative Comparison of Siderophore Production

The production of Bacillibactin is tightly regulated by iron availability, with synthesis being repressed in iron-replete conditions.[1] Quantitative analysis, typically using the Chrome Azurol Sulphonate (CAS) assay, allows for the comparison of production levels between different strains and under various conditions.

Strain	Medium/Condition	Siderophore Production	Methodology	Reference
Bacillus subtilis LSBS2	Succinic acid medium	296 mg/L	CAS liquid assay	[11][12][13]
Bacillus anthracis Sterne	Iron-depleted, low aeration	Increased Bacillibactin levels	HPLC quantification	[1]
Bacillus anthracis Sterne	Iron-depleted, high aeration	Decreased Bacillibactin (Petrobactin increased)	HPLC quantification	[1]
Bacillus amyloliquefaciens MBI600	Iron-starved (0 µM Fe³⁺)	Peak detected at 19.72 min corresponding to Bacillibactin standard	Reverse-Phase HPLC	[4]

Key Experimental Protocols

A multi-step approach is required to isolate, identify, quantify, and genetically characterize Bacillibactin production.

Caption: Experimental workflow for Bacillibactin analysis.

Qualitative Screening: CAS Agar Plate Assay

This method is used to screen for siderophore-producing microorganisms.

• Principle: The CAS agar contains an iron-dye complex (Chrome Azurol S / Fe³⁺ / Hexadecyltrimethylammonium bromide). Siderophores produced by the microorganism will chelate the iron from the dye, causing a color change from blue to orange/yellow around the colony.[11]

• Protocol:

  • Prepare CAS agar plates.

  • Spot-inoculate bacterial isolates onto the center of the plates.

  • Incubate at the optimal temperature (e.g., 30°C) for 48-72 hours.

  • Observe for the formation of an orange or yellow halo zone around the colonies, indicating siderophore production.[11]

Quantitative Estimation of Siderophore Production

This assay quantifies the amount of siderophore in a liquid culture.

• Principle: The addition of a cell-free culture supernatant containing siderophores to the CAS shuttle solution removes iron from the blue dye complex, leading to a decrease in absorbance at 630 nm, which is proportional to the siderophore concentration.

• Protocol:

  • Grow the bacterial isolate in an iron-deficient medium (e.g., succinate (B1194679) medium) for 48 hours.[11]

  • Centrifuge the culture at 10,000 rpm for 15 minutes to obtain a cell-free supernatant.[11]

  • Mix the supernatant with the CAS assay solution.

  • Measure the absorbance of the sample (As) and a reference (Ar) (uninoculated medium + CAS solution) at 630 nm.

  • Calculate the percent siderophore units (PSU) using the formula: PSU = [(Ar - As) / Ar] x 100.[11] Results can be further quantified in mg/L using a standard curve.

Determination of Siderophore Type: Arnow's Test

This test specifically detects the presence of catecholate-type siderophores like Bacillibactin.

• Principle: The test relies on the reaction of catechol moieties with nitrite-molybdate reagent under acidic and then basic conditions to form a characteristic color.

• Protocol:

  • To 1.0 mL of culture supernatant, add 0.5 mL of 5 M HCl.

  • Add 1.0 mL of nitrite-molybdate reagent.

  • Add 0.1 mL of 10 N NaOH.

  • The formation of an orange-red color confirms the presence of catecholate-type siderophores.[11]

Purification and Analysis: High-Performance Liquid Chromatography (HPLC)

HPLC is used to purify and accurately quantify Bacillibactin from culture supernatants.

• Protocol:

  • Concentrate the cell-free supernatant.

  • Perform an initial extraction (e.g., with ethyl acetate) to isolate the siderophore fraction.[4]

  • Subject the concentrated extract to reverse-phase HPLC (e.g., using a C18 column).[4]

  • Monitor the elution profile at a characteristic wavelength for Bacillibactin (e.g., 315 nm).

  • Quantify by comparing the peak area to that of a purified Bacillibactin standard.[4]

Genomic Analysis

This involves sequencing the genome of the bacterial strain to identify and analyze the Bacillibactin biosynthetic gene cluster (BGC).

• Protocol:

  • Extract high-quality genomic DNA from a pure bacterial culture.

  • Perform whole-genome sequencing using a platform like Illumina.[9]

  • Assemble the genome sequence reads.

  • Annotate the genome and identify secondary metabolite BGCs using bioinformatics tools such as antiSMASH (antibiotics & Secondary Metabolite Analysis Shell).[3]

  • Compare the identified dhb gene cluster with known clusters from other species in databases like MIBiG (Minimum Information about a Biosynthetic Gene cluster) to determine homology and organizational differences.[3][7]

References

• 1. Regulation of Petrobactin and Bacillibactin Biosynthesis in Bacillus anthracis under Iron and Oxygen Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biosynthetic Characterization of Bacillibactin in Thermophilic Bacillaceae and its Potential for in Vitro Mutational Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Comparative genomic analysis of Bacillus atrophaeus HAB-5 reveals genes associated with antimicrobial and plant growth-promoting activities [frontiersin.org]
• 4. Direct Antibiotic Activity of Bacillibactin Broadens the Biocontrol Range of Bacillus amyloliquefaciens MBI600 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. BGC0000309 [mibig.secondarymetabolites.org]
• 8. apsjournals.apsnet.org [apsjournals.apsnet.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Production, Purification, and Characterization of Bacillibactin Siderophore of Bacillus subtilis and Its Application fo… [ouci.dntb.gov.ua]
• 13. researchgate.net [researchgate.net]

Validating the antimicrobial spectrum of Bacillibactin against various pathogens.

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antimicrobial spectrum of Bacillibactin, a catecholate siderophore produced by various Bacillus species. By presenting supporting experimental data, detailed methodologies, and visual representations of its biological pathways, this document serves as a valuable resource for evaluating its potential as a novel antimicrobial agent.

Broad-Spectrum Activity Against Key Pathogens

Bacillibactin has demonstrated significant inhibitory effects against a range of clinically relevant Gram-positive and Gram-negative bacteria, as well as some fungi. Its primary mechanism of action is linked to its high affinity for ferric iron, effectively sequestering this essential nutrient from pathogenic microorganisms. However, emerging evidence suggests a multi-faceted approach, including the direct inhibition of crucial bacterial enzymes, contributing to its broad-spectrum activity.[1][2]

Quantitative Antimicrobial Spectrum of Bacillibactin

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of Bacillibactin and its analogs against various pathogens, providing a clear comparison of its efficacy.

Pathogen	Strain	Bacillibactin Analog	MIC (µg/mL)	Reference
Methicillin-resistant Staphylococcus aureus	Clinical Isolate	Homologous siderophore types of bacillibactins	1.56 - 6.25	[1]
Vancomycin-resistant Enterococcus faecalis	Clinical Isolate	Homologous siderophore types of bacillibactins	1.56 - 6.25	[1]
Pseudomonas aeruginosa	Clinical Isolate	Homologous siderophore types of bacillibactins	1.56 - 6.25	[1]
Pseudomonas aeruginosa	Not Specified	Cell-free supernatants of bacillibactin-producing strains	100% inhibition	[3]
Klebsiella pneumoniae	Clinical Isolate	Homologous siderophore types of bacillibactins	1.56 - 6.25	[1]
Aeromonas veronii	Not Specified	Cell-free supernatants of bacillibactin-producing strains	Significant inhibition	[3]
Mycobacterium smegmatis	MTCC6	Tribenglthin A (related to Bacillibactin)	38.66 µM	[4]
Mycobacterium smegmatis	MTCC6	Bacillibactin	22.15 µM	[4]

Note: The MIC values for MRSA, VRE, P. aeruginosa, and K. pneumoniae were reported as a range for four homologous siderophore types of bacillibactins.[1] The activity against P. aeruginosa and A. veronii was described as percentage inhibition by cell-free supernatants of bacillibactin-producing Bacillus velezensis strains.[3] For M. smegmatis, the MIC is provided in µM.[4]

Deciphering the Action: Experimental Protocols

The determination of Bacillibactin's antimicrobial activity relies on standardized experimental protocols. The broth microdilution method is a cornerstone for quantifying its MIC against various pathogens.

Broth Microdilution Method for MIC Determination (Adapted for Siderophores)

This protocol outlines the key steps for determining the MIC of Bacillibactin, with specific considerations for its nature as a siderophore.

1. Preparation of Iron-Depleted Medium:

• To accurately assess the antimicrobial activity of a siderophore like Bacillibactin, it is crucial to use an iron-depleted growth medium. This mimics the iron-limited conditions in a host and ensures that the observed antimicrobial effect is due to the compound's activity and not the lack of iron in the medium.

• Cation-adjusted Mueller-Hinton broth (CAMHB) is often used and can be made iron-deficient by treatment with a chelating resin like Chelex-100.[2] After chelation, the medium should be replenished with essential cations like Ca²⁺ and Mg²⁺.

2. Preparation of Bacillibactin Stock Solution:

• Dissolve purified Bacillibactin in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

3. Serial Dilution:

• Perform a two-fold serial dilution of the Bacillibactin stock solution in the iron-depleted broth within a 96-well microtiter plate to achieve a range of desired concentrations.

4. Inoculum Preparation:

• Prepare a standardized inoculum of the test pathogen from a fresh culture, adjusted to a 0.5 McFarland turbidity standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL.

5. Inoculation:

• Inoculate each well of the microtiter plate containing the diluted Bacillibactin with the prepared bacterial suspension. The final inoculum concentration should be approximately 5 x 10⁵ CFU/mL.

6. Incubation:

• Incubate the microtiter plates at the optimal temperature and duration for the specific pathogen being tested (typically 16-20 hours at 35-37°C for most bacteria).

7. MIC Determination:

• The MIC is defined as the lowest concentration of Bacillibactin that completely inhibits visible growth of the microorganism. This is determined by visual inspection of the wells after incubation.

8. Controls:

• Growth Control: Wells containing only the broth and the bacterial inoculum to ensure the viability of the organism.

• Sterility Control: Wells containing only the broth to check for contamination.

• Positive Control: A standard antibiotic with known efficacy against the test pathogen.

Visualizing the Molecular Machinery

To better understand the biological processes underlying Bacillibactin's production and activity, the following diagrams, generated using Graphviz (DOT language), illustrate key pathways.

Bacillibactin Biosynthesis Pathway

The synthesis of Bacillibactin is a complex process orchestrated by a non-ribosomal peptide synthetase (NRPS) machinery.

Caption: Biosynthesis of Bacillibactin from chorismate via NRPS machinery.

Proposed Mechanism of Action: Dual Inhibition

Bacillibactin's antimicrobial activity extends beyond iron chelation. In silico studies and experimental evidence suggest its ability to directly inhibit key bacterial enzymes, disrupting essential metabolic pathways.[5]

References

• 1. Bacillibactin class of siderophore antibiotics from a marine symbiotic Bacillus as promising antibacterial agents [pubmed.ncbi.nlm.nih.gov]
• 2. ihma.com [ihma.com]
• 3. mdpi.com [mdpi.com]
• 4. Bacillibactin class siderophores produced by the endophyte Bacillus subtilis NPROOT3 as antimycobacterial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bacillibactin, a Potential Bacillus-Based Antibacterial Non-Ribosomal Peptide: In Silico Studies for Targeting Common Fish Pathogens - PMC [pmc.ncbi.nlm.nih.gov]

Side-by-side comparison of Bacillibactin and other siderophores in promoting plant growth

A detailed examination of bacillibactin, pyoverdine, and enterobactin (B1671361) reveals their distinct yet significant contributions to plant development, primarily through enhanced iron acquisition. While direct comparative data under uniform conditions remains elusive, a synthesis of available research provides valuable insights into their relative efficacy and mechanisms of action.

Siderophores, low-molecular-weight iron-chelating compounds produced by microorganisms, play a crucial role in the intricate dance between soil microbes and plants. By scavenging scarce iron from the soil and making it available to plants, these molecules act as potent plant growth promoters. This guide offers a side-by-side comparison of bacillibactin, a catecholate siderophore produced by Bacillus species, with other well-characterized siderophores, namely pyoverdine from Pseudomonas species and enterobactin from various Enterobacteriaceae.

Quantitative Comparison of Siderophore Performance

Table 1: Effect of Bacillibactin on Sesame (Sesamum indicum) Growth Parameters [1][2]

Treatment	Leaf Length Increase (%)	Shoot Length Increase (%)	Root Length Increase (%)	Fresh Weight Increase (%)	Dry Weight Increase (%)
B. subtilis LSBS2 (Bacillibactin producer)	32	39	43	27	24
Purified Bacillibactin	17	24	31	19	16

Table 2: Comparative Efficacy of Siderophores on Wheat (Triticum aestivum) Iron Uptake

Siderophore Source	Relative 59Fe Uptake Efficiency
Pseudomonas putida	High
Pseudomonas fluorescens	Medium
Pseudomonas aeruginosa	Low

Table 3: Impact of Pyoverdine on Arabidopsis thaliana under Iron Deficiency [3][4][5]

Treatment	Phenotype
Apo-pyoverdine	Abolished iron-deficiency phenotype, restored growth

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments cited in the comparison of siderophore efficacy.

Protocol 1: Plant Growth Promotion Assay with Purified Siderophores

This protocol outlines the general procedure for assessing the impact of purified siderophores on plant growth in a controlled environment.

• Siderophore Purification: Siderophores are produced by culturing the respective bacterial strains in an iron-deficient medium. The siderophores are then purified from the culture supernatant using techniques such as amberlite XAD-4 resin chromatography followed by high-performance liquid chromatography (HPLC).

• Plant Material and Growth Conditions: Seeds of the chosen plant species (e.g., Arabidopsis thaliana, wheat, or sesame) are surface-sterilized. They are then germinated on a sterile, iron-deficient agar (B569324) medium or in a hydroponic system with a nutrient solution lacking iron.

• Siderophore Application: Purified siderophores (bacillibactin, pyoverdine, enterobactin) are added to the growth medium at various concentrations. A control group with no added siderophore is also maintained.

• Growth Parameter Measurement: After a defined growth period (e.g., 14-21 days), various growth parameters are measured. This includes:

  • Root Elongation: The length of the primary root is measured using a ruler or image analysis software.

  • Shoot and Root Biomass: The fresh weight of the shoots and roots is determined. Subsequently, the plant material is dried in an oven at 60-70°C to a constant weight to determine the dry weight.

  • Chlorophyll (B73375) Content: Chlorophyll is extracted from the leaves using a solvent like 80% acetone (B3395972) or ethanol.[6][7] The absorbance of the extract is then measured using a spectrophotometer at specific wavelengths (e.g., 663 nm and 645 nm for chlorophyll a and b, respectively) to calculate the chlorophyll concentration.[6][7]

• Data Analysis: The data from the different treatment groups are statistically analyzed to determine the significance of the observed differences in plant growth.

Protocol 2: Chrome Azurol S (CAS) Assay for Siderophore Quantification[10][11][12]

The CAS assay is a universal method for detecting and quantifying siderophores based on their ability to chelate iron.

• Preparation of CAS Assay Solution: A blue-colored complex is formed by mixing Chrome Azurol S dye, hexadecyltrimethylammonium bromide (HDTMA), and a ferric iron solution.

• Sample Preparation: The bacterial culture supernatant containing the siderophores is collected.

• Assay Procedure: The culture supernatant is mixed with the CAS assay solution. Siderophores in the supernatant will remove the iron from the CAS complex, causing a color change from blue to orange/yellow.

• Quantification: The change in absorbance is measured at 630 nm using a spectrophotometer. The amount of siderophore is quantified by comparing the absorbance change to a standard curve prepared with a known siderophore like desferrioxamine mesylate.

Signaling Pathways and Mechanisms of Action

Siderophores promote plant growth not only by direct iron supply but also by triggering specific signaling pathways within the plant that enhance the plant's own iron uptake mechanisms and induce systemic resistance.

Bacillibactin-Mediated Plant Growth Promotion

Bacillus subtilis, the producer of bacillibactin, is known to activate the plant's innate iron acquisition machinery.[8][9] This involves the upregulation of key genes responsible for iron uptake from the soil.

References

• 1. Iron homeostasis in Bacillus subtilis relies on three differentially expressed efflux systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Pseudomonas fluorescens Siderophore Pyoverdine Weakens Arabidopsis thaliana Defense in Favor of Growth in Iron-Deficient Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Pseudomonas fluorescens Siderophore Pyoverdine Weakens Arabidopsis thaliana Defense in Favor of Growth in Iron-Deficient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. prometheusprotocols.net [prometheusprotocols.net]
• 7. polk.wateratlas.usf.edu [polk.wateratlas.usf.edu]
• 8. A soil bacterium regulates plant acquisition of iron via deficiency-inducible mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] A soil bacterium regulates plant acquisition of iron via deficiency-inducible mechanisms. | Semantic Scholar [semanticscholar.org]

Confirmation of Bacillibactin's iron-chelating activity using competitive assays

For researchers, scientists, and professionals in drug development, understanding the iron-chelating capabilities of novel compounds is paramount. Bacillibactin, a catecholate siderophore produced by various Bacillus species, has garnered significant attention for its high affinity for ferric iron (Fe³⁺). This guide provides an objective comparison of Bacillibactin's iron-chelating activity against other well-known siderophores, supported by experimental data and detailed protocols for confirmation using competitive assays.

Comparative Analysis of Iron-Chelating Activity

The iron-chelating strength of a siderophore is a critical determinant of its biological function, influencing microbial iron acquisition and its potential as a therapeutic agent. Bacillibactin exhibits a remarkable affinity for ferric iron, placing it among the most potent natural iron chelators known. To quantify and compare its efficacy, competitive assays are employed, with the Chrome Azurol S (CAS) assay being the most common.

The CAS assay operates on the principle of competition for iron between the test siderophore and a chromogenic complex of CAS, ferric iron, and a detergent. A more potent siderophore will sequester iron from the blue CAS complex, resulting in a color change to orange or yellow, which can be quantified spectrophotometrically.

Below is a summary of the quantitative data comparing the iron-chelating properties of Bacillibactin with Enterobactin, another powerful catecholate siderophore produced by enteric bacteria.

Siderophore	Type	Ferric Complex Formation Constant (K)	pFe¹	Key Structural Difference from Bacillibactin
Bacillibactin	Catecholate	10⁴⁷ M⁻¹[1]	34.6	-
Enterobactin	Catecholate	10⁴⁹ M⁻¹[2]	35.5	Lacks the glycine (B1666218) spacers between the catecholamide groups and the trilactone core.[2]

¹pFe is the negative logarithm of the free Fe³⁺ concentration at a total iron concentration of 1 µM and a total ligand concentration of 10 µM at pH 7.4. A higher pFe value indicates a stronger iron chelator.

The data clearly indicates that while both Bacillibactin and Enterobactin are exceptionally strong iron chelators, Enterobactin possesses a slightly higher formation constant for its ferric complex.[2] This subtle difference is attributed to structural variations, specifically the presence of glycine spacers in Bacillibactin's structure which slightly destabilizes the ferric complex compared to Enterobactin.[2]

Experimental Protocols

To empirically validate and compare the iron-chelating activity of Bacillibactin, the following detailed protocols for competitive assays are provided.

Competitive Chrome Azurol S (CAS) Liquid Assay

This quantitative assay measures the ability of a siderophore to compete for iron with the CAS dye in a liquid format.

Materials:

• Chrome Azurol S (CAS)

• Hexadecyltrimethylammonium bromide (HDTMA)

• Ferric chloride (FeCl₃·6H₂O)

• PIPES buffer (piperazine-N,N′-bis(2-ethanesulfonic acid))

• Purified Bacillibactin

• Purified Enterobactin (or other comparator siderophore)

• 96-well microplates

• Spectrophotometer (plate reader)

Procedure:

• Preparation of CAS Assay Solution:

  • Solution A: Dissolve 60.5 mg of CAS in 50 mL of deionized water.

  • Solution B: Dissolve 2.7 mg of FeCl₃·6H₂O in 10 mL of 10 mM HCl.

  • Solution C: Dissolve 72.9 mg of HDTMA in 40 mL of deionized water.

  • Slowly add Solution B to Solution A while stirring. Then, slowly add Solution C to the mixture. The resulting solution will be dark blue. Autoclave and store in a dark bottle at 4°C.[2][3]

• Preparation of Siderophore Solutions:

  • Prepare stock solutions of purified Bacillibactin and Enterobactin (e.g., 1 mM) in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Prepare a series of dilutions of each siderophore to be tested (e.g., from 1 µM to 100 µM).

• Assay Protocol:

  • In a 96-well microplate, add 100 µL of the CAS assay solution to each well.

  • Add 100 µL of the different concentrations of Bacillibactin and Enterobactin solutions to respective wells in triplicate.

  • For the control (reference), add 100 µL of the solvent used to dissolve the siderophores to wells containing the CAS assay solution.

  • Incubate the plate at room temperature for a set time (e.g., 1, 2, 4, and 24 hours).

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 630 nm using a microplate reader.[1][4]

  • Calculate the percentage of siderophore activity (siderophore units) using the following formula[4]: Siderophore Units (%) = [(Ar - As) / Ar] x 100 Where:

    • Ar = Absorbance of the reference (CAS solution + solvent)

    • As = Absorbance of the sample (CAS solution + siderophore)

  • Plot the percentage of siderophore units against the concentration of each siderophore to generate a dose-response curve for comparison.

Visualizing the Competitive Landscape

To better understand the underlying mechanisms of Bacillibactin's action, the following diagrams illustrate the experimental workflow of the competitive CAS assay and the iron uptake signaling pathway in Bacillus subtilis.

Caption: Workflow for the competitive Chrome Azurol S (CAS) liquid assay.

References

• 1. Modified microplate method for rapid and efficient estimation of siderophore produced by bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. High-throughput Method for Detecting Siderophore Production by Rhizosphere Bacteria - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of Bacillibactin: A Procedural Guide

Absence of specific regulatory guidelines for the disposal of Bacillibactin necessitates a cautious approach rooted in its chemical characteristics and general laboratory safety principles. As a catechol-based siderophore, Bacillibactin waste should be managed as hazardous chemical waste due to the ecotoxicity and potential health risks associated with catechol groups.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals, offering a clear, step-by-step process for the proper handling and disposal of Bacillibactin-containing waste streams. The following procedures are based on established protocols for managing hazardous and biological laboratory waste.

Core Disposal Principles

Due to its molecular structure, which includes catechol moieties, Bacillibactin solutions and contaminated materials should not be disposed of down the sanitary sewer or in regular solid waste. The primary disposal route is collection as hazardous chemical waste for incineration or other approved treatment by a certified waste management provider.

Property	Implication for Disposal
Chemical Nature	Catechol-based siderophore
Physical State	Typically handled in aqueous solution or as a solid
Biological Origin	Produced by Bacillus species; may be in culture media
Primary Hazard	Catechol groups are toxic to aquatic life and potentially harmful

Step-by-Step Disposal Protocol

This protocol outlines the procedure for handling and disposing of liquid and solid waste contaminated with Bacillibactin.

Waste Segregation and Collection

Proper segregation at the point of generation is critical to ensure safety and regulatory compliance.

• Liquid Waste:

  • Designate a specific, chemically compatible waste container for all aqueous solutions containing Bacillibactin. Glass or polyethylene (B3416737) containers are generally suitable.[1][2]

  • The container must be clearly labeled as "Hazardous Waste: Bacillibactin (Catechol) Waste".[3][4] The label should also include the approximate concentration, the date waste accumulation began, and the responsible researcher's name.[3][4]

  • Do not mix Bacillibactin waste with other chemical waste streams, particularly acids or oxidizers, to prevent potentially hazardous reactions.[2][5]

  • Keep the waste container securely closed except when adding waste.[1][2] Store it in a designated satellite accumulation area within the laboratory, preferably in secondary containment to prevent spills.[2]

• Solid Waste:

  • All solid materials contaminated with Bacillibactin (e.g., pipette tips, gloves, weigh boats, culture plates, contaminated glassware) must be collected as hazardous waste.[3]

  • Collect these materials in a designated, puncture-resistant container lined with a heavy-duty plastic bag.

  • Label the container "Hazardous Waste: Bacillibactin (Catechol) Contaminated Solids".

  • Do not place sharps (needles, scalpels) in this container. All sharps must be disposed of in a designated sharps container.[6]

Decontamination of Reusable Items

For glassware or other reusable items that have come into contact with Bacillibactin, a triple-rinse procedure is mandatory before they can be returned to general use.

• Procedure:

  • Rinse the item three times with a suitable solvent (e.g., water or an appropriate organic solvent, depending on the experimental context).

  • Collect all three rinsates as hazardous liquid waste in the designated Bacillibactin waste container.[7]

  • After triple-rinsing, the glassware can be washed using standard laboratory procedures.

Disposal of Empty Bacillibactin Containers

Empty stock containers of solid Bacillibactin must also be managed as hazardous waste.

• Procedure:

  • Triple rinse the empty container with a suitable solvent.

  • Collect the rinsate as hazardous liquid waste.[7]

  • After rinsing, deface or remove the original label to prevent misuse.[7]

  • The rinsed and defaced container may then be disposed of as regular non-hazardous solid waste, such as in a designated glass recycling bin or regular trash, in accordance with institutional policies.[7]

Final Disposal

• Once the waste containers are full, arrange for pickup through your institution's Environmental Health and Safety (EHS) office or a contracted hazardous waste disposal company.[2][7]

• Ensure all labeling is complete and accurate before collection.

Logical Workflow for Bacillibactin Disposal

The following diagram illustrates the decision-making process for the proper disposal of materials potentially contaminated with Bacillibactin.

Caption: Decision workflow for Bacillibactin waste management.

By adhering to these procedures, laboratories can ensure the safe and environmentally responsible disposal of Bacillibactin waste, protecting personnel and complying with general hazardous waste regulations. Always consult your institution's specific waste management policies and EHS office for guidance.[1][7]

References

• 1. danielshealth.com [danielshealth.com]
• 2. m.youtube.com [m.youtube.com]
• 3. uaf.edu [uaf.edu]
• 4. uaf.edu [uaf.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. tamiu.edu [tamiu.edu]
• 7. vumc.org [vumc.org]

Essential Safety and Operational Guidance for Handling Bacillibactin

Disclaimer: As of the last update, a comprehensive, official Safety Data Sheet (SDS) for purified Bacillibactin has not been found. The following guidance is based on available research, general laboratory safety protocols for handling microbial secondary metabolites, and data on analogous compounds. It is imperative that all laboratory personnel conduct a thorough risk assessment before beginning any work with this substance.

Bacillibactin, a catechol-based siderophore produced by various Bacillus species, is a subject of growing interest in research and drug development.[1] While its full toxicological profile is not yet established, preliminary studies on its analogues suggest potential cytotoxic activity.[2][3] Therefore, cautious handling is paramount. This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

Given the potential for cytotoxic effects and the lack of comprehensive hazard data, a conservative approach to PPE is recommended.

Standard Laboratory Attire:

• Safety Glasses: Must be worn at all times.

• Laboratory Coat: Fully buttoned.

• Closed-toe Shoes: Required for entry into the laboratory.

Specific PPE for Handling Bacillibactin:

• Gloves: Nitrile gloves are required. Double-gloving is recommended, especially when handling stock solutions or powdered forms.

• Eye Protection: Chemical splash goggles should be worn when there is a risk of splashing. A face shield should be used in addition to goggles when handling larger quantities or if there is a significant splash risk.

• Respiratory Protection: When handling powdered Bacillibactin or if there is a potential for aerosol generation, a NIOSH-approved respirator (e.g., N95 or higher) should be worn. All work with powders should be conducted within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[4]

Operational Plan: Safe Handling Procedures

1. Designated Work Area:

• All work with Bacillibactin, particularly in its pure or concentrated forms, should be conducted in a designated area within the laboratory.[4]

• This area should be clearly marked with appropriate hazard signage.

• Access to this area should be restricted to authorized personnel who have received specific training on the potential hazards and handling procedures for Bacillibactin.

2. Engineering Controls:

• Chemical Fume Hood: All procedures that may generate aerosols or involve the handling of powdered Bacillibactin must be performed in a certified chemical fume hood.[5]

• Ventilated Enclosures: For weighing powdered Bacillibactin, a ventilated balance enclosure is recommended to contain any dust.[4]

3. Experimental Protocols:

• Receiving and Storage:

  • Upon receipt, inspect the container for any damage or leaks.

  • Store Bacillibactin at -20°C in a tightly sealed container, as recommended by suppliers.[6]

  • The storage location should be clearly labeled.

• Preparation of Solutions:

  • Handle the powdered form within a chemical fume hood or ventilated enclosure.[4]

  • Use a spatula to handle the powder and avoid creating dust.

  • Bacillibactin is soluble in solvents such as ethanol, methanol, DMF, or DMSO.[7]

  • Prepare solutions in a chemical fume hood.

• Handling Solutions:

  • Always wear appropriate PPE, including double gloves and eye protection.

  • Use mechanical pipetting aids; never pipette by mouth.

  • Work over a disposable, absorbent bench liner to contain any potential spills.[5]

Disposal Plan

1. Waste Segregation:

• All materials that come into direct contact with Bacillibactin should be considered hazardous waste. This includes:

  • Contaminated PPE (gloves, disposable lab coats)

  • Pipette tips, tubes, and other disposables

  • Spill cleanup materials

  • Excess or unwanted Bacillibactin solutions and powder

2. Waste Collection:

• Solid Waste: Collect all contaminated solid waste in a designated, labeled hazardous waste container.

• Liquid Waste: Collect all liquid waste containing Bacillibactin in a labeled, leak-proof hazardous waste container. Do not pour Bacillibactin waste down the drain.

• Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated sharps container.

3. Final Disposal:

• All hazardous waste must be disposed of through the institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.

Data Presentation

Property	Data	Reference
CAS Number	95536-41-7	[6]
Molecular Formula	C₃₉H₄₂N₆O₁₈	[1]
Molecular Weight	882.78 g/mol	[1]
Storage Temperature	-20°C	[6]
Solubility	Soluble in ethanol, methanol, DMF, DMSO	[7]
Biological Activity	Siderophore, potential cytotoxicity	[1][2][3]

Experimental Workflow and Safety Diagram

Caption: Workflow for the safe handling of Bacillibactin.

References

• 1. Bacillibactin - Wikipedia [en.wikipedia.org]
• 2. Bacillibactin and Bacillomycin Analogues with Cytotoxicities against Human Cancer Cell Lines from Marine Bacillus sp. PKU-MA00093 and PKU-MA00092 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 5. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 6. Bacillibactin - CAS:95536-41-7 - 上海赛可锐生物科技有限公司 [scrbio.com]
• 7. bioaustralis.com [bioaustralis.com]